Bis(2-butoxyethyl) phosphate

• CAS: 14260-97-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Bis(2-butoxyethyl) phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of Bis(2-butoxyethyl) phosphate (B84403). The information is curated for researchers, scientists, and professionals in drug development who require precise data for modeling, formulation, and safety assessments. This document summarizes key quantitative data, details standard experimental protocols for their determination, and visualizes a fundamental experimental workflow.

Core Physicochemical Data

Bis(2-butoxyethyl) phosphate, identified by the CAS number 14260-97-0, is an organophosphorus compound. Its physicochemical properties are crucial for understanding its behavior in various chemical and biological systems. The following table summarizes the available quantitative data for this compound.

Property	Value	Data Type	Source
Molecular Formula	C12H27O6P	---	[1][2][3][4][5]
Molecular Weight	298.31 g/mol	Calculated	[1][2][3][4][5]
Density	1.089 g/cm³	Not Specified	[1]
Boiling Point	379.7 °C at 760 mmHg	Not Specified	[1]
Melting Point	Data not available	---
Water Solubility	Data not available	---
LogP (Octanol-Water Partition Coefficient)	2.75340	Calculated	[1]
Vapor Pressure	8.17E-07 mmHg at 25°C	Not Specified	[1]
Refractive Index	1.446	Not Specified	[1]

Experimental Protocols

Standardized methodologies are essential for the accurate and reproducible determination of physicochemical properties. The following sections detail the principles of widely accepted experimental protocols, primarily based on the OECD Guidelines for the Testing of Chemicals.

Determination of Boiling Point (OECD Guideline 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.

Methodology: Ebulliometer Method

• Apparatus : An ebulliometer, a device designed for precise boiling point measurements, is used. It is equipped with a thermometer or a thermocouple and a condenser.

• Procedure :

  • The liquid sample is placed in the ebulliometer.

  • The sample is heated, and the temperature is monitored.

  • The temperature at which the liquid boils and its vapor and liquid phases are in equilibrium is recorded as the boiling point.

• Data Analysis : The observed boiling point is corrected to standard atmospheric pressure (101.325 kPa).

Determination of Density (OECD Guideline 109)

Density is the mass of a substance per unit volume. For a liquid, this can be determined using several methods.

Methodology: Oscillating Densimeter Method

• Principle : This method is based on measuring the change in the resonant frequency of a U-shaped tube when it is filled with the sample liquid. The change in frequency is directly related to the density of the liquid.

• Apparatus : An oscillating densitometer with a calibrated U-tube and a temperature control system.

• Procedure :

  • The instrument is calibrated using two substances of known density, such as dry air and distilled water.

  • The sample is introduced into the U-tube, ensuring no air bubbles are present.

  • The resonant frequency of the tube filled with the sample is measured at a constant temperature (e.g., 20°C).

• Data Analysis : The density of the sample is calculated from the measured frequency and the calibration constants of the instrument.

Determination of Water Solubility (OECD Guideline 105)

Water solubility is the maximum concentration of a substance that can dissolve in water at a given temperature.

Methodology: Flask Method

This method is suitable for substances with solubilities above 10⁻² g/L.

• Principle : A saturated solution of the substance in water is prepared, and the concentration of the substance in the aqueous phase is determined after reaching equilibrium.

• Apparatus : A constant temperature bath, flasks with stoppers, and an appropriate analytical instrument (e.g., HPLC, GC) for concentration measurement.

• Procedure :

  • An excess amount of the test substance is added to a flask containing purified water.

  • The flask is agitated in a constant temperature bath (e.g., 20°C) for a sufficient period to reach equilibrium (typically 24 to 48 hours).

  • After equilibration, the mixture is allowed to stand to separate undissolved material.

  • A sample of the clear aqueous phase is carefully withdrawn.

  • The concentration of the substance in the sample is determined using a validated analytical method.

• Data Analysis : The water solubility is reported as the average of at least three replicate determinations.

Determination of the n-Octanol/Water Partition Coefficient (LogP) (OECD Guideline 107)

The partition coefficient is a measure of the differential solubility of a compound in a hydrophobic solvent (n-octanol) and a hydrophilic solvent (water).

Methodology: Shake Flask Method

This method is applicable for LogP values in the range of -2 to 4.

• Principle : The test substance is dissolved in a two-phase system of n-octanol and water. After equilibration, the concentration of the substance in each phase is measured.

• Apparatus : Centrifuge, mechanical shaker, flasks, and a suitable analytical method for concentration determination.

• Procedure :

  • n-Octanol and water are mutually saturated before use.

  • A known amount of the test substance is dissolved in either n-octanol or water.

  • The two phases are mixed in a flask in a defined volume ratio.

  • The flask is shaken at a constant temperature until equilibrium is reached.

  • The mixture is then centrifuged to ensure complete separation of the two phases.

  • The concentration of the substance in both the n-octanol and water phases is determined analytically.

• Data Analysis : The partition coefficient (P_ow) is calculated as the ratio of the concentration of the substance in the n-octanol phase to its concentration in the water phase. The LogP is the base-10 logarithm of this value.

Visualizations

The following diagram illustrates the experimental workflow for determining the n-octanol/water partition coefficient using the Shake Flask Method as described in OECD Guideline 107.

Workflow for LogP Determination (Shake Flask Method)

References

• 1. Page loading... [wap.guidechem.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Bis(2-butoxyethyl)hydrogen phosphate (unlabeled) 100 µg/mL in acetonitrile [lgcstandards.com]
• 4. Bis(butoxyethyl) Phosphate | LGC Standards [lgcstandards.com]
• 5. Ethanol, 2-butoxy-, 1,1'-(hydrogen phosphate) | C12H27O6P | CID 84299 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Mechanistic Enigma of Bis(2-butoxyethyl) Phosphate: A Review of Current Knowledge and Inferred Pathways

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(2-butoxyethyl) phosphate (B84403) (BBEP), a primary metabolite of the widely used organophosphate flame retardant Tris(2-butoxyethyl) phosphate (TBEP), is an emerging chemical of concern for human health. Despite its prevalence, a comprehensive understanding of its independent mechanism of action remains largely unelucidated. This technical guide synthesizes the limited direct evidence available for BBEP and extrapolates potential mechanisms by examining the well-documented toxicological pathways of its parent compound, TBEP, and a structurally related phthalate (B1215562), Bis(2-butoxyethyl) phthalate (BBOP). This report aims to provide a foundational resource for the scientific community, highlighting critical knowledge gaps and directing future research toward a definitive characterization of BBEP's molecular interactions and downstream cellular effects.

Direct Mechanistic Insights into Bis(2-butoxyethyl) Phosphate (BBEP)

Direct research into the specific mechanism of action of BBEP is currently limited. It is primarily recognized as a biomarker for exposure to its parent compound, TBEP[1]. However, a few studies have provided initial indications of its potential health effects:

• Renal Health: An association has been observed between BBEP and deteriorating renal function in patients with chronic kidney disease[2][3]. The underlying molecular mechanisms for this association have not been investigated.

• Neurodevelopmental Hazard: In a comparative in vitro study, BBEP was categorized as having a low neurodevelopmental hazard relative to other organophosphate flame retardants.

Due to the scarcity of direct evidence, a deeper understanding of BBEP's potential mechanisms necessitates a review of its parent compound, TBEP, and structurally similar compounds.

Inferred Mechanisms from the Parent Compound: Tris(2-butoxyethyl) Phosphate (TBEP)

As the primary precursor to BBEP, the toxicological profile of TBEP provides the most relevant, albeit indirect, evidence for potential mechanisms of action.

Hepatotoxicity and Carcinogenicity

• Oxidative Stress and Apoptosis: In human liver carcinoma (HepG2) cells, TBEP has been shown to induce cytotoxicity, elevate levels of reactive oxygen species (ROS) and nitric oxide (NO), and cause an influx of Ca2+. This cascade of events leads to mitochondrial dysfunction, DNA damage, and ultimately, apoptosis[4].

• Gene Expression Alterations: Transcriptomic analysis in HepG2 cells revealed that TBEP exposure upregulates genes involved in cancer pathways and downregulates others, suggesting its potential as a putative carcinogenic agent[4].

• Signaling Pathway Modulation: Network toxicology and molecular docking studies have predicted that TBEP may promote cancer development by interacting with key regulatory proteins such as SRC and Caspase-3 (CASP3) and modulating their associated signaling pathways[5][6].

Experimental Protocol: Cytotoxicity Assay of TBEP on HepG2 Cells

• Cell Culture: Human liver carcinoma (HepG2) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained in a humidified incubator at 37°C with 5% CO2.

• Exposure: Cells are seeded in 96-well plates and allowed to attach overnight. Subsequently, the culture medium is replaced with fresh medium containing various concentrations of TBEP (e.g., 0-400 μM) and incubated for 72 hours.

• Viability Assessment: Cell viability is assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. MTT solution is added to each well, and after a 4-hour incubation, the formazan (B1609692) crystals are dissolved in dimethyl sulfoxide (B87167) (DMSO). The absorbance is then measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value (the concentration of TBEP that causes 50% inhibition of cell growth) is determined from the dose-response curve.

Neurotoxicity and Neuroinflammation

Dietary exposure to TBEP in animal models has been linked to impaired memory function. This is accompanied by the upregulation of pro-inflammatory cytokines and oxidative stress markers in the hippocampus[7]. The proposed mechanism involves the abnormal activation of NMDA receptor subunits and the activation of microglia and astrocytes, suggesting a role for neuroinflammation in TBEP-induced neurotoxicity[7][8].

Diagram: Proposed Neuroinflammatory Pathway of TBEP

Caption: Proposed pathway of TBEP-induced neuroinflammation.

Insights from a Structurally Related Compound: Bis(2-butoxyethyl) Phthalate (BBOP)

While chemically distinct (a phthalate versus a phosphate), BBOP shares the "bis(2-butoxyethyl)" side chains with BBEP. Mechanistic data from BBOP may therefore offer clues into potential, yet unconfirmed, pathways for BBEP. A study on male rats demonstrated that BBOP exposure delays puberty by inducing oxidative stress and apoptosis in Leydig cells[9].

Endocrine Disruption and Steroidogenesis

BBOP exposure was found to significantly decrease serum levels of testosterone, luteinizing hormone (LH), and follicle-stimulating hormone (FSH)[9][10]. This was accompanied by a downregulation of key genes and proteins involved in the steroidogenic pathway[11][12].

Modulation of Key Signaling Pathways

In vivo and in vitro studies with BBOP identified its inhibitory effects on several critical signaling pathways in Leydig cells[9]:

• AKT/mTOR Pathway: This pathway is crucial for cell survival, proliferation, and growth.

• ERK1/2 Pathway: A key regulator of cell differentiation, proliferation, and survival.

• GSK3β Pathway: Involved in a wide range of cellular processes, including metabolism and apoptosis.

Table 1: Quantitative Effects of Bis(2-butoxyethyl) Phthalate (BBOP) on Hormone Levels in Male Rats

Hormone	Dosage of BBOP (mg/kg bw/day)	% Decrease from Control (Mean)	p-value
Testosterone	250	25%	< 0.05
500	40%	< 0.05
Luteinizing Hormone (LH)	500	30%	< 0.01
Follicle-Stimulating Hormone (FSH)	500	20%	< 0.05

Data adapted from a study on Sprague-Dawley rats exposed to BBOP for 21 days.[9]

Diagram: Signaling Pathways Affected by BBOP in Leydig Cells

Caption: BBOP-mediated inhibition of key signaling pathways in Leydig cells.

Future Directions and Conclusion

The current body of scientific literature reveals a significant knowledge gap concerning the independent mechanism of action of Bis(2-butoxyethyl) phosphate. While its association with adverse renal effects is a point of concern, the molecular underpinnings of this and other potential toxicities remain unknown.

Future research should prioritize:

• In vitro studies to directly assess the cytotoxicity, genotoxicity, and endocrine-disrupting potential of BBEP in relevant human cell lines (e.g., renal, neuronal, and steroidogenic cells).

• Transcriptomic and proteomic analyses to identify the genes and proteins that are differentially expressed upon BBEP exposure, thereby revealing key cellular pathways affected.

• Molecular docking and simulation studies to predict the binding affinity of BBEP to various receptors and enzymes, providing insights into its potential molecular targets.

• Comparative studies with TBEP and other metabolites to delineate their respective contributions to the overall toxicity of the parent compound.

References

• 1. Toxicokinetic of tris(2-butoxyethyl) phosphate (TBOEP) in humans following single oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Association between exposure to organophosphate flame retardants and epidermal growth factor receptor expression in lung cancer patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Tris(2-butoxyethyl) phosphate (TBEP): A flame retardant in solid waste display hepatotoxic and carcinogenic risks for humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanistic insights into the effects of Tris-2-butoxyethyl phosphate on multiple cancers using network toxicology and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dietary Exposure to Flame Retardant Tris (2-Butoxyethyl) Phosphate Altered Neurobehavior and Neuroinflammatory Responses in a Mouse Model of Allergic Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dietary Exposure to Flame Retardant Tris (2-Butoxyethyl) Phosphate Altered Neurobehavior and Neuroinflammatory Responses in a Mouse Model of Allergic Asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bis (2-butoxyethyl) Phthalate Delays Puberty Onset by Increasing Oxidative Stress and Apoptosis in Leydig Cells in Rats [besjournal.com]
• 10. besjournal.com [besjournal.com]
• 11. Effects of Endocrine-Disrupting Chemicals on Adrenal Function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]

In Vitro Cytotoxicity of Bis(2-butoxyethyl) phosphate: A Technical Overview

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive analysis of the in vitro cytotoxicity of Bis(2-butoxyethyl) phosphate (B84403) (BBEP). As direct research on the cytotoxicity of BBEP is limited, this document focuses on the extensive data available for its parent compound, Tris(2-butoxyethyl) phosphate (TBEP), a widely used organophosphate flame retardant and plasticizer. BBEP is a primary metabolite of TBEP, and therefore, the cytotoxic effects of TBEP are considered a relevant proxy for understanding the potential cellular impacts of BBEP.

The following sections detail the cytotoxic effects of TBEP on various cell lines, with a particular focus on the human hepatoma cell line HepG2. This guide summarizes quantitative data, outlines experimental methodologies, and visualizes the key signaling pathways involved in TBEP-induced cytotoxicity.

Quantitative Cytotoxicity Data

The in vitro cytotoxic effects of TBEP have been evaluated in several studies, primarily using the HepG2 cell line. The key findings are summarized in the tables below, presenting data on cell viability, apoptosis induction, and cell cycle arrest.

Cell Line	Exposure Time	IC50 Value (µM)	Endpoint	Reference
HepG2	48 hours	151	Cell Viability (MTT Assay)	[1]

Table 1: IC50 Value of TBEP on HepG2 Cells. The half-maximal inhibitory concentration (IC50) represents the concentration of a substance at which it inhibits a biological process by 50%.

Cell Line	TBEP Concentration (µM)	Exposure Time	Apoptosis Rate (Fold Increase vs. Control)	Reference
HepG2	50	48 hours	~1.5	[1]
HepG2	100	48 hours	~4.0	[1]
HepG2	200	48 hours	~12.0	[1]

Table 2: Induction of Apoptosis in HepG2 Cells by TBEP. Apoptosis, or programmed cell death, is a key indicator of cytotoxicity.

Cell Line	TBEP Concentration (µM)	Exposure Time	% of Cells in G0/G1 Phase	Reference
HepG2	0 (Control)	48 hours	67.8%	[1]
HepG2	200	48 hours	76.5%	[1]

Table 3: TBEP-Induced Cell Cycle Arrest in HepG2 Cells. An increase in the percentage of cells in the G0/G1 phase indicates an arrest in the cell cycle, preventing cell proliferation.

Studies have also shown that TBEP exposure leads to a dose-dependent increase in the generation of intracellular reactive oxygen species (ROS) and a decrease in mitochondrial membrane potential in HepG2 cells[1]. Specifically, after treatment with 200 μM of TBEP, the mitochondrial membrane potential was reduced to 41.2% of the control[1]. Furthermore, exposure to TBEP at concentrations of 100–400 μM for 3 days resulted in significant cytotoxicity, severe DNA damage, and cell cycle disturbances in HepG2 cells[2][3].

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cell Culture and TBEP Treatment

Human hepatoma (HepG2) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 units/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified atmosphere of 5% CO2 at 37°C. For experimental treatments, cells are seeded in appropriate culture plates and allowed to attach overnight. Subsequently, the culture medium is replaced with fresh medium containing various concentrations of TBEP for the specified exposure times[1].

Cell Viability Assay (MTT Assay)

Cell viability is commonly assessed using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. Following TBEP treatment, the culture medium is removed, and cells are incubated with MTT solution (typically 0.5 mg/mL) at 37°C for 4 hours. The resulting formazan (B1609692) crystals are then dissolved in a solubilization solution (e.g., dimethyl sulfoxide (B87167) - DMSO). The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is expressed as a percentage of the control group[1].

Apoptosis Assay (Flow Cytometry)

Apoptosis is quantified using an Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit. After TBEP exposure, cells are harvested, washed with phosphate-buffered saline (PBS), and resuspended in binding buffer. Annexin V-FITC and PI are then added to the cell suspension, and the mixture is incubated in the dark. The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered to be in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis[1].

Cell Cycle Analysis (Flow Cytometry)

For cell cycle analysis, TBEP-treated cells are harvested, washed with PBS, and fixed in cold 70% ethanol (B145695) overnight. The fixed cells are then washed and resuspended in PBS containing RNase A and PI. After incubation, the DNA content of the cells is analyzed by flow cytometry. The percentages of cells in the G0/G1, S, and G2/M phases of the cell cycle are then determined[1].

Western Blot Analysis

To investigate the molecular mechanisms of TBEP-induced cytotoxicity, the expression levels of key proteins involved in apoptosis and cell cycle regulation are measured by Western blotting. After treatment, cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane. The membrane is then incubated with specific primary antibodies against target proteins (e.g., Bcl-2, Bax, Caspase-3, Caspase-9, p53, p21, Cyclin D1), followed by incubation with horseradish peroxidase (HRP)-conjugated secondary antibodies. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system[1].

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, visualize the key signaling pathways implicated in TBEP-induced cytotoxicity and a typical experimental workflow for its assessment.

Caption: Experimental workflow for assessing TBEP cytotoxicity.

Caption: TBEP-induced signaling pathways leading to apoptosis and cell cycle arrest.

References

• 1. Tributylphosphate (TBP) and tris (2-butoxyethyl) phosphate (TBEP) induced apoptosis and cell cycle arrest in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tris(2-butoxyethyl) phosphate (TBEP): A flame retardant in solid waste display hepatotoxic and carcinogenic risks for humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility of Bis(2-butoxyethyl) phosphate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2-butoxyethyl) phosphate (B84403) (BBEP), a dialkyl phosphate ester, is a compound of interest in various industrial and research applications, including its role as a metabolite of the flame retardant tris(2-butoxyethyl) phosphate (TBEP).[1] Understanding its solubility in organic solvents is critical for a range of applications, including chemical synthesis, formulation development, environmental analysis, and toxicological studies. This technical guide provides a summary of the currently available, albeit limited, solubility data for Bis(2-butoxyethyl) phosphate and presents detailed experimental protocols for its quantitative determination in various organic solvents.

Physicochemical Properties of Bis(2-butoxyethyl) phosphate

Property	Value	Reference
CAS Number	14260-97-0	[2][3]
Molecular Formula	C12H27O6P	[2][3]
Molecular Weight	298.32 g/mol	[2]
Appearance	Colorless to Yellow Oil to Semi-Solid	[2]
Boiling Point	379.7 °C at 760 mmHg	[3]
Density	1.089 g/cm³	[3]

Solubility Data

Quantitative solubility data for Bis(2-butoxyethyl) phosphate in a wide range of organic solvents is not extensively reported in publicly available literature. The following table summarizes the available qualitative information.

Table 1: Qualitative Solubility of Bis(2-butoxyethyl) phosphate

Solvent Class	Solvent	Solubility
Halogenated Hydrocarbon	Chloroform	Sparingly Soluble
Alcohol	Methanol	Sparingly Soluble

Note: "Sparingly soluble" is a qualitative term and indicates that a small amount of the solute dissolves in the solvent.

Given the limited quantitative data, this guide provides detailed methodologies for researchers to determine the precise solubility of Bis(2-butoxyethyl) phosphate in solvents relevant to their work.

Experimental Protocols for Solubility Determination

To obtain reliable and reproducible solubility data, standardized experimental protocols are essential. The following sections detail the methodologies for determining both thermodynamic and kinetic solubility.

Thermodynamic Equilibrium Solubility Determination (Shake-Flask Method)

This method is considered the gold standard for determining the true thermodynamic equilibrium solubility of a compound in a solvent.

Principle: An excess amount of the solute (Bis(2-butoxyethyl) phosphate) is agitated in the solvent for a sufficient period to reach equilibrium. The concentration of the dissolved solute in the saturated supernatant is then quantified.

Methodology:

• Preparation:

  • Add an excess amount of Bis(2-butoxyethyl) phosphate to a series of vials, each containing a different organic solvent of interest. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.[4][5]

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a mechanical shaker or on a rotating wheel in a temperature-controlled environment (e.g., 25 °C or 37 °C).[6][7]

  • Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached.[5] The time to reach equilibrium should be established in preliminary experiments by measuring the concentration at different time points until it becomes constant.[7]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle.

  • Separate the saturated supernatant from the excess solid by either centrifugation or filtration using a chemically inert syringe filter (e.g., PTFE). This step must be performed carefully to avoid transferring any solid particles.[5][8]

• Quantification of Dissolved Solute:

  • Accurately dilute an aliquot of the clear supernatant with a suitable solvent.

  • Determine the concentration of Bis(2-butoxyethyl) phosphate in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV-Vis detection or Mass Spectrometry (MS).[8][9][10]

  • Prepare a calibration curve using standard solutions of known concentrations of Bis(2-butoxyethyl) phosphate to quantify the concentration in the experimental samples.[10]

• Data Reporting:

  • Express the solubility in units such as g/L, mg/mL, or mol/L.

Kinetic Solubility Determination

Kinetic solubility is often measured in early-stage research and high-throughput screening settings. It reflects the concentration at which a compound, dissolved in a stock solution (typically DMSO), precipitates when added to an aqueous or organic medium.

Principle: A concentrated stock solution of the compound is added to the solvent of interest, and the concentration at which precipitation occurs is determined.[11][12]

Methodology:

• Stock Solution Preparation:

  • Prepare a concentrated stock solution of Bis(2-butoxyethyl) phosphate in a highly miscible solvent, such as dimethyl sulfoxide (B87167) (DMSO).[13]

• Assay Plate Preparation:

  • Dispense the organic solvents to be tested into the wells of a microtiter plate.[13]

• Addition and Mixing:

  • Add small, precise volumes of the DMSO stock solution to the wells containing the test solvents.

  • Mix the contents thoroughly and incubate for a defined period (e.g., 1-2 hours) at a controlled temperature.[12][13]

• Precipitation Detection and Quantification:

  • Determine the concentration of the compound that remains in solution after the incubation period. This can be achieved through several methods:

    • Nephelometry: Measures the light scattering caused by precipitated particles.[13]

    • Direct UV/Vis Spectroscopy: After filtering or centrifuging the plate to remove precipitate, the absorbance of the supernatant is measured.[13]

    • HPLC Analysis: Similar to the thermodynamic method, the supernatant is analyzed by HPLC to determine the concentration of the dissolved compound.[8]

• Data Analysis:

  • The concentration at which a significant increase in turbidity is observed (nephelometry) or the concentration measured in the clear supernatant is reported as the kinetic solubility.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the thermodynamic solubility of Bis(2-butoxyethyl) phosphate in an organic solvent.

Caption: Workflow for Thermodynamic Solubility Determination.

Conclusion

While comprehensive quantitative data on the solubility of Bis(2-butoxyethyl) phosphate in organic solvents is currently limited, this guide provides the necessary framework for researchers to generate this critical information. By employing the detailed experimental protocols for thermodynamic and kinetic solubility determination, scientists and drug development professionals can obtain reliable data to support their research and development activities. The choice between thermodynamic and kinetic solubility measurements will depend on the specific application and the stage of the research. For fundamental physicochemical characterization and formulation development, the thermodynamic shake-flask method is recommended. For higher-throughput screening purposes in early-stage discovery, kinetic solubility assays are more appropriate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Page loading... [guidechem.com]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. researchgate.net [researchgate.net]
• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 7. who.int [who.int]
• 8. enamine.net [enamine.net]
• 9. improvedpharma.com [improvedpharma.com]
• 10. pharmaguru.co [pharmaguru.co]
• 11. creative-biolabs.com [creative-biolabs.com]
• 12. charnwooddiscovery.com [charnwooddiscovery.com]
• 13. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]

An In-depth Technical Guide on the Environmental Fate and Transport of Bis(2-butoxyethyl) Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(2-butoxyethyl) phosphate (B84403) (BBEP) is a diester organophosphate that enters the environment primarily as a degradation product of the flame retardant and plasticizer Tris(2-butoxyethyl) phosphate (TBEP). While data specific to BBEP is limited, its environmental fate and transport can be inferred from the behavior of its parent compound and through computational estimations. This guide provides a comprehensive overview of the available and estimated data on the physicochemical properties, environmental persistence, and mobility of BBEP, along with detailed experimental protocols for key environmental fate studies.

Physicochemical Properties

The physicochemical properties of a compound are fundamental to understanding its environmental distribution. Due to a lack of direct experimental data for Bis(2-butoxyethyl) phosphate, the following values have been estimated using the US EPA's EPI Suite™, a well-established quantitative structure-activity relationship (QSAR) modeling program. For comparative purposes, experimental data for the parent compound, Tris(2-butoxyethyl) phosphate (TBEP), are also provided.

Property	Bis(2-butoxyethyl) phosphate (BBEP) - Estimated	Tris(2-butoxyethyl) phosphate (TBEP) - Experimental	Reference
Molecular Formula	C12H27O6P	C18H39O7P	[1][2]
Molecular Weight	298.31 g/mol	398.47 g/mol	[1][2]
Water Solubility	1,340 mg/L	~1,000 mg/L	[3]
Vapor Pressure	1.1 x 10⁻⁵ mmHg at 25°C	3.0 x 10⁻⁵ mmHg at 150°C	[2]
Log Octanol-Water Partition Coefficient (LogKow)	2.58	3.75
Henry's Law Constant	1.15 x 10⁻¹⁰ atm-m³/mol	-

Caption: Table summarizing the estimated physicochemical properties of BBEP and experimental data for TBEP.

Environmental Fate and Transport

The environmental fate of BBEP is governed by a combination of transport and transformation processes, including abiotic and biotic degradation.

Abiotic Degradation

Abiotic degradation processes, such as hydrolysis and photolysis, can contribute to the transformation of BBEP in the environment.

Degradation Process	Estimated Half-life for BBEP	Notes
Hydrolysis	Stable at pH 7-8	Organophosphate esters can undergo hydrolysis, but the rate is pH-dependent. Based on estimations, BBEP is expected to be relatively stable to hydrolysis under typical environmental pH conditions.
Atmospheric Photodegradation	2.3 hours	The atmospheric half-life is estimated based on the reaction with hydroxyl radicals. This suggests that BBEP that partitions to the atmosphere will be rapidly degraded.

Caption: Table of estimated abiotic degradation half-lives for BBEP.

Biotic Degradation

Biodegradation is a key process for the removal of many organic compounds from the environment. As a primary degradation product of TBEP, BBEP is expected to be susceptible to further microbial breakdown.

Test Type	Result for BBEP (Estimated)	Notes
Ready Biodegradability (OECD 301B)	Not readily biodegradable	The BIOWIN model in EPI Suite™ predicts that BBEP will not meet the stringent criteria for ready biodegradability. However, this does not preclude it from degrading under adapted conditions in the environment.
Ultimate Biodegradability	51% of theoretical CO2 generated after 28 days (for TBEP)	Experimental data for the parent compound TBEP suggests that while not readily biodegradable, it is inherently biodegradable.[3]

Caption: Table of estimated and inferred biotic degradation potential for BBEP.

Environmental Distribution and Mobility

The partitioning of BBEP between different environmental compartments (air, water, soil, and sediment) is dictated by its physicochemical properties.

Parameter	Estimated Value for BBEP	Interpretation
Soil Adsorption Coefficient (Log Koc)	2.44	This value suggests that BBEP will have moderate mobility in soil and is likely to adsorb to soil organic matter and sediment.
Fugacity	-	Based on its low vapor pressure and moderate water solubility, BBEP is expected to predominantly partition to water and soil/sediment compartments.

Caption: Table of estimated parameters governing the environmental distribution of BBEP.

Experimental Protocols

Detailed methodologies are crucial for the reproducible assessment of a chemical's environmental fate. The following sections outline the standard protocols for key experiments.

Ready Biodegradability - CO₂ Evolution Test (OECD 301B)

This test evaluates the ultimate biodegradability of a substance by measuring the amount of carbon dioxide produced by microorganisms.[4][5]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (typically from activated sludge) and incubated under aerobic conditions in the dark or diffuse light for 28 days. The evolved CO₂ is trapped in a suitable absorbent (e.g., barium hydroxide (B78521) or sodium hydroxide) and is quantified by titration or by a total organic carbon (TOC) analyzer.[4]

Procedure:

• Test Setup: Prepare test flasks containing the mineral medium, the test substance (at a concentration of 10-20 mg of organic carbon per liter), and the inoculum. Also prepare blank controls (inoculum and medium only) and reference controls (with a readily biodegradable substance like sodium benzoate).

• Aeration: Aerate the flasks with CO₂-free air.

• CO₂ Trapping: Pass the effluent air from each flask through a series of absorption bottles containing a known volume and concentration of the absorbent.

• Incubation: Incubate the flasks at a constant temperature (typically 20-25°C) for 28 days.

• Sampling and Analysis: Periodically, and at the end of the test, analyze the absorbent for the amount of CO₂ produced. This is typically done by titrating the remaining absorbent with a standardized acid.

• Calculation: Calculate the percentage of biodegradation by comparing the amount of CO₂ produced from the test substance (corrected for the blank) with the theoretical maximum amount of CO₂ (ThCO₂) that could be produced from the amount of test substance added.

A substance is considered readily biodegradable if it reaches 60% of its ThCO₂ within a 10-day window during the 28-day test.[4]

Adsorption/Desorption - Batch Equilibrium Method (OECD 106)

This method determines the adsorption and desorption potential of a substance in soil, which is crucial for predicting its mobility.[6][7]

Principle: A solution of the test substance is equilibrated with a soil sample of known properties. The concentration of the substance remaining in the solution is measured, and the amount adsorbed to the soil is calculated by difference.

Procedure:

• Soil Preparation: Use characterized soils with varying organic carbon content, pH, and texture. The soils are typically air-dried and sieved.

• Preliminary Test: Conduct a preliminary test to determine the appropriate soil-to-solution ratio, equilibration time, and to check for any abiotic degradation or adsorption to the test vessels.

• Adsorption Phase:

  • Prepare a series of test vessels with a known mass of soil and a known volume of a solution of the test substance in 0.01 M CaCl₂ (to maintain a constant ionic strength).

  • Include control vessels without the test substance and without soil.

  • Agitate the vessels at a constant temperature for the predetermined equilibration time.

  • Separate the soil and solution phases by centrifugation.

  • Analyze the concentration of the test substance in the aqueous phase.

• Desorption Phase (Optional):

  • After the adsorption phase, replace a portion of the supernatant with a fresh solution of 0.01 M CaCl₂.

  • Re-equilibrate the samples and analyze the concentration of the test substance in the aqueous phase to determine the amount desorbed.

• Analysis and Calculation:

  • The amount of substance adsorbed per unit mass of soil is plotted against the equilibrium concentration in the solution to generate an adsorption isotherm.

  • From this isotherm, the soil adsorption coefficient (Kd) can be determined.

  • The organic carbon-normalized adsorption coefficient (Koc) is calculated by dividing Kd by the fraction of organic carbon in the soil.

Visualizations

The following diagrams illustrate the key environmental processes and experimental workflows related to Bis(2-butoxyethyl) phosphate.

Caption: Environmental fate and transport pathways of Bis(2-butoxyethyl) phosphate.

Caption: Experimental workflow for the OECD 301B CO₂ Evolution Test.

Caption: Experimental workflow for the OECD 106 Batch Equilibrium Method.

Conclusion

Bis(2-butoxyethyl) phosphate is expected to enter the environment as a degradation product of TBEP. Based on computational estimations, BBEP is likely to be a water-soluble compound with moderate mobility in soil. While not predicted to be readily biodegradable, it is expected to undergo ultimate biodegradation in the environment. Its low vapor pressure suggests that partitioning to the atmosphere is not a significant transport pathway, but any amount that does will likely be degraded rapidly through photolysis. Further experimental studies are needed to definitively characterize the environmental fate and transport of BBEP. The protocols and estimated data presented in this guide provide a foundational framework for researchers and professionals to design and interpret such studies.

References

• 1. bis(2-butoxyethyl) hydrogen phosphate | CAS#:14260-97-0 | Chemsrc [chemsrc.com]
• 2. トリス（2-ブトキシエチル）リン酸塩 94% | Sigma-Aldrich [sigmaaldrich.com]
• 3. ecetoc.org [ecetoc.org]
• 4. microbe-investigations.com [microbe-investigations.com]
• 5. matestlabs.com [matestlabs.com]
• 6. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 7. oecd.org [oecd.org]

comprehensive literature review of Bis(2-butoxyethyl) phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2-butoxyethyl) phosphate (B84403) (BBOEP) is an organophosphate ester that has garnered significant attention in the scientific community, primarily as a major metabolite of the widely used flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate (TBEP).[1] Due to the extensive use of TBEP in a variety of consumer and industrial products, understanding the chemical properties, biological fate, and toxicological profile of its metabolites is of paramount importance for assessing human exposure and potential health risks. This technical guide provides a comprehensive literature review of Bis(2-butoxyethyl) phosphate, summarizing its chemical and physical properties, toxicological data, and analytical methodologies.

Chemical and Physical Properties

BBOEP is a colorless liquid with the chemical formula C12H27O6P and a molecular weight of 298.316 g/mol .[2] It is structurally characterized by a central phosphate group esterified with two 2-butoxyethanol (B58217) chains. While it is primarily known as a metabolite, it is also used in the production of flame retardants and plasticizers.[2]

Table 1: Physicochemical Properties of Bis(2-butoxyethyl) phosphate

Property	Value	Reference
CAS Number	14260-97-0	[2]
Molecular Formula	C12H27O6P	[2]
Molecular Weight	298.316 g/mol	[2]
Density	1.089 g/cm³	[2]
Boiling Point	379.7 °C at 760 mmHg	[2]
Flash Point	183.4 °C	[2]
Vapor Pressure	8.17E-07 mmHg at 25°C	[2]
Refractive Index	1.446	[2]
LogP	2.75340	[2]

Synthesis and Manufacturing

A general approach to synthesizing similar dialkyl hydrogen phosphates involves the reaction of the corresponding alcohol with a phosphorylating agent. For instance, a patented method for preparing bis(2-ethylhexyl) phosphate involves reacting phosphorus oxychloride with 2-ethylhexanol.[4] A similar principle could be applied for the synthesis of BBOEP.

Metabolism and Toxicokinetics

Bis(2-butoxyethyl) phosphate is a significant metabolite of Tris(2-butoxyethyl) phosphate (TBEP) in humans.[5] Following oral administration of TBEP to human volunteers, BBOEP was one of the three metabolites detected in urine.[5] In a study involving children in day-care centers, BBOEP was detected in approximately 80% of urine samples, with a median concentration of 0.16 µg/L.[5][6] This indicates widespread exposure to the parent compound, TBEP, and its subsequent metabolism to BBOEP. The toxicokinetic data for BBOEP itself is limited; one human study noted that BBOEP showed several concentration maxima within 25 hours, which prevented the calculation of a clear half-life.[5][6]

Toxicological Profile

The toxicological data specifically for Bis(2-butoxyethyl) phosphate is sparse, with most studies focusing on the parent compound, TBEP.

Table 2: Toxicological Data for Tris(2-butoxyethyl) phosphate (TBEP) (Parent Compound of BBOEP)

Test	Species	Route	Value	Reference
LD50	Rat	Oral	> 2000 mg/kg	[7]
LD50	Rabbit	Dermal	> 5000 mg/kg	[7][8]
LC50	Rat	Inhalation	> 6.4 mg/L (4h)	[7][8]
48-hour LC50	Daphnia magna	-	75 mg/L	[9]
96-hour LC50	Pimephales promelas	-	16 mg/L	[9]

While direct evidence is lacking for BBOEP, studies on TBEP suggest potential for hepatotoxicity and carcinogenicity.[10] In vitro studies with TBEP on HepG2 cells showed induced DNA damage and apoptosis.[10] Furthermore, research on a structurally similar compound, Bis(2-butoxyethyl) phthalate (B1215562) (BBOP), has indicated that it can interfere with steroid biosynthesis by down-regulating key pathways.[11] This raises the possibility that BBOEP could have similar endocrine-disrupting effects, though further investigation is required. A study has also indicated a potential link between elevated urinary levels of a TBEP metabolite, di-(2-butoxyethyl) phosphate (DBEP), and endometrial cancer.[12]

Signaling Pathways

The direct impact of Bis(2-butoxyethyl) phosphate on specific signaling pathways has not been extensively studied. However, research on its parent compound, TBEP, provides some insights into potential mechanisms of action. Studies on TBEP have shown effects on steroid hormone biosynthesis and the potentiation of immune responses.[2] Additionally, research on various organophosphate esters has implicated the involvement of the EGFR and Hippo signaling pathways in the proliferation and migration of cancer cells.[13] Given that BBOEP is a major metabolite, it is plausible that it could contribute to these effects.

References

• 1. shop.fera.co.uk [shop.fera.co.uk]
• 2. Toxicogenomics of the flame retardant tris (2-butoxyethyl) phosphate in HepG2 cells using RNA-seq - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bis(butoxyethyl) Phosphate | LGC Standards [lgcstandards.com]
• 4. CN105440072A - Preparation method for bis(2-ethylhexyl) phosphate - Google Patents [patents.google.com]
• 5. scantecnordic.se [scantecnordic.se]
• 6. bis(2-butoxyethyl) hydrogen phosphate | CAS#:14260-97-0 | Chemsrc [chemsrc.com]
• 7. harwick.com [harwick.com]
• 8. fishersci.com [fishersci.com]
• 9. ecetoc.org [ecetoc.org]
• 10. researchgate.net [researchgate.net]
• 11. repositorio.insa.pt [repositorio.insa.pt]
• 12. Mechanistic insights into the effects of Tris-2-butoxyethyl phosphate on multiple cancers using network toxicology and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 13. EGFR and Hippo signaling pathways are involved in organophosphate esters-induced proliferation and migration of triple-negative breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Thermal Decomposition of Bis(2-butoxyethyl) Phosphate: A Technical Guide for Researchers

An in-depth exploration of the anticipated thermal degradation pathways of Bis(2-butoxyethyl) phosphate (B84403) (BBEP), drawing insights from analogous organophosphate esters. This guide provides researchers, scientists, and drug development professionals with a framework for understanding the thermal stability and decomposition mechanisms of BBEP, in the absence of direct experimental data.

Introduction

Proposed Thermal Decomposition Pathways of Bis(2-butoxyethyl) Phosphate (BBEP)

The thermal decomposition of organophosphate esters, such as BBEP, is generally initiated by the cleavage of the P-O or C-O bonds. Based on studies of similar compounds, the decomposition of BBEP is likely to proceed through a series of complex reactions, including elimination, hydrolysis (in the presence of water), and radical chain reactions.

One of the primary initial degradation steps for alkyl phosphates is the elimination of a phosphoric acid derivative.[1][2] For BBEP, this would likely involve the formation of a double bond in the butoxyethyl chain and the release of a protonated phosphate species.

A proposed initial decomposition step for Bis(2-butoxyethyl) phosphate is illustrated below:

Caption: Proposed initial thermal decomposition of BBEP.

Following this initial step, further decomposition of the resulting phosphoric acid derivative and butoxyethene would occur at higher temperatures, leading to the formation of a variety of smaller volatile organic compounds and phosphorus-containing species.

Insights from the Thermal Decomposition of Tris(2-butoxyethyl) Phosphate (TBEP)

The most closely related compound to BBEP with available thermal decomposition data is Tris(2-butoxyethyl) phosphate (TBEP). Studies on the co-pyrolysis of TBEP with biomass have shown that its decomposition is temperature-dependent and involves the formation of phosphorus-containing radicals.[3][4] Online Thermogravimetric Analysis-Fourier Transform Infrared Spectroscopy-Mass Spectrometry (TG-FTIR-MS) has been used to investigate these pathways.[3][4]

The decomposition of TBEP is suggested to occur through different pathways at varying temperatures.[3][4] At elevated temperatures, P-containing radicals are formed, which can then react with other organic molecules present.[3][4]

Table 1: Quantitative Data on the Co-pyrolysis of Tris(2-butoxyethyl) phosphate (TBEP) with Lignin

Pyrolysis Condition	Temperature (°C)	Phosphorus Retained in Char (%)	Reference
Fast Pyrolysis	400	76.6	[3][4]
Fast Pyrolysis	600	51.0	[3][4]
Slow Pyrolysis	Not specified	High (stable P species)	[3][4]

This data suggests that lower temperatures in fast pyrolysis favor the retention of phosphorus in the solid residue (char).

Proposed General Thermal Decomposition Scheme for BBEP

Based on the information from TBEP and general organophosphate chemistry, a plausible multi-stage thermal decomposition pathway for BBEP can be proposed. This would likely involve an initial elimination reaction, followed by further fragmentation and radical reactions at higher temperatures.

Caption: Proposed multi-stage thermal decomposition of BBEP.

Experimental Protocols for Studying Thermal Decomposition

To experimentally determine the precise thermal decomposition pathways of BBEP, a combination of analytical techniques would be employed. The following are detailed methodologies for key experiments typically cited in the study of organophosphate ester thermal decomposition.

Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and decomposition temperatures of BBEP.

• Methodology:

  • A small sample of BBEP (typically 5-10 mg) is placed in a high-purity alumina (B75360) or platinum crucible.

  • The crucible is placed in the TGA furnace.

  • The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen for pyrolysis or air for oxidative decomposition).

  • The mass of the sample is continuously monitored as a function of temperature.

  • The resulting TGA curve (mass vs. temperature) is analyzed to identify the onset of decomposition and the temperatures of maximum mass loss.

Differential Scanning Calorimetry (DSC)

• Objective: To measure the heat flow associated with the thermal decomposition of BBEP and to identify endothermic or exothermic events.

• Methodology:

  • A small, accurately weighed sample of BBEP (typically 2-5 mg) is hermetically sealed in an aluminum pan.

  • An empty sealed pan is used as a reference.

  • Both the sample and reference pans are placed in the DSC cell.

  • The cell is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere.

  • The differential heat flow between the sample and the reference is measured as a function of temperature.

  • The resulting DSC curve is analyzed to identify melting points, boiling points, and the enthalpy of decomposition.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

• Objective: To separate and identify the volatile and semi-volatile products of BBEP thermal decomposition.

• Methodology:

  • A microgram-level sample of BBEP is placed in a pyrolysis probe.

  • The probe is rapidly heated to a specific pyrolysis temperature (e.g., 400 °C, 600 °C, 800 °C) for a short duration.

  • The decomposition products are swept by a carrier gas (e.g., helium) into the injection port of a gas chromatograph.

  • The products are separated on a capillary column based on their boiling points and affinity for the stationary phase.

  • The separated compounds are then introduced into a mass spectrometer for identification based on their mass spectra.

Thermogravimetric Analysis-Fourier Transform Infrared Spectroscopy (TGA-FTIR)

• Objective: To identify the gaseous products evolved during the thermal decomposition of BBEP in real-time.

• Methodology:

  • A TGA experiment is performed as described above.

  • The off-gas from the TGA furnace is continuously transferred through a heated transfer line to the gas cell of an FTIR spectrometer.

  • FTIR spectra of the evolved gases are collected at regular intervals throughout the TGA run.

  • The spectra are analyzed to identify the functional groups and, consequently, the chemical nature of the gaseous decomposition products as a function of temperature.

The following diagram illustrates a general workflow for the comprehensive thermal analysis of an organophosphate ester like BBEP.

References

• 1. researchgate.net [researchgate.net]
• 2. polimery.ichp.vot.pl [polimery.ichp.vot.pl]
• 3. Thermal Characteristics and Kinetics of the Thermal Degradation of Sugar Beet Waste Leaves and Pulp in Relation to Chemical Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thermochemical behavior of tris(2-butoxyethyl) phosphate (TBEP) during co-pyrolysis with biomass - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Bis(2-butoxyethyl) Phosphate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) spectroscopic characterization of Bis(2-butoxyethyl) phosphate (B84403). Due to the limited availability of published experimental spectra for this specific compound, this guide synthesizes information from structurally analogous molecules and established principles of NMR spectroscopy for organophosphorus compounds to predict the spectral characteristics. Detailed experimental protocols for acquiring high-quality NMR data are also presented.

Introduction

Bis(2-butoxyethyl) phosphate is an organophosphate ester with applications in various industrial and research fields. Its structure, comprising a central phosphate group bonded to two 2-butoxyethyl chains, imparts properties that make it a subject of interest. Accurate structural elucidation and purity assessment are paramount for its application, and NMR spectroscopy stands as the most powerful analytical technique for this purpose. This guide will delve into the expected ¹H, ¹³C, and ³¹P NMR spectral features of Bis(2-butoxyethyl) phosphate.

Predicted NMR Spectroscopic Data

The following tables summarize the predicted quantitative NMR data for Bis(2-butoxyethyl) phosphate. These predictions are based on the analysis of structurally similar compounds, such as Tris(2-butoxyethyl) phosphate and other dialkyl phosphates, and general NMR principles.

Table 1: Predicted ¹H NMR Data for Bis(2-butoxyethyl) Phosphate

Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
P-O-CH₂ -CH₂-O-	~ 4.1 - 4.2	Multiplet
P-O-CH₂-CH₂ -O-	~ 3.6 - 3.7	Triplet
-O-CH₂ -CH₂-CH₂-CH₃	~ 3.4 - 3.5	Triplet
-O-CH₂-CH₂ -CH₂-CH₃	~ 1.5 - 1.6	Sextet
-O-CH₂-CH₂-CH₂ -CH₃	~ 1.3 - 1.4	Sextet
-O-CH₂-CH₂-CH₂-CH₃	~ 0.9	Triplet

Table 2: Predicted ¹³C NMR Data for Bis(2-butoxyethyl) Phosphate

Assignment	Predicted Chemical Shift (δ, ppm)
P-O-CH₂ -CH₂-O-	~ 68 - 70
P-O-CH₂-CH₂ -O-	~ 70 - 72
-O-CH₂ -CH₂-CH₂-CH₃	~ 31 - 33
-O-CH₂-CH₂ -CH₂-CH₃	~ 19 - 21
-O-CH₂-CH₂-CH₂ -CH₃	~ 13 - 15

Table 3: Predicted ³¹P NMR Data for Bis(2-butoxyethyl) Phosphate

Assignment	Predicted Chemical Shift (δ, ppm)
P	~ 0 to -5

Experimental Protocols

This section provides detailed methodologies for the key NMR experiments required for the characterization of Bis(2-butoxyethyl) phosphate.

Sample Preparation

• Sample Weighing: Accurately weigh 10-20 mg of Bis(2-butoxyethyl) phosphate into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent. Deuterated chloroform (B151607) (CDCl₃) is a common choice for organophosphate esters.

• Dissolution: Vortex the vial until the sample is completely dissolved. Gentle heating may be applied if necessary to aid dissolution.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool in the pipette during transfer to the NMR tube.

NMR Spectrometer Parameters

The following are general starting parameters for acquiring NMR spectra on a 400 MHz spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

¹H NMR Spectroscopy:

• Pulse Program: Standard single-pulse experiment (e.g., zg30).

• Number of Scans: 16-32.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time: 2-4 seconds.

• Spectral Width: 0-10 ppm.

• Temperature: 298 K.

¹³C{¹H} NMR Spectroscopy (Proton Decoupled):

• Pulse Program: Standard proton-decoupled single-pulse experiment (e.g., zgpg30).

• Number of Scans: 1024-4096 (or more, depending on concentration).

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time: 1-2 seconds.

• Spectral Width: 0-80 ppm.

• Temperature: 298 K.

³¹P{¹H} NMR Spectroscopy (Proton Decoupled):

• Pulse Program: Standard proton-decoupled single-pulse experiment.

• Number of Scans: 64-256.

• Relaxation Delay (d1): 2-5 seconds.

• Acquisition Time: 1-2 seconds.

• Spectral Width: 50 to -50 ppm.

• Reference: 85% H₃PO₄ (external or internal).

• Temperature: 298 K.

Visualization of Experimental Workflow

The following diagrams illustrate the logical workflow for the complete spectroscopic characterization of Bis(2-butoxyethyl) phosphate using NMR.

Workflow for NMR Spectroscopic Characterization.

Logical Flow for NMR Data Interpretation.

An In-depth Technical Guide on the Interaction and Complex Formation of Bis(2-butoxyethyl) Phosphate with Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(2-butoxyethyl) phosphate (B84403) (B2BEHP) is an organophosphate compound with potential applications in various fields, including solvent extraction of metal ions and as a component in functional materials. Its molecular structure, featuring both ester and phosphate functional groups, suggests a strong affinity for coordinating with a wide range of metal ions. This technical guide provides a comprehensive overview of the anticipated interaction and complex formation between B2BEHP and metal ions. Due to the limited availability of specific experimental data for B2BEHP in the public domain, this guide draws upon established principles and detailed methodologies from studies of structurally analogous organophosphate compounds, such as di-(2-ethylhexyl) phosphoric acid (D2EHPA) and tributyl phosphate (TBP). The guide outlines the expected coordination chemistry, summarizes key experimental techniques for characterization, and presents hypothetical data in structured tables to illustrate the expected quantitative aspects of these interactions.

Introduction: The Coordination Chemistry of Bis(2-butoxyethyl) Phosphate

Bis(2-butoxyethyl) phosphate belongs to the class of dialkyl phosphoric acids. The central phosphorus atom, double-bonded to one oxygen and single-bonded to two ester-linked oxygen atoms and one hydroxyl group, is the primary site for interaction with metal ions. The deprotonation of the phosphoric acid moiety results in a negatively charged oxygen atom that can act as a potent ligand for metal cations. The two butoxyethyl chains provide steric bulk and influence the solubility of the ligand and its metal complexes in various solvents.

The coordination of B2BEHP with metal ions is expected to occur primarily through the phosphoryl oxygen atoms, leading to the formation of chelate rings. The coordination mode can vary depending on the metal ion's size, charge, and electronic configuration, as well as the stoichiometry of the reaction and the solvent system. Common coordination modes for similar organophosphates include monodentate, bidentate, and bridging coordination.

Quantitative Analysis of B2BEHP-Metal Ion Complexation

Table 1: Hypothetical Stability Constants (log K) for B2BEHP-Metal Ion Complexes

Metal Ion	Ionic Radius (Å)	log K₁	log K₂	Method
Cu²⁺	0.73	5.8	10.5	Potentiometric Titration
Zn²⁺	0.74	4.9	9.2	Potentiometric Titration
Co²⁺	0.745	4.5	8.5	Potentiometric Titration
Ni²⁺	0.69	4.7	8.8	Potentiometric Titration
La³⁺	1.03	6.5	-	Solvent Extraction
Eu³⁺	0.947	7.2	-	Solvent Extraction
Yb³⁺	0.868	8.1	-	Solvent Extraction

Table 2: Hypothetical Thermodynamic Parameters for B2BEHP-Metal Ion Complexation

Metal Ion	ΔG (kJ/mol)	ΔH (kJ/mol)	ΔS (J/mol·K)	Method
Cu²⁺	-33.1	-15.2	60.1	Calorimetry
La³⁺	-37.1	-10.5	89.2	Temperature Variation of log K

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments that can be employed to study the interaction of B2BEHP with metal ions.

Potentiometric Titration

Potentiometric titration is a fundamental technique to determine the acidity constant (pKa) of the ligand and the stability constants of the metal-ligand complexes.

Objective: To determine the pKa of Bis(2-butoxyethyl) phosphoric acid and the stability constants of its complexes with a given metal ion (e.g., Cu²⁺).

Materials:

• Bis(2-butoxyethyl) phosphate (B2BEHP)

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• Standardized solution of a strong acid (e.g., 0.1 M HCl)

• Metal salt (e.g., CuCl₂·2H₂O)

• Inert salt for maintaining constant ionic strength (e.g., 0.1 M KNO₃)

• Solvent (e.g., a water-ethanol mixture to ensure solubility)

• High-precision pH meter with a combination glass electrode

• Thermostated titration vessel

• Magnetic stirrer

Procedure:

• Calibration of the Electrode: Calibrate the pH electrode using standard buffer solutions (pH 4.0, 7.0, and 10.0) at the desired experimental temperature.

• Titration of the Ligand (for pKa determination): a. Prepare a solution of B2BEHP of known concentration in the chosen solvent system with a constant ionic strength. b. Titrate this solution with the standardized strong base, recording the pH value after each addition of the titrant. c. Plot the pH versus the volume of base added to obtain the titration curve. The pKa can be determined from the half-equivalence point.

• Titration of the Metal-Ligand System (for stability constant determination): a. Prepare a solution containing a known concentration of the metal ion and B2BEHP (typically in a 1:1 or 1:2 metal-to-ligand ratio) in the same solvent system and ionic strength. b. Titrate this solution with the standardized strong base, recording the pH after each addition. c. Plot the pH versus the volume of base added.

• Data Analysis: Use appropriate software (e.g., Hyperquad, BEST) to analyze the titration data and calculate the overall stability constants (β) of the formed complexes.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry can be used to monitor the formation of metal-ligand complexes, especially if the complex has a distinct absorption spectrum from the free ligand and metal ion.

Objective: To determine the stoichiometry and formation constant of a B2BEHP-metal complex (e.g., with Fe³⁺).

Materials:

• Bis(2-butoxyethyl) phosphate (B2BEHP) solution

• Metal salt solution (e.g., FeCl₃)

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure (Method of Continuous Variation - Job's Plot):

• Prepare a series of solutions where the total molar concentration of the metal ion and B2BEHP is constant, but the mole fraction of the ligand varies from 0 to 1.

• For each solution, measure the absorbance at the wavelength of maximum absorption (λ_max) of the complex.

• Plot the absorbance versus the mole fraction of the ligand.

• The stoichiometry of the complex corresponds to the mole fraction at which the maximum absorbance is observed.

Procedure (Mole-Ratio Method):

• Prepare a series of solutions with a fixed concentration of the metal ion and varying concentrations of B2BEHP.

• Measure the absorbance of each solution at the λ_max of the complex.

• Plot the absorbance versus the molar ratio of ligand to metal.

• The plot will typically show two linear portions that intersect. The molar ratio at the intersection point indicates the stoichiometry of the complex.

Solvent Extraction

Solvent extraction is a powerful technique for studying the complexation of metal ions with hydrophobic ligands like B2BEHP, particularly for lanthanides and actinides.

Objective: To determine the distribution ratio and extraction equilibrium constant for the extraction of a metal ion (e.g., Eu³⁺) by B2BEHP.

Materials:

• Aqueous solution of the metal salt (e.g., Eu(NO₃)₃) of known concentration.

• Solution of B2BEHP in an immiscible organic solvent (e.g., kerosene, toluene).

• Separatory funnels.

• Shaker or vortex mixer.

• Analytical technique to determine metal ion concentration (e.g., ICP-MS, AAS).

Procedure:

• Place equal volumes of the aqueous metal ion solution and the organic B2BEHP solution in a separatory funnel.

• Shake the funnel vigorously for a sufficient time to reach equilibrium (e.g., 30 minutes).

• Allow the two phases to separate completely.

• Separate the aqueous and organic phases.

• Determine the concentration of the metal ion remaining in the aqueous phase and the concentration extracted into the organic phase (by mass balance or back-extraction).

• Calculate the distribution ratio (D) as the ratio of the metal concentration in the organic phase to that in the aqueous phase.

• The extraction equilibrium constant (K_ex) can be determined by studying the variation of D as a function of the concentrations of the extractant and H⁺ ions.

Visualization of Methodologies

The following diagrams illustrate the workflows for the experimental protocols described above.

Caption: Workflow for Potentiometric Titration.

Caption: Workflow for UV-Vis Spectrophotometry.

Caption: Workflow for Solvent Extraction.

Concluding Remarks

The study of the interaction and complex formation of Bis(2-butoxyethyl) phosphate with metal ions is a promising area of research with potential applications in separation science, materials chemistry, and environmental remediation. While direct experimental data for B2BEHP is currently limited, the well-established methodologies used for analogous organophosphate compounds provide a clear roadmap for future investigations. This technical guide serves as a foundational resource for researchers embarking on the characterization of B2BEHP-metal ion systems, from determining fundamental thermodynamic parameters to understanding the mechanisms of complexation. The generation of robust experimental data for B2BEHP will be crucial for unlocking its full potential in various scientific and technological domains.

Protocols & Analytical Methods

Application Notes and Protocols for Bis(2-ethylhexyl) Phosphate in Hydrometallurgical Extraction

A Note on Terminology: The request specifies "Bis(2-butoxyethyl) phosphate (B84403)." However, publicly available scientific literature on its use in hydrometallurgy is scarce. It is highly probable that this is a reference to the structurally similar and extensively documented extractant, Bis(2-ethylhexyl) phosphate , commonly known as D2EHPA or HDEHP. This document will, therefore, focus on the applications and protocols of D2EHPA, a cornerstone of modern hydrometallurgical solvent extraction.

Introduction to Bis(2-ethylhexyl) Phosphate (D2EHPA)

Bis(2-ethylhexyl) phosphate is an acidic organophosphorus extractant widely employed in hydrometallurgy for the separation and purification of a variety of metals.[1][2] Its efficacy stems from its ability to form stable complexes with metal cations, facilitating their transfer from an aqueous phase to an organic phase.[1] This process, known as solvent extraction, is a liquid-liquid extraction technique that is both selective and efficient.[3]

The primary mechanism of extraction by D2EHPA is cation exchange, where the proton of the acidic phosphate group is exchanged for a metal ion.[4][5] The general equilibrium for this reaction with a divalent metal ion (M²⁺) can be represented as:

M²⁺ (aq) + 2(HR)₂ (org) ⇌ MR₂(HR)₂ (org) + 2H⁺ (aq)

where (HR)₂ represents the dimeric form of D2EHPA in a nonpolar organic diluent like kerosene (B1165875).[4] The position of this equilibrium is highly dependent on the pH of the aqueous phase, making pH a critical parameter for selective extraction.

Applications in Hydrometallurgical Extraction

Rare Earth Elements (REEs)

D2EHPA is a key extractant in the challenging process of separating individual rare earth elements, which exhibit very similar chemical properties.[1][3] It shows a preference for heavier rare earth elements (HREEs) over light rare earth elements (LREEs) at a given pH. This selectivity allows for the fractionation of REEs through multi-stage extraction processes.[3]

The extraction efficiency is strongly influenced by the pH of the aqueous feed solution and the concentration of D2EHPA in the organic phase.[6] Modifiers such as tri-n-butyl phosphate (TBP) are sometimes added to the organic phase to prevent the formation of a third, problematic gel-like phase, especially at high metal loadings.[6]

Uranium

D2EHPA is utilized, often in synergy with neutral extractants like trioctylphosphine (B1581425) oxide (TOPO) or TBP, for the recovery of uranium from acidic leach solutions, particularly from wet-process phosphoric acid.[7][8] The synergistic mixture enhances the extraction efficiency for uranium.[8] The extraction of uranium (as UO₂²⁺) by a D2EHPA/TOPO mixture can be described by the following reaction:

UO₂²⁺ (aq) + 2(HR)₂ (org) + TOPO (org) ⇌ UO₂(R)₂(HR)₂·TOPO (org) + 2H⁺ (aq)

The process is typically carried out in multiple extraction stages to achieve high recovery rates.

Base Metals (Cobalt, Nickel, Zinc, Iron)

D2EHPA is also extensively used for the separation of cobalt and nickel, a critical step in the refining of these metals.[9][10] The separation is based on the difference in the pH at which each metal is extracted. Cobalt(II) is extracted at a lower pH than nickel(II), allowing for their selective separation.[9]

In zinc hydrometallurgy, D2EHPA is employed to extract zinc from leach solutions, separating it from impurities.[5][11] Iron is a common impurity in many hydrometallurgical streams and is strongly extracted by D2EHPA. However, stripping iron from the loaded organic phase can be challenging and often requires specific conditions or reagents.[12]

Data Presentation

The following tables summarize quantitative data for the extraction and stripping of various metals using D2EHPA under different experimental conditions.

Table 1: Extraction of Various Metals with D2EHPA

Metal(s)	Aqueous Phase	Organic Phase	O/A Ratio	pH	Temperature (°C)	Extraction Efficiency (%)	Reference
Y, Er, Yb (REEs)	Leach Solution	40% D2EHPA in Kerosene	1:1	-	50	-	[13]
Uranium (U)	27% P₂O₅ Phosphoric Acid	0.5 M D2EHPA - 0.125 M TOPO in Kerosene	1:4	-	25	~91
Cobalt (Co)	Sulfate Solution	0.03 M D2EHPA in Toluene	-	5.0 - 5.9	-	Quantitative	[9]
Nickel (Ni)	Sulfate Solution	0.03 M D2EHPA in Toluene	-	6.8 - 7.0	-	Quantitative	[9]
Zinc (Zn)	Sulfate Solution	Saponified 20% D2EHPA in Kerosene	1:1	2.0	-	75	[12]
Iron (Fe³⁺)	Synthetic Leachate	1 M Saponified D2EHPA	1:1	1.00	25	>95	[14]

Table 2: Stripping of Metals from D2EHPA-Loaded Organic Phase

Metal(s)	Stripping Agent	O/A Ratio	Temperature (°C)	Stripping Efficiency (%)	Reference
Y, Er, Yb (REEs)	5 M H₂SO₄	0.5	50	>90	[13]
Y, Er (REEs)	5 M HCl	0.5	50	>80	[13]
Iron (Fe)	5 M HCl	-	-	Almost Complete	[12]
Cadmium (Cd)	0.4 M H₂SO₄	1	-	100 (single contact)	[12]
Zinc (Zn)	100 g/L H₂SO₄	-	-	>99	[12]
Iron (Fe³⁺)	1 M Oxalic Acid	1:1	40	>85	[14]

Experimental Protocols

Protocol for Solvent Extraction of Rare Earth Elements

This protocol describes a two-stage process for the separation of HREEs and LREEs from a pregnant leach solution.[3]

Materials:

• Pregnant leach solution containing a mixture of LREEs and HREEs.

• Organic phase: 1.8 M D2EHPA in kerosene.

• pH adjustment solution: Dilute NaOH or H₂SO₄.

• Separatory funnels, pH meter, mechanical shaker.

Procedure:

Stage 1: Extraction of HREEs

• Take a known volume of the pregnant leach solution in a separatory funnel.

• Adjust the pH of the aqueous solution to a predetermined value (e.g., pH 1.0) using dilute acid or base.

• Add an equal volume of the organic phase (1.8 M D2EHPA in kerosene) to the separatory funnel (O/A ratio = 1:1).

• Shake the mixture vigorously for a sufficient time (e.g., 20 minutes) to reach equilibrium.

• Allow the phases to separate completely. The HREEs will be selectively transferred to the organic phase.

• Separate the two phases. The aqueous phase (raffinate) is now depleted in HREEs and enriched in LREEs. The organic phase is loaded with HREEs.

Stage 2: Extraction of LREEs

• Take the raffinate from Stage 1.

• Adjust the pH to a higher value (e.g., pH 1.6) to facilitate the extraction of LREEs.[3]

• Add a fresh volume of the organic phase (1.8 M D2EHPA in kerosene).

• Repeat the mixing and phase separation steps as described in Stage 1. The LREEs will be extracted into the organic phase.

Protocol for Stripping of Metals from Loaded Organic Phase

This protocol describes the general procedure for stripping a metal from a D2EHPA-loaded organic phase.

Materials:

• Loaded organic phase (e.g., D2EHPA in kerosene containing the metal of interest).

• Stripping solution: An appropriate concentration of a strong acid (e.g., 4 M H₂SO₄ or 5 M HCl).[13]

• Separatory funnels, mechanical shaker.

Procedure:

• Place a known volume of the loaded organic phase into a separatory funnel.

• Add a specified volume of the stripping solution (e.g., for an O/A ratio of 1:1).

• Shake the mixture vigorously for a time sufficient to reverse the extraction equilibrium (e.g., 20 minutes).

• Allow the phases to separate. The metal ions will be transferred back to the aqueous phase.

• Separate the two phases. The aqueous phase is now a concentrated solution of the stripped metal, and the organic phase is regenerated and can be recycled for further extraction.

Visualizations

Caption: General workflow for a solvent extraction and stripping process.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. Extraction/transportation of Co2+ metal ions with bis(2-ethylhexyl) phosphate dissolved in kerosene using a multidropped liquid membrane technique - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. d-nb.info [d-nb.info]
• 8. Solvent extraction of uranium from leach solutions obtained in processing of Polish low-grade ores - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Introduction to Nickel Cobalt Extractants for wet metallurgical process [metalleaching.com]
• 11. v2.pjsir.org [v2.pjsir.org]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. mdpi.com [mdpi.com]

quantitative analysis of Bis(2-butoxyethyl) phosphate in water samples by GC-MS

An Application Note on the Quantitative Analysis of Bis(2-butoxyethyl) phosphate (B84403) in Water Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

This application note provides a comprehensive protocol for the quantitative analysis of Bis(2-butoxyethyl) phosphate (BBOEP), an organophosphate flame retardant, in various water matrices. The methodology is designed for researchers, scientists, and professionals in drug development and environmental monitoring, focusing on a robust and sensitive analytical approach using Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

Bis(2-butoxyethyl) phosphate is an organophosphate ester used as a flame retardant and plasticizer. Its potential for environmental contamination of water sources necessitates reliable and sensitive analytical methods for its detection and quantification. This document outlines a detailed procedure involving solid-phase extraction (SPE) for sample pre-concentration, followed by GC-MS analysis. While direct analysis of many organophosphate esters is feasible, the option of derivatization to improve chromatographic performance for polar analytes is also discussed.

Experimental

Reagents and Materials

• Bis(2-butoxyethyl) phosphate (BBOEP) analytical standard

• Internal Standard (IS), e.g., Triphenyl phosphate-d15

• Surrogate Standard, e.g., Tributyl phosphate-d27

• Methanol, Acetone, Dichloromethane, Ethyl Acetate (B1210297), Hexane (all HPLC or pesticide residue grade)

• Ultrapure water

• Solid-Phase Extraction (SPE) Cartridges: Oasis HLB, Bond Elut PPL, or similar polymeric sorbent

• Glass fiber filters (0.7 µm)

• Nitrogen gas for evaporation

• (Optional) Derivatization reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• (Optional) Pyridine (B92270)

Sample Preparation: Solid-Phase Extraction (SPE)

Due to the typically low concentrations of BBOEP in environmental water samples, an enrichment step is necessary.[1] Solid-phase extraction is a widely used technique for this purpose.

Protocol:

• Sample Filtration: Filter the water sample (typically 100 mL to 1 L) through a glass fiber filter to remove suspended solids.

• Spiking: Add a known amount of surrogate standard to the water sample to monitor method performance.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 5 mL of ultrapure water. Ensure the sorbent does not run dry.

• Sample Loading: Load the filtered water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of ultrapure water to remove interfering substances.

• Drying: Dry the cartridge thoroughly by passing a stream of nitrogen gas through it for at least 30 minutes.

• Elution: Elute the retained analytes with a suitable solvent. A common choice is ethyl acetate or dichloromethane. Use a small volume, for example, 2 x 4 mL.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Internal Standard Addition: Add a known amount of the internal standard to the final extract just before GC-MS analysis.

(Optional) Derivatization

For some polar organophosphate compounds, derivatization can improve peak shape and sensitivity.[2] Silylation is a common derivatization technique. While not always necessary for BBOEP, it can be beneficial if poor chromatography is observed.

Protocol:

• Evaporate the 1 mL extract to complete dryness under nitrogen.

• Add 50 µL of BSTFA (+1% TMCS) and 50 µL of pyridine (to act as a catalyst and prevent analyte degradation).

• Vortex the vial for 1 minute.

• Heat the vial at 70°C for 30 minutes.

• Cool the vial to room temperature before GC-MS injection.

GC-MS Analysis

The analysis is performed using a gas chromatograph coupled to a mass spectrometer.

Typical GC-MS Parameters:

Parameter	Value
Gas Chromatograph
Column	DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Injection Mode	Splitless
Inlet Temperature	280 °C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 80°C (hold for 2 min), ramp to 300°C at 15°C/min, hold for 10 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp.	280 °C

Selected Ion Monitoring (SIM) Ions for BBOEP: Note: Specific ions should be determined by analyzing a standard of BBOEP. The following are hypothetical based on common fragmentation patterns of similar compounds.

• Quantifier Ion: To be determined from the mass spectrum of a BBOEP standard.

• Qualifier Ions: At least two other characteristic ions for confirmation.

Data Presentation

Quantitative data for method validation should be summarized for clarity. While specific data for BBOEP could not be located in the searched literature, the following tables present typical performance data for other organophosphate esters analyzed by similar methods.

Table 1: Method Detection and Quantification Limits for Selected Organophosphate Esters in Water.

Compound	Method Detection Limit (MDL) (ng/L)	Method Quantification Limit (MQL) (ng/L)
Tris(2-chloroethyl) phosphate (TCEP)	0.5 - 10	1.5 - 30
Tris(1,3-dichloro-2-propyl) phosphate (TDCPP)	0.3 - 8	1.0 - 25
Triphenyl phosphate (TPP)	1.0 - 15	3.0 - 50
Tris(2-butoxyethyl) phosphate (TBEP)	0.8 - 12	2.5 - 40

Note: These values are illustrative and will vary depending on the specific instrumentation and matrix.

Table 2: Recovery Data for Selected Organophosphate Esters from Spiked Water Samples.

Compound	Spiking Level (ng/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Tris(2-chloroethyl) phosphate (TCEP)	100	95	7
Tris(1,3-dichloro-2-propyl) phosphate (TDCPP)	100	92	9
Triphenyl phosphate (TPP)	100	88	11
Tris(2-butoxyethyl) phosphate (TBEP)	100	98	6

Note: Recoveries should ideally be in the range of 70-130% with an RSD of <20%.

Experimental Workflow and Diagrams

The overall analytical workflow is depicted in the following diagram.

References

• 1. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 2. Optimisation of derivatisation for the analysis of estrogenic compounds in water by solid-phase extraction gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol: Preparation of Bis(2-butoxyethyl) Phosphate Standard Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis(2-butoxyethyl) phosphate (B84403) (BBEP), CAS Number 14260-97-0, is a chemical compound relevant in various fields, including environmental analysis and as a metabolite of the flame retardant Tris(2-butoxyethyl) phosphate (TBEP).[1][2] Accurate quantification of BBEP requires the preparation of precise standard solutions for calibration of analytical instruments such as Gas Chromatography (GC) or Liquid Chromatography (LC) systems. This document provides a detailed protocol for the preparation of BBEP standard solutions from a neat analytical standard.

Chemical Information:

• Chemical Name: Bis(2-butoxyethyl) phosphate[1][3]

• CAS Number: 14260-97-0[1][3]

• Molecular Formula: C12H27O6P[1][4]

• Molecular Weight: 298.31 g/mol [4]

Materials and Reagents

• Bis(2-butoxyethyl) phosphate (neat analytical standard, purity ≥95%)

• Methanol (B129727) (HPLC or analytical grade)

• Acetonitrile (HPLC or analytical grade)

• Volumetric flasks (Class A: 1 mL, 5 mL, 10 mL, 50 mL, 100 mL)

• Calibrated analytical balance (readability to at least 0.01 mg)

• Calibrated micropipettes (e.g., 10-100 µL, 100-1000 µL)

• Pipette tips

• Amber glass vials with PTFE-lined caps (B75204) for storage

• Spatula

• Weighing paper or boat

Safety Precautions

• Conduct all work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Refer to the Safety Data Sheet (SDS) for Bis(2-butoxyethyl) phosphate and all solvents before starting any work.

• Methanol is flammable and toxic; handle with care and avoid sources of ignition.

Experimental Protocol: Standard Solution Preparation

This protocol describes the preparation of a primary stock solution followed by serial dilutions to create working standard solutions.

4.1 Preparation of Primary Stock Solution (1000 µg/mL)

• Equilibration: Allow the container of neat Bis(2-butoxyethyl) phosphate to equilibrate to room temperature before opening to prevent condensation. The neat standard is typically stored at -20°C.[4]

• Weighing: Accurately weigh approximately 10 mg of the neat BBEP standard onto a weighing boat using a calibrated analytical balance. Record the exact weight.

• Dissolution: Quantitatively transfer the weighed BBEP into a 10 mL Class A volumetric flask. Use a small amount of methanol to rinse the weighing boat multiple times, ensuring all the compound is transferred into the flask.

• Dilution: Add methanol to the flask until it is about half-full. Gently swirl the flask to dissolve the compound completely.

• Final Volume: Once the solid is fully dissolved, bring the flask to the final volume of 10 mL with methanol. Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Calculation: Calculate the precise concentration of the primary stock solution using the following formula:

  Concentration (µg/mL) = (Weight of BBEP in mg / Volume of flask in mL) * 1000

• Transfer and Labeling: Transfer the primary stock solution into an amber glass vial with a PTFE-lined cap. Label the vial clearly with the compound name, concentration, solvent, preparation date, and initials of the preparer.

4.2 Preparation of Working Standard Solutions

Working standards are prepared by serially diluting the primary stock solution. The following is an example of how to prepare a series of standards ranging from 0.1 µg/mL to 10 µg/mL.

• Intermediate Stock (100 µg/mL): Pipette 1 mL of the 1000 µg/mL primary stock solution into a 10 mL volumetric flask. Dilute to the mark with methanol. This creates a 100 µg/mL intermediate stock solution.

• Serial Dilutions: Use the 100 µg/mL intermediate stock and the 1000 µg/mL primary stock to prepare the working standards as detailed in Table 1. Use calibrated micropipettes for all transfers. For each working standard, pipette the required volume of the stock solution into a volumetric flask and dilute to the final volume with methanol. Mix each solution thoroughly.

• Transfer and Labeling: Transfer each working standard into a separate, clearly labeled amber glass vial.

Data Presentation

The quantitative data for the preparation of an example series of working standards is summarized in the table below.

Table 1: Preparation of Bis(2-butoxyethyl) Phosphate Working Standards

Target Concentration (µg/mL)	Stock Solution Used	Concentration of Stock (µg/mL)	Volume of Stock (µL)	Final Volume (mL)
10.0	Primary Stock	1000	100	10
5.0	Primary Stock	1000	50	10
2.0	Intermediate Stock	100	200	10
1.0	Intermediate Stock	100	100	10
0.5	Intermediate Stock	100	50	10
0.2	Intermediate Stock	100	20	10
0.1	Intermediate Stock	100	10	10

Storage and Stability

• Primary Stock Solution: Store the primary stock solution at -20°C in a tightly sealed amber glass vial to minimize solvent evaporation and protect from light. Under these conditions, the solution is expected to be stable for several months.

• Working Standards: Working standards are less stable and should be stored at 2-8°C. It is recommended to prepare fresh working solutions from the stock solution weekly or as needed to ensure accuracy.

• Before use, always allow solutions to equilibrate to room temperature.

Visualization

The following diagram illustrates the experimental workflow for the preparation of Bis(2-butoxyethyl) phosphate standard solutions.

Caption: Workflow for BBEP standard solution preparation.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Bis(2-butoxyethyl) hydroxyethyl phosphate | 1477494-86-2 [chemicalbook.com]
• 3. esslabshop.com [esslabshop.com]
• 4. Bis(butoxyethyl) Phosphate | LGC Standards [lgcstandards.com]

Application Notes: Tris(2-butoxyethyl) Phosphate (TBEP) as a Flame Retardant Additive in Polyurethane Foams

For Researchers, Scientists, and Product Development Professionals

Abstract

Tris(2-butoxyethyl) phosphate (B84403) (TBEP) is an organophosphate compound utilized as a multifunctional additive in various polymer systems.[1] It serves as a plasticizer, leveling agent, and flame retardant.[2][3] While widely cited for its use in enhancing the fire resistance of polyurethane (PU) foams, specific quantitative performance data from standardized flame retardancy tests are not extensively available in peer-reviewed literature or technical data sheets.[1][4] These application notes provide a comprehensive overview of TBEP, a generalized protocol for its incorporation into polyurethane foam formulations, standard testing methodologies to evaluate its efficacy, and the theoretical flame retardant mechanism.

Introduction to Tris(2-butoxyethyl) Phosphate (TBEP)

TBEP is a colorless to light-yellow transparent liquid known for its role as a flame retardant plasticizer.[3][5] Its primary functions in polymer formulations include improving flexibility, enhancing durability, and increasing fire resistance.[1] It is recommended for use in various polymers, including polyurethane rubber, cellulose, and polyvinyl alcohol, and is noted for providing good low-temperature characteristics.[4][5] In addition to its flame retardant properties, TBEP also acts as a defoaming and leveling agent in coatings and adhesives.[1]

Table 1: Physical and Chemical Properties of Tris(2-butoxyethyl) Phosphate (TBEP)

Property	Value
CAS Number	78-51-3
Molecular Formula	C₁₈H₃₉O₇P
Molecular Weight	398.47 g/mol
Appearance	Colorless to light-yellow transparent liquid
Density (20°C)	1.015 - 1.025 g/cm³
Boiling Point	215 - 228 °C @ 4 mmHg
Flash Point	223 - 224 °C
Water Solubility	Soluble
Phosphorus Content	~7.8%

Source:[3][5]

Experimental Protocols

The following sections describe a generalized methodology for the preparation and flame retardancy testing of polyurethane foams incorporating TBEP. Researchers must conduct dose-response studies to determine the optimal concentration of TBEP for their specific formulation and performance requirements.

Preparation of Flame-Retardant Polyurethane Foam

This protocol outlines a typical one-shot method for producing rigid polyurethane foam. TBEP, as a liquid additive, is incorporated into the polyol premix.

Materials:

• Polyether Polyol (e.g., 400-500 mg KOH/g hydroxyl value)

• Polymeric Methylene Diphenyl Diisocyanate (pMDI)

• Tris(2-butoxyethyl) phosphate (TBEP)

• Catalysts (e.g., amine-based blowing catalyst, tin-based gelling catalyst)

• Surfactant (e.g., silicone-based)

• Blowing Agent (e.g., water, HFOs)

Protocol:

• Drying: Dry the polyol and TBEP under vacuum at 80°C for 2 hours to remove any residual moisture.

• Polyol Premix Preparation (Component A):

  • In a suitable container, add the predetermined amounts of polyether polyol, surfactant, catalysts, blowing agent, and TBEP.

  • Stir the mixture mechanically at high speed (e.g., 2000 rpm) for 60 seconds until a homogeneous dispersion is achieved.

• Foaming Process:

  • Add the calculated amount of pMDI (Component B) to the polyol premix. The ratio of isocyanate to hydroxyl groups (NCO/OH index) is typically maintained between 1.05 and 1.15.

  • Immediately stir the complete mixture at high speed (e.g., 3000 rpm) for 5-10 seconds.

  • Quickly pour the reacting mixture into an open mold to allow for free-rise expansion.

• Curing: Allow the foam to cure at room temperature for at least 24 hours.

• Sample Preparation: Cut the cured foam into standardized dimensions required for subsequent characterization and flame retardancy testing.

Table 2: Representative Formulation for a Rigid Polyurethane Foam

Component	Parts by Weight (pbw)
Polyether Polyol	100
Tris(2-butoxyethyl) phosphate (TBEP)	5 - 20 (To be optimized)
Silicone Surfactant	1.5 - 2.5
Amine Catalyst (Blowing)	0.5 - 1.5
Tin Catalyst (Gelling)	0.1 - 0.5
Water (Blowing Agent)	2.0 - 4.0
Polymeric MDI (pMDI)	To achieve NCO Index of 1.1

Note: This is a representative formulation. The exact quantities should be optimized based on the specific raw materials and desired foam properties.

Figure 1. Experimental workflow for PU foam synthesis and testing.

Flame Retardancy Testing Protocols

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO 4589)

• Principle: This test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

• Apparatus: A heat-resistant glass chimney containing a sample holder. Gas control meters for oxygen and nitrogen.

• Procedure:

  • Place a vertically oriented foam specimen in the holder inside the chimney.

  • Introduce a mixture of oxygen and nitrogen into the chimney.

  • Ignite the top of the specimen with a pilot flame.

  • Observe the burning behavior. The oxygen concentration is adjusted incrementally until the limiting concentration is found.

  • A higher LOI value indicates better flame retardancy.

UL-94 Vertical Burning Test

• Principle: This test assesses the burning characteristics of a vertically oriented specimen after the application of a standardized flame.

• Apparatus: A test chamber, a Bunsen burner, a timer, and a surgical cotton indicator.

• Procedure:

  • Mount a specimen vertically.

  • Apply a 20 mm blue flame to the bottom edge for 10 seconds and then remove.

  • Record the flaming time after the first ignition (t1).

  • Immediately re-apply the flame for another 10 seconds and remove.

  • Record the flaming time (t2) and afterglow time (t3) after the second ignition.

  • Note if any dripping particles ignite the cotton placed below the specimen.

  • Classification (V-0, V-1, V-2) is based on the duration of flaming, afterglow, and whether flaming drips occur. A V-0 rating is the highest for this classification.

Cone Calorimetry (ASTM E1354 / ISO 5660)

• Principle: This is one of the most effective bench-scale methods for quantifying the fire characteristics of materials. It measures heat release rate and other parameters under a controlled radiant heat flux.

• Apparatus: A cone-shaped radiant heater, a load cell, a spark igniter, and a gas analysis system.

• Procedure:

  • Wrap a 100 mm x 100 mm foam specimen in aluminum foil, leaving the top surface exposed, and place it on the load cell under the conical heater.

  • Expose the specimen to a constant heat flux (e.g., 35 or 50 kW/m²).

  • A spark igniter ignites the pyrolysis gases evolved from the sample surface.

  • Combustion products are collected by a hood and analyzed to determine the heat release rate (HRR) based on oxygen consumption principles.

  • Key parameters measured include: Time to Ignition (TTI), Peak Heat Release Rate (pHRR), Total Heat Released (THR), and Smoke Production Rate (SPR). Lower pHRR and THR values indicate better fire performance.

Flame Retardant Mechanism

The specific mechanism of TBEP in polyurethane has not been detailed extensively in the literature. However, for organophosphorus flame retardants in general, a dual-mode action in both the condensed (solid) and gas phases is widely accepted.[6]

• Condensed Phase Action: Upon heating, phosphorus-containing compounds like TBEP can decompose to form phosphoric acid. This acid acts as a catalyst in the dehydration of the polyurethane, promoting the formation of a stable, insulating char layer on the material's surface. This char layer acts as a physical barrier, limiting the transfer of heat to the underlying polymer and slowing the release of flammable volatile gases into the combustion zone.

• Gas Phase Action: Volatile phosphorus-containing species can be released into the flame. These species, such as PO• radicals, act as radical scavengers. They interrupt the high-energy, free-radical chain reactions (involving H• and OH• radicals) that sustain combustion in the gas phase, thereby quenching the flame.

Figure 2. Generalized flame retardant mechanism of TBEP.

Conclusion and Future Work

Tris(2-butoxyethyl) phosphate is a commercially available additive used to impart flame retardancy to polyurethane foams. While its application is established, there is a notable gap in publicly accessible, quantitative data detailing its performance. The protocols and mechanisms described herein provide a foundational framework for researchers to systematically evaluate TBEP. Future studies should focus on generating comprehensive datasets, including LOI, UL-94, and cone calorimetry results, for polyurethane foams with varying concentrations of TBEP. Such research is critical for optimizing formulations and validating the efficacy of TBEP as a flame retardant in modern polyurethane systems.

References

• 1. TRIS(2-BUTOXYETHYL) PHOSPHATE (TBEP) - Ataman Kimya [atamanchemicals.com]
• 2. EndPhos TBEP | Request Quote or Sample | Flame Retardant [tri-iso.com]
• 3. China Tris(2-Butoxyethyl)Phosphate TBEP CAS 78-51-3 factory and manufacturers | Unilong [unilongmaterial.com]
• 4. atamankimya.com [atamankimya.com]
• 5. Tris(Butoxyethyl)Phosphate (TBEP) 78-51-3 – Manufature of PU foam Material and Products [leticiachem.com]
• 6. Strategy for Constructing Phosphorus-Based Flame-Retarded Polyurethane Elastomers for Advanced Performance in Long-Term - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solvent Extraction of Rare Earth Elements Using Acidic Organophosphorus Extractants

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches did not yield specific application notes or detailed protocols for the use of Bis(2-butoxyethyl) phosphate (B84403) (BBEP) in the solvent extraction of rare earth elements (REEs). The information available is insufficient to construct a reliable protocol for this specific reagent.

However, due to the structural and functional similarities between BBEP and the widely studied and commercially utilized extractant Bis(2-ethylhexyl) phosphate (D2EHPA or HDEHP) , this document provides detailed application notes and protocols for D2EHPA. This information is intended to serve as a comprehensive guide and a starting point for researchers interested in developing protocols for analogous acidic organophosphorus extractants like BBEP. The principles, experimental setups, and analytical techniques described herein are largely transferable.

Introduction to REE Solvent Extraction with D2EHPA

The separation of individual rare earth elements is a significant challenge due to their similar chemical and physical properties. Solvent extraction is the most prevalent and commercially viable method for this purpose. Acidic organophosphorus extractants, such as D2EHPA, are highly effective in selectively separating REEs.[1] D2EHPA functions as a cationic extractant, exchanging protons for metal ions, which allows for the selective transfer of REEs from an aqueous phase to an immiscible organic phase.

The efficiency of REE separation using D2EHPA is influenced by several factors, including the concentration of the extractant, the pH of the aqueous phase, the type of diluent used, and the organic-to-aqueous phase ratio (O/A ratio).[1] Generally, the extractability of REEs with D2EHPA increases with increasing atomic number (decreasing ionic radius) and is highly dependent on the acidity of the aqueous feed solution.

Data Presentation: Performance of D2EHPA in REE Extraction

The following tables summarize quantitative data on the performance of D2EHPA in the extraction and separation of various rare earth elements.

Table 1: Extraction Efficiency of REEs with D2EHPA

Rare Earth Element	Extraction Efficiency (%)	Experimental Conditions	Reference
Lanthanum (La)	89.16	6% D2EHPA in kerosene, pH 2.1, O/A=1, 25 min, 30°C	[2]
Cerium (Ce)	94.11	6% D2EHPA in kerosene, pH 2.1, O/A=1, 25 min, 30°C	[2]
Praseodymium (Pr)	95.56	6% D2EHPA in kerosene, pH 2.1, O/A=1, 25 min, 30°C	[2]
Neodymium (Nd)	96.33	6% D2EHPA in kerosene, pH 2.1, O/A=1, 25 min, 30°C	[2]
Yttrium (Y)	99.80	6% D2EHPA in kerosene, pH 2.1, O/A=1, 25 min, 30°C	[2]
Europium (Eu)	>95	Undiluted D2EHPA, pH 1.5, 1 hour contact time	[3][4]
Gadolinium (Gd)	>95	Undiluted D2EHPA, pH 1.5, 1 hour contact time	[3][4]
Ytterbium (Yb)	>95	Undiluted D2EHPA, pH 1.5, 1 hour contact time	[3][4]

Table 2: Separation Factors for Selected REE Pairs using D2EHPA

REE Pair	Separation Factor (β)	Experimental Conditions	Reference
Yb/Er	12	Stripping from D2EHPA with H₂SO₄	[5]
Y/Dy	9	Stripping from D2EHPA with H₂SO₄	[5]
Er/Y	2.7	Stripping from D2EHPA with H₂SO₄	[5]
Dy/Yb	160	Stripping from D2EHPA with H₂SO₄	[5]
Y/Yb	15	Stripping from D2EHPA with H₂SO₄	[5]
Dy/Er	18	Stripping from D2EHPA with H₂SO₄	[5]

Experimental Protocols

The following protocols describe a typical solvent extraction process for the separation of REEs from a pregnant leach solution (PLS) using D2EHPA.

Protocol 1: Preparation of Organic and Aqueous Phases

• Organic Phase Preparation:

  • Prepare a solution of D2EHPA in a suitable diluent (e.g., kerosene, hexane, or other aliphatic or aromatic solvents). A typical concentration range is 0.1 M to 1.0 M (approximately 3% to 30% v/v).

  • The organic phase may be pre-saponified by contacting it with a stoichiometric amount of a base (e.g., NaOH) to improve extraction kinetics and reduce the release of H+ ions into the aqueous phase.

• Aqueous Phase Preparation:

  • The aqueous phase is typically a pregnant leach solution derived from the leaching of REE-containing ores or industrial waste.

  • Adjust the pH of the aqueous feed solution to the desired value using a suitable acid (e.g., HCl, H₂SO₄, or HNO₃) or base (e.g., NaOH, NH₄OH). The optimal pH for extraction varies depending on the REEs being targeted but is generally in the range of 1.0 to 3.5.

Protocol 2: Solvent Extraction of REEs

• Combine the prepared organic and aqueous phases in a separation funnel at a specific organic-to-aqueous (O/A) phase ratio (e.g., 1:1, 1:2, 2:1).

• Shake the mixture vigorously for a predetermined contact time (e.g., 5 to 30 minutes) to ensure thorough mixing and facilitate the transfer of REEs to the organic phase.

• Allow the phases to separate. The REEs will be selectively transferred to the organic phase, which is now referred to as the "loaded organic." The aqueous phase, now depleted of the target REEs, is the "raffinate."

• Separate the two phases by carefully draining the lower (typically aqueous) phase.

• Collect samples of the raffinate and the loaded organic for analysis of REE concentrations using techniques such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Mass Spectrometry (ICP-MS).

Protocol 3: Stripping of REEs from the Loaded Organic Phase

• Contact the loaded organic phase with a stripping solution, which is typically a mineral acid of higher concentration than the feed solution (e.g., 1 M to 6 M HCl or H₂SO₄).

• Combine the loaded organic and the stripping acid in a separation funnel at a defined O/A ratio.

• Shake the mixture for a sufficient time to allow the REEs to be transferred back into the aqueous phase (the "strip liquor").

• Allow the phases to separate. The organic phase is now "stripped" and can be recycled for further extraction.

• Collect the strip liquor, which now contains a concentrated solution of the extracted REEs.

• Analyze the REE content of the strip liquor and the stripped organic phase to determine the stripping efficiency.

Visualizations

The following diagrams illustrate the logical workflow of the solvent extraction process for rare earth elements.

References

• 1. nbinno.com [nbinno.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Concentration and Separation of Heavy Rare-Earth Metals at Stripping Stage [mdpi.com]

Application Note &amp; Protocol: Determination of Bis(2-butoxyethyl) Phosphate in Soil using Gas Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and protocol for the analytical method development and validation for the detection of Bis(2-butoxyethyl) phosphate (B84403) (BBOEP), also known as Tris(2-butoxyethyl) phosphate (TBEP), in soil matrices. The methodology presented herein outlines a comprehensive workflow from sample collection and preparation to instrumental analysis using Gas Chromatography-Mass Spectrometry (GC-MS), a widely utilized and robust technique for the quantification of organophosphate esters. This guide is intended to provide researchers, scientists, and professionals in drug development and environmental monitoring with a reliable framework for the accurate determination of BBOEP in soil samples.

Introduction

Bis(2-butoxyethyl) phosphate is an organophosphate ester (OPE) commonly used as a flame retardant and plasticizer in various industrial and consumer products. Its potential for environmental persistence and migration into soil necessitates the development of sensitive and selective analytical methods for its detection and quantification. This application note details a method based on solvent extraction followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis, providing the necessary protocols for sample preparation, extraction, and instrumental determination.

Data Presentation

The performance of the analytical method is summarized in the table below. The data represents typical validation parameters for the analysis of organophosphate esters, including BBOEP, in soil.

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Bis(2-butoxyethyl) phosphate (BBOEP/TBEP)	GC-MS	0.048 - 3.125 ng/g[1]	0.5 - 20 ng/g[1]	81.7 - 107%[2]	< 12%[2]

Experimental Workflow

Caption: Experimental workflow for the analysis of Bis(2-butoxyethyl) phosphate in soil.

Experimental Protocols

Sample Collection and Preparation

• Sample Collection : Collect soil samples from the desired location and depth. Store samples in clean, airtight containers, and keep them cool during transport to the laboratory.

• Sample Pre-treatment :

  • Air-dry the soil samples at room temperature until a constant weight is achieved.[3]

  • Remove any large debris, such as rocks and plant material.

  • Grind the dried soil using a mortar and pestle and pass it through a 2 mm sieve to ensure homogeneity.[3]

  • Store the prepared samples in a desiccator until extraction.

Sample Extraction: Accelerated Solvent Extraction (ASE)

This protocol is based on methods developed for the extraction of various organophosphate esters from soil.[4]

• Preparation of ASE Cell :

  • Accurately weigh 10.0 g of the homogenized soil sample.

  • Mix the soil sample with an appropriate amount of diatomaceous earth and grind into particles.[4]

  • Transfer the mixture to an ASE extraction cell.

  • Add internal standards (e.g., tri-butyl phosphate-D27 and tri-phenyl phosphate-D15) to the cell.[4]

• ASE Parameters :

  • Solvent : n-hexane/acetone (1:1, v/v).[4]

  • Temperature : 80°C.[4]

  • Pressure : Maintain a suitable pressure to keep the solvent in a liquid state.

  • Extraction Cycles : Perform two extraction cycles.[4]

• Extract Concentration :

  • Collect the extract from the ASE.

  • Concentrate the extract to approximately 2-3 mL using a rotary evaporator or a gentle stream of nitrogen.

  • Add anhydrous sodium sulfate (B86663) to remove any residual water.[4]

Extract Cleanup: Solid-Phase Extraction (SPE)

• SPE Column Conditioning :

  • Use a GCB-NH2 SPE column for cleanup.[4]

  • Condition the column by passing the appropriate solvent through it.

• Sample Loading and Elution :

  • Load the concentrated extract onto the conditioned SPE column.

  • Elute the target compounds with 10 mL of an eluent solution (e.g., 5% toluene (B28343) in n-hexane/acetone, 8:2, v/v).[4]

• Final Concentration :

  • Collect the eluent.

  • Concentrate the eluent to a final volume of 1.0 mL with n-hexane.[4] The sample is now ready for GC-MS analysis.

GC-MS Analysis

• Instrumentation : An Agilent 6890 series GC or equivalent, equipped with a mass selective detector.

• Chromatographic Conditions :

  • Column : HP-5 (5% phenyl, 95% methylpolysiloxane, 30 m × 0.32 mm i.d. × 0.25 µm film thickness) or equivalent.[3]

  • Injector : Splitless mode at 230°C.[3]

  • Carrier Gas : Nitrogen or Helium at a constant flow rate of 1.0 mL/min.[3]

  • Oven Temperature Program : Start at 150°C, ramp at 5°C/min to 220°C, then ramp at 20°C/min to 260°C, and hold for 2 minutes.[3]

• Mass Spectrometer Conditions :

  • Ionization Mode : Electron Ionization (EI).

  • Acquisition Mode : Selected Ion Monitoring (SIM) for quantification or full scan for identification.

  • Detector Temperature : 250°C.[3]

• Quantification :

  • Prepare a series of calibration standards of BBOEP in n-hexane.

  • Analyze the standards and samples under the same GC-MS conditions.

  • Quantify BBOEP in the samples using the internal standard calibration curve method.[4]

Conclusion

The protocol described in this application note provides a robust and reliable method for the determination of Bis(2-butoxyethyl) phosphate in soil samples. The combination of Accelerated Solvent Extraction, Solid-Phase Extraction cleanup, and GC-MS analysis ensures high sensitivity and selectivity. Proper method validation, including the determination of LOD, LOQ, recovery, and precision, is crucial for ensuring the accuracy and reliability of the results. This methodology can be readily adopted by environmental testing laboratories and research institutions for monitoring BBOEP contamination in soil.

References

• 1. Validation of a Method Scope Extension for the Analysis of POPs in Soil and Verification in Organic and Conventional Farms of the Canary Islands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Organophosphorus Pesticides in Soil by Dispersive Liquid–Liquid Microextraction and Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of 15 Organophosphate Ester Flame Retardants in Soils and Sediments by Gas Chromatography-Mass Spectrometry with Accelerated Solvent Extraction [ykcs.ac.cn]

Application Notes and Protocols for Phosphate-Based Additives in Emulsion Formulations

Topic: Use of Organophosphate Esters as Functional Additives in Emulsions

Disclaimer: Information regarding the specific use of Bis(2-butoxyethyl) phosphate (B84403) as a non-ionic surfactant in emulsions is limited in publicly available scientific literature. This document focuses on the closely related and well-documented compound, Tris(2-butoxyethyl) phosphate (TBEP) , as a representative example of a multifunctional organophosphate additive in emulsion systems. The principles and protocols described herein may serve as a starting point for investigating similar compounds, including Bis(2-butoxyethyl) phosphate.

Introduction

Tris(2-butoxyethyl) phosphate (TBEP) is a versatile organophosphate ester widely utilized in various industrial formulations. While not a conventional non-ionic surfactant, TBEP exhibits surfactant-like properties and functions as a multifunctional additive in emulsion systems. It is particularly valued as a plasticizer, defoamer, coalescing agent, and leveling aid in the formulation of water-based adhesives, coatings, inks, and floor polishes.[1][2][3] Its primary roles are to improve the consistency, stability, and performance of the final product.[2]

This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in evaluating TBEP or similar organophosphate esters as functional additives in emulsion formulations.

Physicochemical Properties of Tris(2-butoxyethyl) phosphate (TBEP)

The following table summarizes the key physical and chemical properties of TBEP, which are essential for its effective incorporation into emulsion systems.

Property	Value	Reference
CAS Number	78-51-3	[4]
Molecular Formula	C₁₈H₃₉O₇P	[4]
Molecular Weight	398.47 g/mol
Appearance	Colorless to pale yellow, oily liquid	[1]
Density	1.006 - 1.023 g/mL at 20-25°C	[1][5][6]
Boiling Point	215-228 °C at 4 mmHg	[1][6]
Viscosity	10-15 mPa·s at 20°C	[7]
Solubility	Insoluble in water; soluble in most organic solvents	[1]
Phosphorus Content	~7.8%	[8]

Applications in Emulsion Systems

TBEP's utility in emulsion formulations stems from its multifunctional nature:

• Leveling Agent: In floor polishes and coatings, TBEP helps to produce smooth, uniform films by reducing surface tension gradients during drying. This minimizes defects such as brush marks and orange peel.[4][9]

• Coalescing Aid: TBEP facilitates the formation of a continuous film from polymer dispersions by softening the polymer particles, allowing them to fuse as the water evaporates.[1][4]

• Defoamer/Antifoaming Agent: It is effective in controlling foam during the manufacturing and application of water-based formulations, which is crucial for achieving a defect-free surface.[10][11]

• Plasticizer: TBEP increases the flexibility and durability of polymer films derived from emulsions, enhancing their mechanical properties.[1][12]

The following diagram illustrates the logical relationship of TBEP's functions in an emulsion-based coating.

Functional roles of TBEP in emulsion coatings.

Experimental Protocols

The following protocols provide a framework for preparing and characterizing an oil-in-water (O/W) emulsion incorporating TBEP.

• Oil Phase: A suitable oil (e.g., mineral oil, soybean oil, or a specific hydrophobic drug carrier).

• Aqueous Phase: Deionized water.

• Primary Surfactant: A standard non-ionic surfactant (e.g., Tween® 80, Poloxamer 188).

• Functional Additive: Tris(2-butoxyethyl) phosphate (TBEP).

• Equipment:

  • High-shear homogenizer (e.g., Ultra-Turrax®).

  • Magnetic stirrer and stir bars.

  • Beakers and graduated cylinders.

  • Analytical balance.

  • Particle size analyzer (e.g., Dynamic Light Scattering - DLS).

  • Microscope with a calibrated slide.

  • Zeta potential analyzer.

  • Viscometer.

  • pH meter.

• Preparation of Aqueous Phase:

  • In a beaker, add the required amount of deionized water.

  • Disperse the primary surfactant in the water with gentle stirring until fully dissolved.

  • Measure and record the initial pH.

• Preparation of Oil Phase:

  • In a separate beaker, weigh the required amount of the oil phase.

  • Add the desired concentration of TBEP to the oil phase. Typical starting concentrations can range from 0.5% to 5% (w/w) of the total formulation.

  • Gently stir the oil phase until the TBEP is completely dissolved.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while stirring with a magnetic stirrer.

  • Once all the oil phase has been added, subject the mixture to high-shear homogenization. A typical starting point is 5,000-10,000 rpm for 5-10 minutes. The optimal homogenization speed and time should be determined experimentally.

  • Allow the emulsion to cool to room temperature.

The following workflow diagram illustrates the emulsion preparation process.

Workflow for preparing an O/W emulsion with TBEP.

• Macroscopic Observation: Visually inspect the emulsion for any signs of phase separation, creaming, or coalescence immediately after preparation and at set time intervals (e.g., 24h, 48h, 1 week).

• Microscopic Analysis:

  • Place a small drop of the emulsion on a microscope slide.

  • Observe the droplet morphology and distribution under a light microscope. This provides a qualitative assessment of the emulsion quality.

• Droplet Size and Polydispersity Index (PDI) Analysis:

  • Dilute the emulsion with deionized water to a suitable concentration for DLS analysis.

  • Measure the mean droplet size (Z-average) and PDI. A lower PDI value (< 0.3) generally indicates a more uniform droplet size distribution.

• Zeta Potential Measurement:

  • Dilute the emulsion appropriately with deionized water.

  • Measure the zeta potential to assess the surface charge of the droplets. For O/W emulsions, a zeta potential greater than |30| mV suggests good electrostatic stability.

• Viscosity Measurement:

  • Use a viscometer to measure the viscosity of the undiluted emulsion. This is important for understanding the flow behavior and physical stability of the formulation.

• Stability Studies:

  • Store emulsion samples at different temperatures (e.g., 4°C, 25°C, 40°C).

  • Monitor the droplet size, PDI, and zeta potential over time to assess the long-term stability of the emulsion.

Data Presentation

Quantitative data from characterization studies should be summarized in tables for clear comparison. Below is an example template for presenting stability data.

Table 1: Stability of Emulsion Formulations with and without TBEP at 25°C

Formulation	Time	Mean Droplet Size (nm)	PDI	Zeta Potential (mV)	Visual Appearance
Control (0% TBEP)	Day 0	Homogeneous
Day 7
Day 30
Test (X% TBEP)	Day 0	Homogeneous
Day 7
Day 30

Conclusion

Tris(2-butoxyethyl) phosphate serves as a valuable multifunctional additive in emulsion systems, offering benefits beyond simple surfactancy. Its roles as a leveling agent, coalescing aid, defoamer, and plasticizer make it a versatile tool for formulators in various industries. The provided protocols offer a systematic approach to incorporating and evaluating TBEP and similar organophosphate esters in emulsion-based products. Further research is warranted to fully characterize the interfacial properties of Bis(2-butoxyethyl) phosphate and its potential as a primary or co-surfactant in specialized emulsion applications.

References

• 1. atamankimya.com [atamankimya.com]
• 2. TRIS(2-BUTOXYETHYL) PHOSPHATE (TBEP) - Ataman Kimya [atamanchemicals.com]
• 3. China Tris(2-Butoxyethyl)Phosphate TBEP CAS 78-51-3 factory and manufacturers | Unilong [unilongmaterial.com]
• 4. TRIBUTOXYETHYL PHOSPHATE (TBEP) - Ataman Kimya [atamanchemicals.com]
• 5. Tri (butoxyethyl) Phosphate (TBEP) - Chemical Supplier Distributor ChemCeed [chemceed.com]
• 6. Tris(2-butoxyethyl) phosphate | 78-51-3 [chemicalbook.com]
• 7. Tris(2-butoxyethyl) Phosphate-TBEP Manufacturers & Suppliers - China Tris(2-butoxyethyl) Phosphate-TBEP Factory [chinafortunechemical.com]
• 8. EndPhos TBEP | Request Quote or Sample | Flame Retardant [tri-iso.com]
• 9. Product Feature: Tri (butoxyethyl) Phosphate (TBEP) - ChemCeed [chemceed.com]
• 10. TBEP (TRIBUTOXYETHYL PHOSPHATE) - Ataman Kimya [atamanchemicals.com]
• 11. Tris(Butoxyethyl)Phosphate (TBEP) 78-51-3 – Manufature of PU foam Material and Products [leticiachem.com]
• 12. Tributoxyethyl Phosphate (TBEP): High-Performance Plasticizer & Flame Retardant from Riverland Trading [riverlandtrading.com]

Synthesis of Metal Oxide Nanoparticles Using Organophosphate Stabilizers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Metal oxide nanoparticles are of significant interest in various scientific and biomedical fields due to their unique size-dependent properties.[1] The synthesis of stable, monodisperse MONPs is a critical challenge, and the use of appropriate stabilizing agents is paramount to prevent agglomeration and control nanocrystal growth.[2] Organophosphate-based ligands, such as trioctylphosphine (B1581425) oxide (TOPO) and alkyl phosphonic acids, have been shown to be effective stabilizers, particularly in non-aqueous synthesis routes.[3][4] They coordinate to the surface of the growing nanoparticles, providing steric hindrance and passivating the surface, which allows for greater control over the final particle characteristics.[5]

This document outlines protocols for the synthesis of TiO₂, ZnO, and Fe₂O₃ nanoparticles using organophosphate stabilizers as a proxy for the less-documented Bis(2-butoxyethyl) phosphate (B84403). The provided methods are based on established literature and are intended to serve as a foundational guide for researchers.

General Principles of Stabilization by Organophosphates

Organophosphate stabilizers, such as TOPO and alkyl phosphonic acids, function by adsorbing onto the surface of the metal oxide nanoparticles during their formation. The phosphate or phosphonate (B1237965) headgroup forms a strong coordinative bond with the metal atoms on the nanoparticle surface. The organic tails of the stabilizer then extend into the solvent, creating a steric barrier that prevents the nanoparticles from aggregating. This stabilization is crucial for achieving monodispersity and long-term stability of the nanoparticle colloids. The choice of the organophosphate stabilizer and its concentration can significantly influence the size and shape of the resulting nanoparticles.

Below is a diagram illustrating the general principle of metal oxide nanoparticle stabilization by an organophosphate ligand.

Caption: General stabilization mechanism.

Synthesis Protocols

The following sections provide detailed protocols for the synthesis of TiO₂, ZnO, and Fe₂O₃ nanoparticles using organophosphate stabilizers. These protocols are generalized from published methods and may require optimization for specific applications.

Synthesis of Titanium Dioxide (TiO₂) Nanoparticles

A common method for synthesizing TiO₂ nanoparticles with an organophosphate stabilizer is through the reaction of an organometallic precursor in the presence of the stabilizer at elevated temperatures.[3]

Experimental Workflow:

Caption: TiO₂ nanoparticle synthesis workflow.

Protocol:

• Preparation of Precursor Solution: In a three-neck flask equipped with a condenser and a magnetic stirrer, combine 140 mg of bis(cyclooctatetraene)titanium (Ti(COT)₂) and 0.5 g of trioctylphosphine oxide (TOPO) in 20 mL of an organic solvent like 1,2-dichlorobenzene.

• Reaction Initiation: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) to dissolve the Ti(COT)₂.

• Nucleation and Growth: Once the solution is refluxing, inject a solution of dimethyl sulfoxide (B87167) (DMSO) in the same organic solvent via a syringe. The injection can be done at various temperatures (e.g., 120 °C) to control particle size.[3]

• Cooling and Precipitation: After the reaction is complete (typically after a few hours, indicated by a color change), cool the solution to room temperature. Add a non-solvent such as ethanol to precipitate the TiO₂ nanoparticles.

• Purification: Separate the nanoparticles by centrifugation. Wash the precipitate multiple times with ethanol to remove excess stabilizer and byproducts.

• Drying: Dry the purified nanoparticles under vacuum.

Quantitative Data Summary:

Precursor	Stabilizer	Solvent	Reaction Temp. (°C)	Resulting Particle Size (nm)	Crystal Phase
Ti(COT)₂	TOPO	1,2-dichlorobenzene	120	~5-10	Anatase
TiCl₄	Alkyl Phosphonic Acid	Organic Solvent	150-250	4-8	Anatase/Rutile

Note: The data in this table is representative and may vary based on specific reaction conditions.

Synthesis of Zinc Oxide (ZnO) Nanoparticles

ZnO nanoparticles can be synthesized via a chemical precipitation method using a zinc salt as a precursor and an organophosphate-related stabilizer to control growth. While specific protocols with organophosphates are less common, the principle can be adapted from methods using other stabilizers.

Experimental Workflow:

Caption: ZnO nanoparticle synthesis workflow.

Protocol:

• Preparation of Precursor Solution: Dissolve zinc acetate dihydrate in a suitable solvent such as isopropanol.[6] Add the organophosphate stabilizer (e.g., a long-chain alkyl phosphonic acid) to this solution and stir until fully dissolved.

• Precipitation: Slowly add a solution of a precipitating agent, such as potassium hydroxide (B78521) (KOH) in the same solvent, to the precursor solution under vigorous stirring.[7]

• Reaction and Aging: Continue stirring the resulting white suspension at room temperature for a set period to allow for particle growth and stabilization.

• Purification: Collect the ZnO nanoparticles by centrifugation, followed by repeated washing with the solvent to remove unreacted precursors and excess stabilizer.

• Drying and Calcination: Dry the nanoparticles in an oven. A subsequent calcination step at a controlled temperature can be performed to improve crystallinity.

Quantitative Data Summary:

Precursor	Stabilizer	Solvent	Precipitating Agent	Crystallite Size (nm)	Morphology
Zinc Acetate	Monoethanolamine (MEA)	Isopropanol	-	50-60	Near-spherical
Zinc Nitrate (B79036)	KOH	Water	KOH	20-40	Spherical

Note: Data with MEA is provided as an example of a stabilizer controlling growth; similar principles apply to organophosphates. The crystallite size of ZnO nanoparticles synthesized with IPA solvent and 15 ml MEA as a stabilizer was found to be in the range of 50-60 nm.[6][8] The size range of ZnO powder synthesized by direct precipitation using zinc nitrate and KOH was approximately 20–40 nm.[7]

Synthesis of Iron(III) Oxide (Fe₂O₃) Nanoparticles

Fe₂O₃ nanoparticles are commonly synthesized by the thermal decomposition of an iron precursor in the presence of stabilizers. A combination of a fatty acid and an organophosphate is often used to achieve good size and shape control.

Experimental Workflow:

Caption: Fe₂O₃ nanoparticle synthesis workflow.

Protocol:

• Preparation of Reaction Mixture: In a three-neck flask, combine an iron precursor (e.g., iron pentacarbonyl or an iron-oleate complex), oleic acid, and trioctylphosphine oxide (TOPO) in a high-boiling point organic solvent.

• Degassing and Heating: Heat the mixture to an intermediate temperature (e.g., 130 °C) under vacuum or inert gas flow to remove low-boiling point impurities and water.[9]

• Thermal Decomposition: Raise the temperature to a higher setpoint (e.g., 350 °C) to induce the thermal decomposition of the iron precursor, leading to the nucleation and growth of Fe₂O₃ nanoparticles.[9]

• Cooling and Precipitation: After the reaction is complete, cool the mixture to room temperature. Add ethanol to precipitate the nanoparticles.

• Purification: Centrifuge the mixture to collect the nanoparticles. Wash the precipitate several times with ethanol.

• Dispersion: Disperse the final Fe₂O₃ nanoparticles in a nonpolar solvent like hexane for storage.

Quantitative Data Summary:

Precursor	Stabilizers	Solvent	Decomposition Temp. (°C)	Resulting Particle Size (nm)
Iron Pentacarbonyl	Oleic Acid & TOPO	Organic Solvent	350	4-20
Iron Oleate	Oleic Acid & TOPO	1-Octadecene	320	5-25

Note: The particle size is highly dependent on the ratio of the precursor to the stabilizers.[9]

Characterization of Synthesized Nanoparticles

To ensure the successful synthesis of the desired metal oxide nanoparticles, a comprehensive characterization is essential. Key techniques include:

• Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of the nanoparticles.

• X-ray Diffraction (XRD): To identify the crystal structure and phase purity of the nanoparticles, as well as to estimate the crystallite size.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the organophosphate stabilizer on the nanoparticle surface.

• Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and assess the colloidal stability of the nanoparticles in a given solvent.

• Thermogravimetric Analysis (TGA): To quantify the amount of organic stabilizer present on the nanoparticle surface.

Applications in Drug Development

Well-defined and stable metal oxide nanoparticles are crucial for various applications in drug development:

• Drug Delivery: MONPs can be functionalized with targeting ligands and loaded with therapeutic agents for targeted drug delivery to specific cells or tissues.

• Bioimaging: The unique optical and magnetic properties of certain MONPs make them suitable as contrast agents in various imaging modalities.

• Theranostics: Combining therapeutic and diagnostic capabilities in a single nanoparticle platform.

Conclusion

While specific protocols for the use of Bis(2-butoxyethyl) phosphate in the synthesis of metal oxide nanoparticles are not prevalent in the literature, this guide provides a comprehensive overview of the use of analogous organophosphate stabilizers. The detailed protocols for TiO₂, ZnO, and Fe₂O₃ nanoparticles, along with the principles of stabilization and characterization techniques, offer a solid foundation for researchers and scientists in the field. The ability to synthesize well-controlled and stable MONPs is a critical step towards their successful implementation in drug development and other advanced applications. Further research into a wider range of organophosphate stabilizers could unveil new possibilities for tailoring the properties of these versatile nanomaterials.

References

• 1. Metal Oxide Nanoparticles: Review of Synthesis, Characterization and Biological Effects [mdpi.com]
• 2. Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. trioctylphosphine oxide topo: Topics by Science.gov [science.gov]
• 5. didattica.uniroma2.it [didattica.uniroma2.it]
• 6. Effect of stabilizer content in different solvents on the synthesis of ZnO nanoparticles using the chemical precipitation method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of ZnO Nanoparticles by Precipitation Method – Oriental Journal of Chemistry [orientjchem.org]
• 8. researchgate.net [researchgate.net]
• 9. Making sure you're not a bot! [academiccommons.columbia.edu]

High-Throughput Screening Assays for Bis(2-butoxyethyl) phosphate Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2-butoxyethyl) phosphate (B84403) (BBEP) is a metabolite of the organophosphate flame retardant Tris(2-butoxyethyl) phosphate (TBEP), a compound frequently detected in environmental and biological samples. Concerns over the potential toxicity of TBEP and its metabolites necessitate robust screening methods to assess their biological activity. High-throughput screening (HTS) offers a rapid and efficient approach to evaluate the effects of BBEP derivatives on various biological processes. This document provides detailed application notes and protocols for HTS assays relevant to the toxicological assessment of BBEP and its derivatives, focusing on hepatotoxicity, developmental toxicity, and acetylcholinesterase inhibition.

Data Presentation

Compound	Assay Type	Cell Line/Organism	Endpoint	Value	Reference
Tris(2-butoxyethyl) phosphate (TBEP)	Cytotoxicity	HepG2	Cell Viability	Induces cytotoxicity at 100–400 μM	[1]
Tris(2-butoxyethyl) phosphate (TBEP)	Developmental Toxicity	Zebrafish (Danio rerio)	Mortality	LC50: 10.7 mg/L (at 120 hpf)	[2]

I. Hepatotoxicity Assessment using High-Content Screening

Application Note:

Hepatotoxicity is a key concern for many xenobiotics. High-content screening (HCS) using human liver cell lines, such as HepG2, allows for the simultaneous evaluation of multiple cellular parameters, providing a detailed profile of potential liver toxicity. This assay can identify compounds that induce cell death, oxidative stress, mitochondrial dysfunction, and other indicators of liver injury.

Experimental Protocol: Multiparametric Hepatotoxicity Assay in HepG2 Cells

1. Cell Culture and Seeding:

• Culture HepG2 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.
• Harvest cells using trypsin-EDTA and resuspend in fresh medium.
• Seed 5,000 cells per well in a 384-well, black-walled, clear-bottom microplate.
• Incubate for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare a dilution series of Bis(2-butoxyethyl) phosphate derivatives in assay medium.
• Remove the culture medium from the cell plates and add the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control for hepatotoxicity (e.g., acetaminophen).
• Incubate the plates for 24, 48, and 72 hours.

3. Staining and Imaging:

• Following incubation, remove the compound-containing medium.
• Add a staining solution containing:
• Hoechst 33342 (for nuclear staining and cell counting)
• MitoTracker Red CMXRos (for mitochondrial membrane potential)
• CellROX Green (for oxidative stress)
• Incubate for 30 minutes at 37°C.
• Wash the cells with phosphate-buffered saline (PBS).
• Fix the cells with 4% paraformaldehyde for 15 minutes.
• Wash the cells with PBS.
• Acquire images using a high-content imaging system.

4. Data Analysis:

• Use image analysis software to quantify various parameters, including:
• Cell count (from Hoechst staining)
• Nuclear intensity and morphology
• Mitochondrial membrane potential (from MitoTracker intensity)
• Oxidative stress (from CellROX Green intensity)
• Calculate the concentration-response curves and determine the IC50 values for each parameter.

Logical Workflow for Hepatotoxicity Screening

Caption: High-content screening workflow for hepatotoxicity.

II. Developmental Toxicity Assessment using Zebrafish Embryos

Application Note:

The zebrafish (Danio rerio) embryo is a powerful in vivo model for HTS of developmental toxicity due to its rapid external development, optical transparency, and genetic homology to humans. This assay can identify compounds that cause mortality, morphological abnormalities, and organ-specific defects during embryonic development.

Experimental Protocol: Zebrafish Embryo Toxicity Assay

1. Embryo Collection and Staging:

• Collect freshly fertilized zebrafish embryos.
• Select healthy, normally developing embryos at the 4-8 cell stage.

2. Compound Exposure:

• Prepare a dilution series of Bis(2-butoxyethyl) phosphate derivatives in embryo medium.
• Place individual embryos into the wells of a 96-well plate containing the compound dilutions. Include a vehicle control and a positive control for developmental toxicity (e.g., valproic acid).
• Incubate the plates at 28.5°C.

3. Endpoint Assessment:

• At 24, 48, 72, 96, and 120 hours post-fertilization (hpf), assess various endpoints under a stereomicroscope, including:
• Mortality (coagulated embryos)
• Hatching rate
• Morphological abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature, craniofacial defects)
• Heart rate

4. Imaging and Data Analysis:

• At specific time points, capture images of the embryos.
• Quantify the incidence and severity of malformations.
• Calculate the LC50 (lethal concentration 50%) and EC50 (effective concentration 50%) for various developmental endpoints.

Experimental Workflow for Zebrafish Developmental Toxicity Assay

Caption: Zebrafish developmental toxicity screening workflow.

III. Acetylcholinesterase Inhibition Assay

Application Note:

Organophosphates are known inhibitors of acetylcholinesterase (AChE), an essential enzyme in the nervous system. An HTS assay for AChE inhibition can identify compounds that may cause neurotoxicity. This colorimetric assay is based on the Ellman method, where the activity of AChE is measured by the production of a yellow-colored product.

Experimental Protocol: High-Throughput Acetylcholinesterase Inhibition Assay

1. Reagent Preparation:

• Prepare a stock solution of human recombinant acetylcholinesterase in a suitable buffer (e.g., phosphate buffer, pH 7.4).
• Prepare a stock solution of the substrate, acetylthiocholine (B1193921) iodide (ATCI).
• Prepare a stock solution of Ellman's reagent, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB).
• Prepare a working solution containing ATCI and DTNB.

2. Assay Procedure:

• Add the AChE enzyme solution to the wells of a 384-well microplate.
• Add the Bis(2-butoxyethyl) phosphate derivatives at various concentrations. Include a vehicle control and a known AChE inhibitor as a positive control (e.g., eserine).
• Pre-incubate the plate at room temperature for 10 minutes to allow for inhibitor binding.
• Initiate the reaction by adding the ATCI/DTNB working solution.
• Measure the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

3. Data Analysis:

• Calculate the rate of the enzymatic reaction (change in absorbance over time) for each well.
• Determine the percent inhibition for each compound concentration relative to the vehicle control.
• Plot the percent inhibition against the compound concentration and determine the IC50 value.

Signaling Pathways

TBEP has been shown to modulate several signaling pathways, which are likely relevant for its metabolite BBEP.

Wnt Signaling Pathway

TBEP has been observed to down-regulate the Wnt signaling pathway, which is crucial for embryonic development.[3][4] This can lead to developmental defects.

Caption: TBEP/BBEP-mediated disruption of Wnt signaling.

BMP Signaling Pathway

TBEP has been shown to activate the Bone Morphogenetic Protein (BMP) signaling pathway, which can interfere with normal motor neuron development.[5]

References

• 1. Tributylphosphate (TBP) and tris (2-butoxyethyl) phosphate (TBEP) induced apoptosis and cell cycle arrest in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition in growth and cardiotoxicity of tris (2-butoxyethyl) phosphate through down-regulating Wnt signaling pathway in early developmental stage of zebrafish (Danio rerio) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Organophosphate flame retardants tris (2-butoxyethyl) phosphate (TBEP) and tris (2-chloroethyl) phosphate (TCEP) disrupt human motor neuron development by differentially affecting their survival and differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting emulsion formation in Bis(2-butoxyethyl) phosphate solvent systems

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering emulsion formation during experiments involving Bis(2-butoxyethyl) phosphate (B84403) solvent systems.

Troubleshooting Guide: Emulsion Formation

Persistent emulsions can hinder phase separation, leading to product loss and inaccurate results. This guide provides a systematic approach to troubleshooting and resolving emulsion issues.

Q1: What are the common causes of emulsion formation in my Bis(2-butoxyethyl) phosphate extraction?

Emulsions are stable mixtures of immiscible liquids, often forming a cloudy or milky layer between the organic and aqueous phases.[1] In Bis(2-butoxyethyl) phosphate systems, emulsions can be caused by several factors:

• High Shear Mixing: Vigorous shaking or stirring provides the energy to disperse one liquid into the other, creating fine droplets that are resistant to coalescence.[1]

• Presence of Emulsifying Agents: Many biological samples contain molecules with both hydrophilic (water-loving) and hydrophobic (water-fearing) parts, such as phospholipids, proteins, and free fatty acids.[1] These molecules act as surfactants, stabilizing the emulsion.

• Particulate Matter: Finely divided solids or cellular debris can accumulate at the interface between the two liquid phases, physically preventing the droplets from merging.

• pH and Ionic Strength: The pH of the aqueous phase can influence the charge of molecules that may act as emulsifiers, affecting their ability to stabilize an emulsion.[2] Low ionic strength can also contribute to emulsion stability.

Q2: I have an emulsion. What is the first step I should take to break it?

The initial approach should always be the simplest and least disruptive to your sample.

• Patience is Key: Allow the separatory funnel to stand undisturbed for 20-30 minutes.[3] Gravity alone may be sufficient to break the emulsion as the dispersed droplets coalesce over time. Gentle swirling or tapping the side of the funnel can sometimes expedite this process.[4]

• Gentle Agitation: Instead of vigorous shaking, try gentle, repeated inversions of the separatory funnel to mix the phases. This minimizes the energy input that can lead to stable emulsions.[1][5]

Q3: The emulsion is persistent. What physical methods can I use to break it?

If gentle methods fail, several physical techniques can be employed to break the emulsion.

• Centrifugation: This is often the most effective physical method. The increased gravitational force accelerates the separation of the dispersed phase.[5][6]

• Filtration: Passing the mixture through a bed of glass wool or phase separation filter paper can help to coalesce the dispersed droplets.[5]

• Temperature Modification: Gently warming the mixture can decrease the viscosity of the phases and increase the kinetic energy of the droplets, promoting coalescence.[7] However, be cautious as excessive heat can degrade sensitive compounds. Conversely, in some systems, cooling or even freezing can help break emulsions.[8]

Q4: Are there chemical methods to break emulsions in Bis(2-butoxyethyl) phosphate systems?

Yes, chemical modifications of the aqueous phase can be very effective. It is crucial to consider the compatibility of these additives with your target molecules.

• "Salting Out": Adding a saturated solution of sodium chloride (brine) increases the ionic strength of the aqueous layer.[5][9] This can decrease the solubility of the organic phase in the aqueous phase and disrupt the action of emulsifying agents.[9]

• pH Adjustment: If the emulsion is stabilized by acidic or basic compounds, altering the pH of the aqueous phase can neutralize these molecules, reducing their emulsifying properties.[2][6] For emulsions stabilized by acidic molecules like fatty acids, careful addition of a dilute acid to lower the pH to around 2 can be effective.[1][8]

• Addition of a Demulsifier: In some cases, a small amount of a different organic solvent that is miscible with the organic phase but immiscible with the aqueous phase can alter the overall solvent properties and break the emulsion.[5] Acetone can sometimes be used as a demulsifier.[10]

Frequently Asked Questions (FAQs)

Q5: How can I prevent emulsion formation from the start?

Prevention is often more effective than treatment.[5][9]

• Optimize Mixing: Use gentle, swirling motions for mixing instead of vigorous shaking.[5]

• Pre-treat Your Sample: If your sample is known to be problematic, consider pre-treatment steps such as filtration to remove particulate matter.

• Adjust Aqueous Phase Properties: Before extraction, consider adjusting the pH and ionic strength of your aqueous phase to conditions that are less likely to promote emulsion formation.[5]

Q6: I've tried adding salt and changing the pH, but the emulsion remains. What's next?

If chemical methods are ineffective, a combination of approaches may be necessary. Centrifugation is a robust method to try if other techniques fail.[5] Alternatively, filtering the entire mixture through a pad of diatomaceous earth (Celite) can sometimes resolve stubborn emulsions.[3]

Q7: Will adding a chemical to break the emulsion affect my final product?

It is possible. Any additive could potentially interact with your target molecules or be carried through into your final product. Therefore, it is essential to choose an additive that is inert to your compound of interest and can be easily removed in subsequent purification steps. Always perform a small-scale pilot experiment to test the effect of any additive before applying it to your entire batch.

Data Presentation

Parameter	Typical Range/Value for Troubleshooting	Expected Outcome	Reference
Ionic Strength	Addition of saturated NaCl (brine)	Increases aqueous phase polarity, destabilizing emulsion	[5]
pH	Adjust to pH ~2 for acidic emulsifiers	Neutralizes charged emulsifying agents	[1][8]
Temperature	Gentle warming (e.g., 30-40 °C)	Decreases viscosity, promotes coalescence	[7]
Centrifugation Speed	1000-4000 x g	Accelerates phase separation	[4]
Demulsifier (Acetone)	Small additions (e.g., 1-5% of total volume)	Alters solvent properties to break emulsion	[10]

Note: These values are indicative and should be optimized for your specific system.

Experimental Protocols

Protocol 1: Breaking an Emulsion using Brine ("Salting Out")

• Transfer the emulsion and the two liquid phases into a separatory funnel.

• Add a small volume of saturated sodium chloride (brine) solution, typically 5-10% of the total volume of the aqueous phase.

• Gently invert the funnel several times to mix the brine with the aqueous phase. Avoid vigorous shaking.

• Allow the funnel to stand and observe for phase separation.

• If the emulsion persists, small additional portions of brine can be added.

Protocol 2: Breaking an Emulsion by Centrifugation

• Carefully transfer the entire mixture (both liquid phases and the emulsion) into appropriate centrifuge tubes.

• Ensure the centrifuge tubes are properly balanced.

• Centrifuge the tubes at a moderate speed (e.g., 2000 x g) for 10-15 minutes.

• After centrifugation, carefully pipette the separated layers.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 7. quora.com [quora.com]
• 8. azom.com [azom.com]
• 9. biotage.com [biotage.com]
• 10. Solvent demulsification-dispersive liquid-liquid microextraction based on solidification of floating organic drop coupled with ultra-high-performance liquid chromatography-tandem mass spectrometry for simultaneous determination of 13 organophosphate esters in aqueous samples - PMC [pmc.ncbi.nlm.nih.gov]

optimization of reaction parameters for high-yield Bis(2-butoxyethyl) phosphate synthesis

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the optimization of reaction parameters for the high-yield synthesis of Bis(2-butoxyethyl) phosphate (B84403).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Bis(2-butoxyethyl) phosphate?

A1: The most prevalent and effective method for synthesizing Bis(2-butoxyethyl) phosphate is the reaction of 2-butoxyethanol (B58217) with phosphorus oxychloride (POCl₃) in the presence of a base to neutralize the hydrochloric acid byproduct.[1][2][3][4] The stoichiometry between the alcohol and phosphorus oxychloride is critical to favor the formation of the dialkyl phosphate over the trialkyl or monoalkyl counterparts.[5]

Q2: Why is temperature control crucial during the addition of phosphorus oxychloride?

A2: The reaction between 2-butoxyethanol and phosphorus oxychloride is exothermic.[3] Maintaining a low temperature, typically between 0-10°C during the addition of POCl₃, is essential to prevent uncontrolled reactions and the formation of unwanted byproducts.[2] Inadequate temperature control can lead to the accumulation of unreacted phosphorus oxychloride, which may then react vigorously, posing a safety hazard.[3]

Q3: What is the role of the base in this reaction, and what are the common choices?

A3: The reaction produces hydrogen chloride (HCl) as a byproduct, which can promote the decomposition of the phosphate ester product.[3] A base is used to neutralize the HCl as it is formed. Common bases for this synthesis include triethylamine (B128534) and pyridine.[3][4] The choice of base can influence the reaction rate and the ease of purification.

Q4: How can the formation of Tris(2-butoxyethyl) phosphate be minimized?

A4: The formation of the trialkyl phosphate is a common side reaction. To minimize its formation, a precise molar ratio of 2-butoxyethanol to phosphorus oxychloride should be used. Typically, a molar ratio of approximately 2:1 or slightly less (e.g., 1.8:1) of alcohol to POCl₃ is employed to favor the formation of the dialkyl phosphate.[4]

Q5: What are the recommended purification methods for Bis(2-butoxyethyl) phosphate?

A5: Purification typically involves a multi-step process. First, the hydrochloride salt of the base is removed by filtration. The crude product is then washed with water and a dilute basic solution (e.g., sodium carbonate) to remove any remaining acidic impurities.[6] Finally, the product is purified by vacuum distillation to remove the solvent and any unreacted starting materials.[2] However, care must be taken as phosphate esters can be susceptible to thermal decomposition during distillation.[4] An alternative to high-temperature distillation is steam hydrolysis of the intermediate dialkyl chlorophosphate, which can yield the dialkyl phosphate with high purity.[4]

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Low or No Product Yield	1. Moisture Contamination: Phosphorus oxychloride is highly sensitive to moisture, leading to hydrolysis. 2. Incomplete Reaction: Insufficient reaction time or temperature. 3. Suboptimal Stoichiometry: Incorrect molar ratios of reactants.	1. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents. 2. Monitor the reaction progress using TLC or ³¹P NMR. Consider extending the reaction time or adjusting the temperature according to the protocol. 3. Carefully measure and control the molar ratios of 2-butoxyethanol, phosphorus oxychloride, and the base.
Presence of Significant Impurities (e.g., Tris(2-butoxyethyl) phosphate)	1. Incorrect Molar Ratio: An excess of 2-butoxyethanol will favor the formation of the trialkyl phosphate. 2. Localized High Concentrations: Poor mixing leading to localized excess of the alcohol.	1. Use a molar ratio of 2-butoxyethanol to POCl₃ of approximately 1.8:1 to 2:1. 2. Ensure efficient and vigorous stirring throughout the addition of reactants.
Product Decomposition During Distillation	1. High Temperature: Phosphate esters can be thermally labile. 2. Presence of Acidic Impurities: Residual HCl can catalyze decomposition.	1. Use high vacuum to lower the boiling point of the product. 2. Ensure the crude product is thoroughly washed to remove all acidic impurities before distillation. Consider using steam hydrolysis as a milder alternative to distillation for purification.[4]
Formation of a Viscous, Intractable Mass	1. Polymerization: Side reactions leading to polyphosphates. 2. Reaction with Water: Uncontrolled reaction of intermediates with moisture.	1. Strictly adhere to the recommended temperature profile and stoichiometry. 2. Maintain anhydrous conditions throughout the reaction.

Experimental Protocols

Synthesis of Bis(2-butoxyethyl) phosphate

This protocol is adapted from a general procedure for the synthesis of dialkyl phosphates.[2][4]

Materials:

• Phosphorus oxychloride (POCl₃)

• 2-Butoxyethanol

• Triethylamine (Et₃N) or Pyridine

• Anhydrous Toluene or Benzene

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Anhydrous Sodium Sulfate

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, combine 2-butoxyethanol (1.8-2.0 equivalents) and triethylamine (2.0 equivalents) in anhydrous toluene.

• Addition of POCl₃: Cool the mixture to 0-10°C in an ice-salt bath. Add phosphorus oxychloride (1.0 equivalent) dropwise via the dropping funnel while maintaining the internal temperature below 10°C with efficient stirring.[2][3]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours. The reaction progress can be monitored by TLC.

• Workup:

  • Filter the reaction mixture to remove the triethylamine hydrochloride precipitate.

  • Wash the filtrate with deionized water, followed by a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Remove the solvent under reduced pressure.

  • Purify the crude product by vacuum distillation. Collect the fraction corresponding to Bis(2-butoxyethyl) phosphate.

Optimized Reaction Parameters

The following table summarizes optimized reaction parameters based on analogous syntheses of dialkyl phosphates.[2][3][4]

Parameter	Optimized Value	Rationale
Molar Ratio (Alcohol:POCl₃:Base)	1.8 : 1.0 : 2.0	To favor the formation of dialkyl phosphate and ensure complete neutralization of HCl.
Reaction Temperature (POCl₃ Addition)	0 - 10°C	To control the exothermic reaction and prevent side product formation.[2]
Reaction Temperature (Stirring)	Room Temperature to 70°C	Gradual increase in temperature can drive the reaction to completion.[2]
Reaction Time	2 - 6 hours	To ensure the reaction proceeds to completion.
Solvent	Toluene or Benzene	Provides a suitable reaction medium and facilitates temperature control.[3]
Base	Triethylamine or Pyridine	Efficiently neutralizes the HCl byproduct.[3][4]

Visualizations

Caption: Reaction pathway for the synthesis of Bis(2-butoxyethyl) phosphate.

Caption: Step-by-step experimental workflow for Bis(2-butoxyethyl) phosphate synthesis.

Caption: Troubleshooting logic for addressing low product yield in the synthesis.

References

• 1. ecetoc.org [ecetoc.org]
• 2. CN105440072A - Preparation method for bis(2-ethylhexyl) phosphate - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Convenient Preparation of Long-Chain Dialkyl Phosphates: Synthesis of Dialkyl Phosphates [organic-chemistry.org]
• 5. US6034260A - Dialkylphosphoric acids by the methanol method - Google Patents [patents.google.com]
• 6. CN106008592A - Industrial synthesis method of tris(butoxyethyl)phosphate and device thereof - Google Patents [patents.google.com]

identifying degradation products of Bis(2-butoxyethyl) phosphate in acidic media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the degradation of Bis(2-butoxyethyl) phosphate (B84403) (B2BEP) in acidic media.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the experimental analysis of Bis(2-butoxyethyl) phosphate and its degradation products.

FAQs

• Q1: What are the expected degradation products of Bis(2-butoxyethyl) phosphate in an acidic environment?

  A1: In acidic media, Bis(2-butoxyethyl) phosphate is expected to undergo acid-catalyzed hydrolysis of its phosphate ester bonds. This degradation proceeds in a stepwise manner. The primary degradation products are Mono(2-butoxyethyl) phosphate (M2BEP) and 2-butoxyethanol (B58217). With prolonged exposure to acidic conditions, M2BEP can be further hydrolyzed to phosphoric acid and an additional molecule of 2-butoxyethanol.

• Q2: I am not seeing any degradation of my Bis(2-butoxyethyl) phosphate sample. What could be the issue?

  A2: Several factors could contribute to the apparent stability of Bis(2-butoxyethyl) phosphate in your experiment:

  • Insufficiently Acidic Conditions: The rate of acid-catalyzed hydrolysis is dependent on the pH of the solution. Ensure your reaction medium has a sufficiently low pH to facilitate the reaction. Organophosphate esters can be relatively stable in weakly acidic solutions.

  • Low Temperature: Hydrolysis reactions are temperature-dependent. If your experiment is conducted at a low temperature, the degradation rate may be too slow to be observed within your experimental timeframe. Consider increasing the temperature to accelerate the reaction, but be mindful of potential side reactions at very high temperatures.

  • Short Reaction Time: The hydrolysis of Bis(2-butoxyethyl) phosphate may be a slow process, even under acidic conditions. You may need to extend the duration of your experiment to observe significant degradation.

  • Analytical Method Sensitivity: Your analytical method may not be sensitive enough to detect low concentrations of the degradation products. Verify the limit of detection (LOD) and limit of quantification (LOQ) of your method for the expected degradation products.

• Q3: My analytical results are inconsistent. What are the potential sources of error?

  A3: Inconsistent results can arise from various sources. Consider the following troubleshooting steps:

  • Sample Preparation: Ensure consistent and accurate sample preparation. This includes precise pH adjustment, accurate concentration measurements of the starting material, and consistent quenching of the reaction at each time point.

  • Standard Stability: Verify the stability of your analytical standards for both Bis(2-butoxyethyl) phosphate and its degradation products. Degradation of standards can lead to inaccurate quantification.

  • Instrument Performance: Check the performance of your analytical instrument (e.g., HPLC, GC-MS). This includes column performance, detector sensitivity, and autosampler precision. Regular calibration and maintenance are crucial.

  • Matrix Effects: If you are analyzing samples in a complex matrix, matrix effects can interfere with the ionization and detection of your analytes in mass spectrometry. Consider using matrix-matched standards or a standard addition method for calibration.

• Q4: How can I confirm the identity of the suspected degradation products?

  A4: The identity of the degradation products can be confirmed using a combination of analytical techniques:

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can provide accurate mass measurements of the molecular ions of the degradation products, allowing for the determination of their elemental composition. Tandem mass spectrometry (MS/MS) can be used to obtain fragmentation patterns that are characteristic of the suspected structures.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 31P NMR spectroscopy is a powerful tool for identifying and quantifying phosphorus-containing compounds.[1][2][3][4] The chemical shifts in the 31P NMR spectrum are indicative of the different phosphate species (diester, monoester, and inorganic phosphate). 1H and 13C NMR can provide further structural information about the butoxyethyl moiety.

  • Reference Standards: The most definitive way to confirm the identity of a degradation product is to compare its retention time and mass spectrum (or NMR spectrum) with those of a certified reference standard.

Proposed Degradation Pathway

The degradation of Bis(2-butoxyethyl) phosphate in acidic media is proposed to occur via a two-step hydrolysis mechanism.

Figure 1. Proposed acid-catalyzed hydrolysis pathway of Bis(2-butoxyethyl) phosphate.

Quantitative Data

pH	Temperature (°C)	Half-life (t½) (days)
2.0	50	15
3.0	50	45
4.0	50	120
3.0	40	90
3.0	60	22

Note: This data is for illustrative purposes only and does not represent the actual degradation kinetics of Bis(2-butoxyethyl) phosphate.

Experimental Protocols

The following are detailed methodologies for key experiments to identify and quantify the degradation products of Bis(2-butoxyethyl) phosphate.

Sample Preparation for Degradation Study

• Prepare a stock solution of Bis(2-butoxyethyl) phosphate of known concentration in an appropriate solvent (e.g., methanol (B129727) or acetonitrile).

• Prepare acidic buffer solutions at the desired pH values (e.g., pH 2, 3, and 4) using a suitable buffer system (e.g., phosphate or citrate (B86180) buffer).

• Initiate the degradation experiment by adding a small aliquot of the Bis(2-butoxyethyl) phosphate stock solution to a known volume of the pre-heated acidic buffer in a sealed reaction vessel. The final concentration of the organic solvent should be kept low to minimize its effect on the reaction.

• Incubate the reaction mixtures at a constant temperature (e.g., 40°C, 50°C, 60°C) in a temperature-controlled water bath or oven.

• At predetermined time intervals, withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by neutralizing the sample with a suitable base (e.g., sodium hydroxide) or by diluting it in a cold mobile phase to stop further degradation.

• Store the quenched samples at a low temperature (e.g., 4°C or -20°C) until analysis.

Analytical Methodology: HPLC-MS for Bis(2-butoxyethyl) phosphate and Mono(2-butoxyethyl) phosphate

This method is suitable for the simultaneous analysis of the parent compound and its primary degradation product.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled to a Mass Spectrometer (MS) with an electrospray ionization (ESI) source.

• Chromatographic Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 2.5 µm particle size) is a suitable starting point.

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution: A typical gradient would start with a high percentage of mobile phase A, ramping up the percentage of mobile phase B to elute the analytes. The gradient should be optimized to achieve good separation between Bis(2-butoxyethyl) phosphate and Mono(2-butoxyethyl) phosphate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 µL.

• MS Detection:

  • Ionization Mode: Positive or negative electrospray ionization (ESI) should be tested for optimal sensitivity for both analytes.

  • Scan Mode: Full scan mode can be used for initial identification. For quantification, selected ion monitoring (SIM) or multiple reaction monitoring (MRM) will provide higher sensitivity and selectivity.

  • MRM Transitions (Hypothetical):

    • Bis(2-butoxyethyl) phosphate: Precursor ion -> Product ion(s)

    • Mono(2-butoxyethyl) phosphate: Precursor ion -> Product ion(s)

• Quantification: Generate calibration curves for both Bis(2-butoxyethyl) phosphate and Mono(2-butoxyethyl) phosphate using certified reference standards.

Analytical Methodology: GC-MS for 2-Butoxyethanol

This method is suitable for the analysis of the volatile degradation product, 2-butoxyethanol.

• Instrumentation: Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

• Chromatographic Column: A mid-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is commonly used.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/min.

  • Final hold: Hold at 250°C for 5 minutes.

• Injector Temperature: 250°C.

• Injection Mode: Splitless injection is recommended for trace analysis.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan mode (e.g., m/z 40-400) for identification. Selected Ion Monitoring (SIM) for quantification, using characteristic ions of 2-butoxyethanol.

• Sample Preparation: A liquid-liquid extraction (LLE) or solid-phase microextraction (SPME) may be necessary to extract 2-butoxyethanol from the aqueous reaction mixture and concentrate it before GC-MS analysis.

• Quantification: Prepare a calibration curve for 2-butoxyethanol using a certified reference standard.

References

• 1. ³¹P-NMR evaluation of organophosphorus pesticides degradation through metal ion promoted hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Bis(2-butoxyethyl) phosphate by Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of crude Bis(2-butoxyethyl) phosphate (B84403) using chromatographic methods. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guides

This section addresses specific issues that may arise during the chromatographic purification of Bis(2-butoxyethyl) phosphate.

Issue 1: Poor Separation of Bis(2-butoxyethyl) phosphate from Impurities

• Question: My column is not resolving the target compound from impurities, resulting in overlapping fractions. What should I do?

• Answer: Poor resolution is a common issue that can be addressed by optimizing several parameters. Bis(2-butoxyethyl) phosphate is a moderately polar and acidic compound, which influences the choice of stationary and mobile phases.

  • Mobile Phase Polarity: The polarity of the eluent is critical. If your compound and impurities are eluting too quickly (high Rf value), the solvent system is likely too polar. Conversely, if they are retained too strongly on the column (low Rf value), the eluent is not polar enough. For silica (B1680970) gel chromatography, a good starting point is a mixture of a non-polar solvent (like hexane (B92381) or petroleum ether) and a moderately polar solvent (like ethyl acetate (B1210297) or dichloromethane).[1][2] You can adjust the ratio to achieve an optimal Rf value for your target compound, typically around 0.2-0.4 on a TLC plate.[3]

  • Solvent System Selection: If adjusting the polarity of a two-solvent system is ineffective, consider changing the solvents altogether. For instance, substituting ethyl acetate with acetone (B3395972) or dichloromethane (B109758) can alter the selectivity of the separation.[4]

  • Gradient Elution: Employing a gradient elution, where the polarity of the mobile phase is gradually increased during the separation, can be highly effective for separating compounds with a wide range of polarities.[3][5]

  • Acidification of Mobile Phase: Since Bis(2-butoxyethyl) phosphate is acidic, interactions with the slightly acidic silica gel can lead to peak tailing and poor separation. Adding a small amount (0.5-1%) of a weak acid like acetic or formic acid to the mobile phase can suppress the ionization of the phosphate group, leading to sharper peaks and improved resolution.[6][7]

Issue 2: Peak Tailing or Fronting in HPLC Analysis

• Question: My HPLC chromatogram shows asymmetrical peaks (tailing or fronting) for Bis(2-butoxyethyl) phosphate. What is the cause and how can I fix it?

• Answer: Asymmetrical peaks can compromise the accuracy of quantification and the purity of collected fractions.

  • Peak Tailing: This is often caused by strong interactions between the acidic phosphate group and active sites on the silica-based stationary phase.[8][9]

    • Mobile Phase pH: Adjusting the pH of the mobile phase to suppress the ionization of the analyte is a key solution. For an acidic compound like Bis(2-butoxyethyl) phosphate, lowering the pH of the mobile phase by adding an acid (e.g., formic acid, trifluoroacetic acid) can significantly improve peak shape.[7][10]

    • Column Overload: Injecting too much sample can lead to peak tailing.[11] Try diluting your sample or reducing the injection volume.

    • Column Contamination/Degradation: Accumulation of strongly retained impurities or degradation of the stationary phase can also cause tailing.[12] Flushing the column with a strong solvent or replacing it if it's old may be necessary.

  • Peak Fronting: This is less common than tailing but can occur due to:

    • Sample Overload: Similar to tailing, injecting a highly concentrated sample can lead to fronting.[8][12]

    • Inappropriate Sample Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.[10] Whenever possible, dissolve the sample in the initial mobile phase.

Issue 3: Low or No Recovery of the Product

• Question: I am not recovering my compound after chromatography. Where could it be?

• Answer: Several factors could lead to the loss of your product during purification.

  • Compound Decomposition: Bis(2-butoxyethyl) phosphate could be sensitive to the acidic nature of silica gel and may degrade on the column.[4][13] You can test for this by spotting your compound on a TLC plate, letting it sit for an extended period, and then eluting to see if any new spots appear. If decomposition is suspected, you can neutralize the silica gel by pre-flushing the column with a solvent system containing a small amount of a base like triethylamine (B128534) (1-3%).[2][3]

  • Irreversible Adsorption: The compound may be too polar for the chosen solvent system and is irreversibly adsorbed onto the stationary phase.[4] Try eluting with a much more polar solvent, such as methanol, to see if the compound can be recovered.

  • Dilute Fractions: It's possible the compound did elute, but the fractions are too dilute to be detected by your analytical method (e.g., TLC).[4] Try concentrating some of the fractions where you expected your compound to elute and re-analyze.

Frequently Asked Questions (FAQs)

• Q1: What is the best stationary phase for the purification of Bis(2-butoxyethyl) phosphate?

• A1: Silica gel is the most common and suitable adsorbent for the purification of moderately polar organic compounds like Bis(2-butoxyethyl) phosphate.[14][15] Its slightly acidic nature can sometimes be beneficial or detrimental, depending on the stability of the compound.[13] If compound degradation is an issue, neutral alumina (B75360) could be considered as an alternative.

• Q2: How do I choose the right mobile phase for my column?

• A2: The best practice is to first perform thin-layer chromatography (TLC) with your crude mixture using various solvent systems.[14][16] The goal is to find a solvent system where the desired compound has an Rf value of approximately 0.2-0.4, and there is good separation from impurities.[3] Common solvent systems for compounds of this polarity include mixtures of hexane/ethyl acetate or dichloromethane/methanol.[2]

• Q3: Should I use isocratic or gradient elution?

• A3: If your crude mixture contains impurities with polarities very different from your target compound, isocratic elution (using a single solvent composition) may be sufficient. However, if the impurities are close in polarity, or if you have a complex mixture, gradient elution (gradually increasing the mobile phase polarity) will likely provide a better separation.[3][5]

• Q4: My crude sample is not very soluble in the starting mobile phase. How should I load it onto the column?

• A4: If your sample has poor solubility in the eluent, you can use a "dry loading" technique. Dissolve your crude mixture in a minimal amount of a solvent in which it is highly soluble (e.g., dichloromethane or acetone). Add a small amount of silica gel to this solution and then remove the solvent by rotary evaporation to obtain a free-flowing powder. This powder can then be carefully added to the top of your packed column.[3]

Data Presentation

The following table provides representative data for a hypothetical purification of crude Bis(2-butoxyethyl) phosphate using flash column chromatography.

Parameter	Condition 1	Condition 2
Chromatography Mode	Isocratic Elution	Gradient Elution
Stationary Phase	Silica Gel (230-400 mesh)	Silica Gel (230-400 mesh)
Mobile Phase	40% Ethyl Acetate in Hexane	10% to 60% Ethyl Acetate in Hexane
Crude Sample Purity	~75%	~75%
Final Purity	>95%	>98%
Recovery Rate	~80%	~85%
Processing Time	~45 minutes	~60 minutes

Experimental Protocols

Detailed Methodology for Flash Column Chromatography of Crude Bis(2-butoxyethyl) phosphate

• Preparation of the Mobile Phase:

  • Based on preliminary TLC analysis, prepare an appropriate solvent system. For example, start with a mixture of 20% ethyl acetate in hexane. Prepare a sufficient volume to pack the column and run the entire separation.

  • For gradient elution, prepare two solvent reservoirs: a non-polar solvent (e.g., 100% hexane) and a more polar solvent (e.g., 60% ethyl acetate in hexane).

• Column Packing (Wet-Packing Method):

  • Secure a glass column of appropriate size vertically.[17]

  • Place a small plug of cotton or glass wool at the bottom of the column.[17] Add a thin layer of sand.

  • In a beaker, create a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and remove any air bubbles.[6][17]

  • Once the silica has settled, add a protective layer of sand on top.

  • Open the stopcock and allow the solvent to drain until it is just level with the top of the sand layer. Do not let the column run dry.

• Sample Loading:

  • Dissolve the crude Bis(2-butoxyethyl) phosphate in a minimal amount of the initial mobile phase or a more polar solvent if necessary.

  • Carefully pipette the sample solution onto the top of the sand layer, taking care not to disturb the silica bed.

  • Allow the sample to adsorb onto the silica by draining a small amount of solvent through the column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the top of the column.

  • Apply gentle air pressure to the top of the column to achieve a steady flow rate.[1][18]

  • Collect the eluent in sequentially numbered test tubes or flasks.

  • Monitor the separation by collecting small spots from the fractions for TLC analysis.

• Product Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to obtain the purified Bis(2-butoxyethyl) phosphate.

Visualizations

Caption: General workflow for purification by flash column chromatography.

Caption: Troubleshooting decision tree for poor peak resolution.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Chromatography [chem.rochester.edu]
• 3. Purification [chem.rochester.edu]
• 4. Chromatography [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. orgsyn.org [orgsyn.org]
• 7. biotage.com [biotage.com]
• 8. bvchroma.com [bvchroma.com]
• 9. waters.com [waters.com]
• 10. uhplcs.com [uhplcs.com]
• 11. mastelf.com [mastelf.com]
• 12. epruibiotech.com [epruibiotech.com]
• 13. CN108003188A - A kind of new purification process of alkyl phosphoric acid esters compound - Google Patents [patents.google.com]
• 14. columbia.edu [columbia.edu]
• 15. byjus.com [byjus.com]
• 16. The Purification of Organic Compound: Techniques and Applications - Reachem [reachemchemicals.com]
• 17. web.uvic.ca [web.uvic.ca]
• 18. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

strategies for reducing the viscosity of Bis(2-butoxyethyl) phosphate solvent systems

Technical Support Center: Bis(2-butoxyethyl) phosphate (B84403) Solvent Systems

Welcome to the technical support center for Bis(2-butoxyethyl) phosphate (BBEP) solvent systems. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the viscosity of BBEP. Due to the limited publicly available data specifically for BBEP, the strategies outlined below are based on established principles of solvent chemistry and rheology for analogous organophosphate compounds. All recommendations should be treated as starting points for experimental validation.

Troubleshooting Guide

This guide addresses specific issues you may encounter with high-viscosity BBEP solutions.

Issue 1: Solution is too viscous for accurate pipetting or pumping.

• Possible Cause: The inherent viscosity of Bis(2-butoxyethyl) phosphate at your working temperature is too high for the desired application. Intermolecular forces, such as van der Waals forces and potential hydrogen bonding, contribute to high viscosity.

• Suggested Solutions:

  • Increase Temperature: Heating the solution is often the most effective way to reduce viscosity.[1][2] Increased thermal energy enhances molecular motion and weakens intermolecular forces.[1] Caution: Ensure that the sample and any dissolved components are thermally stable at the selected temperature.

  • Dilute with a Co-solvent: Adding a lower-viscosity, miscible co-solvent can significantly decrease the overall viscosity of the system.[1][3] The choice of co-solvent is critical and depends on the specific requirements of your experiment (e.g., polarity, boiling point, and compatibility with solutes).

Issue 2: Precipitate forms after adding a co-solvent.

• Possible Cause: The added co-solvent has poor solubility for a critical component in your BBEP system, causing it to "crash out" of the solution. This indicates a significant and unfavorable change in the solvent system's polarity or solvating power.

• Suggested Solutions:

  • Select a More Compatible Co-solvent: Choose a co-solvent that is a better solvent for all components of the mixture. If you have a polar solute, select a more polar co-solvent. Conversely, for non-polar solutes, use a non-polar co-solvent.

  • Use a Co-solvent Blend: A mixture of two or more co-solvents can sometimes provide the desired viscosity reduction while maintaining the solubility of all components. For example, blending a non-polar solvent like toluene (B28343) with a more polar ketone like dimethyl ketone (DMK) has been shown to be effective in other high-viscosity systems.[3][4]

  • Reduce Co-solvent Concentration: You may have added too much co-solvent. Try adding a smaller amount and combining it with gentle heating to achieve the target viscosity.

Issue 3: Viscosity does not decrease sufficiently even with heating.

• Possible Cause: For your specific application, the achievable temperature range may not be wide enough to bring about the necessary reduction in viscosity. Some phosphate esters can remain highly viscous even at elevated temperatures.

• Suggested Solutions:

  • Systematic Co-solvent Screening: A more rigorous approach to finding an effective co-solvent is necessary. A protocol for screening potential candidates is provided in the "Experimental Protocols" section below. This will help you identify a solvent that provides the greatest viscosity reduction with the smallest volume addition.

  • Re-evaluate Solvent System: If viscosity remains a critical issue, it may be necessary to consider whether Bis(2-butoxyethyl) phosphate is the optimal solvent for your application or if an alternative solvent system could meet your experimental needs.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for reducing the viscosity of an organic solvent system?

A1: The three most common and effective methods are:

• Heating: Increasing the temperature reduces viscosity by increasing molecular kinetic energy.[1]

• Dilution: Adding a less viscous, miscible co-solvent lowers the overall viscosity of the mixture.[1][3]

• Additives: In some systems, surfactants or other rheological modifiers can be used to disrupt intermolecular forces.[1]

Q2: How does temperature affect the viscosity of phosphate esters?

A2: Like most liquids, the viscosity of phosphate esters decreases as temperature increases. This relationship is generally non-linear. Increasing the temperature provides molecules with more thermal energy, allowing them to overcome the intermolecular forces that resist flow more easily.

Q3: What factors should I consider when selecting a co-solvent to reduce viscosity?

A3: Consider the following:

• Miscibility: The co-solvent must be fully miscible with BBEP.

• Viscosity: The co-solvent should have a significantly lower viscosity than BBEP.

• Solvency: It must keep all your solutes dissolved and not cause precipitation.

• Volatility: Consider the co-solvent's boiling point and vapor pressure to avoid significant changes in concentration due to evaporation.

• Chemical Compatibility: The co-solvent must be inert and not react with BBEP or any components in your system.

Q4: Are there any specific classes of co-solvents that are effective for phosphate esters?

A4: While specific data for BBEP is scarce, general principles suggest that solvents with good compatibility could be effective. Phosphate esters are considered polar.[5] Therefore, polar aprotic solvents (e.g., Dimethyl Sulfoxide - DMSO, Acetonitrile - MeCN) or alcohols could be effective.[6] Aromatic solvents like toluene have also been used effectively to reduce viscosity in other complex organic mixtures.[3][4] Experimental screening is the best way to determine the optimal choice.

Data Presentation

Due to a lack of specific experimental data for Bis(2-butoxyethyl) phosphate in the public domain, the following tables are provided as illustrative examples of how to structure your experimental data when evaluating viscosity reduction strategies.

Table 1: Illustrative Example of Temperature Effect on Viscosity

Temperature (°C)	Viscosity (cP)	Percent Reduction from Baseline (25°C)
25 (Baseline)	150.0	0%
40	85.5	43%
60	40.2	73%
80	21.1	86%

Table 2: Illustrative Example of Co-solvent Effect on Viscosity at 25°C

Co-solvent (at 10% v/v)	Resulting Viscosity (cP)	Percent Reduction from Pure BBEP
None (Pure BBEP)	150.0	0%
Toluene	95.3	36%
Acetone	72.1	52%
Isopropanol (B130326)	88.4	41%
Acetonitrile	65.8	56%

Experimental Protocols

Protocol 1: Viscosity Measurement Using a Rotational Viscometer

This protocol provides a general method for measuring the dynamic viscosity of your BBEP solvent system.

• Instrument Setup:

  • Ensure the rotational viscometer is level and calibrated according to the manufacturer's instructions.

  • Select an appropriate spindle and guard leg for the expected viscosity range. For moderate viscosities, a spindle like an LV-02 or LV-03 may be suitable.

  • If using a temperature-controlled bath, set it to the desired experimental temperature and allow it to equilibrate.

• Sample Preparation:

  • Place a defined volume of the BBEP solution into an appropriate sample container (e.g., a low-form beaker).

  • Ensure the sample volume is sufficient to immerse the spindle to the marked immersion groove.

  • Place the sample in the temperature-controlled bath and allow it to reach thermal equilibrium (typically 15-20 minutes).

• Measurement:

  • Carefully lower the spindle into the sample, avoiding the introduction of air bubbles.

  • Set the rotational speed (RPM). Start at a low RPM and increase if the torque reading is too low. Aim for a torque percentage between 20% and 80% for optimal accuracy.

  • Allow the reading to stabilize for at least 60 seconds or until the displayed viscosity value is constant.

  • Record the viscosity (in cP), spindle number, RPM, and temperature.

• Cleaning:

  • Thoroughly clean the spindle and sample container with an appropriate solvent (e.g., isopropanol followed by acetone) and dry completely before the next measurement.

Protocol 2: Screening for an Effective Viscosity-Reducing Co-solvent

This protocol outlines a systematic approach to identify a suitable co-solvent.

• Candidate Selection:

  • Based on chemical principles, select 3-5 candidate co-solvents with low viscosity and varying polarities (e.g., one non-polar, one polar aprotic, one alcohol). Ensure they are miscible with BBEP.

• Stock Solution Preparation:

  • Prepare several identical samples of your stock BBEP solution.

• Baseline Viscosity Measurement:

  • Using the protocol above, measure the viscosity of the pure BBEP stock solution at your desired working temperature (e.g., 25°C). This is your control value.

• Co-solvent Addition and Measurement:

  • For each candidate co-solvent, prepare a series of dilutions (e.g., 5%, 10%, 15%, and 20% v/v) in the BBEP stock solution.

  • For each dilution, vortex or stir gently until the solution is homogeneous.

  • Check for any signs of precipitation or immiscibility. Discard any samples that are not clear and homogeneous.

  • Measure the viscosity of each dilution at the working temperature.

• Data Analysis:

  • Tabulate the results, comparing the viscosity of each co-solvent at each concentration.

  • Calculate the percentage viscosity reduction for each sample relative to the pure BBEP control.

  • The most effective co-solvent is the one that provides the largest viscosity reduction at the lowest concentration without causing precipitation.

Visualizations

// Nodes start [label="Start: High Viscosity Issue", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; check_pipetting [label="Is solution too viscous \n for accurate handling?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; strategy_heat [label="Strategy 1: Increase Temperature", shape=rect, fillcolor="#4285F4", fontcolor="#FFFFFF"]; check_stability [label="Are all components \n thermally stable?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; protocol_heat [label="Action: Heat solution to \n target temperature (e.g., 40-60°C). \n Monitor viscosity.", fillcolor="#FFFFFF", fontcolor="#202124"]; strategy_cosolvent [label="Strategy 2: Add Co-solvent", shape=rect, fillcolor="#34A853", fontcolor="#FFFFFF"]; protocol_cosolvent [label="Action: Add small amount (5-10% v/v) \n of a low-viscosity, miscible co-solvent.", fillcolor="#FFFFFF", fontcolor="#202124"]; check_precipitation [label="Did a precipitate form?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; issue_resolved [label="Issue Resolved", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; issue_unresolved [label="Issue Persists", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; screen_solvents [label="Action: Perform systematic \n co-solvent screening protocol.", fillcolor="#FFFFFF", fontcolor="#202124"]; stop [label="Stop: Re-evaluate if BBEP \n is the correct solvent for this application.", shape=rect, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> check_pipetting; check_pipetting -> strategy_heat [label="Yes"]; check_pipetting -> issue_resolved [label="No"]; strategy_heat -> check_stability; check_stability -> protocol_heat [label="Yes"]; check_stability -> strategy_cosolvent [label="No"]; protocol_heat -> issue_resolved [label="Viscosity acceptable"]; protocol_heat -> issue_unresolved [label="Viscosity still too high"]; issue_unresolved -> strategy_cosolvent; strategy_cosolvent -> protocol_cosolvent; protocol_cosolvent -> check_precipitation; check_precipitation -> issue_resolved [label="No, viscosity acceptable"]; check_precipitation -> screen_solvents [label="Yes"]; protocol_cosolvent -> issue_unresolved [label="No, viscosity still too high"]; screen_solvents -> stop [label="No suitable co-solvent found"]; screen_solvents -> issue_resolved [label="Suitable co-solvent identified"]; } end_dot

Caption: Logical workflow for troubleshooting high viscosity in BBEP solvent systems.

// Invisible edge for layout edge [style=invis]; BBEP4 -> BBEP5; } end_dot

Caption: How co-solvents reduce viscosity by disrupting intermolecular forces.

References

• 1. 4 Methods Of Reducing Viscosity - News [vboltoilrecycling.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ijaseit.insightsociety.org [ijaseit.insightsociety.org]
• 4. researchgate.net [researchgate.net]
• 5. sancolo.com [sancolo.com]
• 6. Frontiers | Solvent and solvation effects on reactivities and mechanisms of phospho group transfers from phosphate and phosphinate esters to nucleophiles [frontiersin.org]

Technical Support Center: Overcoming Matrix Effects in the LC-MS/MS Analysis of Bis(2-butoxyethyl) Phosphate (BBOEP)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of Bis(2-butoxyethyl) phosphate (B84403) (BBOEP), a common organophosphate flame retardant.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of BBOEP, presented in a question-and-answer format.

Question 1: I am observing significant signal suppression for BBOEP in my plasma/serum samples. What is the likely cause and how can I mitigate it?

Answer:

Signal suppression in plasma and serum samples is frequently caused by co-eluting phospholipids (B1166683) from the sample matrix.[1] These endogenous components can compete with BBOEP for ionization in the mass spectrometer's source, leading to a decreased signal intensity.

Recommended Solutions:

• Phospholipid Removal Strategies: Implement a sample preparation step specifically designed to remove phospholipids.

  • Solid-Phase Extraction (SPE): Utilize SPE cartridges with sorbents that retain phospholipids while allowing BBOEP to be eluted. Polymeric reversed-phase sorbents are often effective.

  • HybridSPE®-Phospholipid: This technology uses zirconia-coated silica (B1680970) particles to selectively bind and remove phospholipids from the sample extract.

  • Protein Precipitation with a Phospholipid Removal Plate: Specialized plates are available that combine protein precipitation with phospholipid removal in a single step.

• Chromatographic Separation: Optimize your LC method to separate BBOEP from the bulk of the phospholipids.

  • Gradient Elution: Employ a gradient elution profile that retains and elutes phospholipids at a different time than BBOEP.

  • Column Chemistry: Consider using a column with a different stationary phase, such as a phenyl-hexyl column, which can offer different selectivity for phospholipids and BBOEP.

Question 2: My recovery of BBOEP is low and inconsistent when using Solid-Phase Extraction (SPE). What are the potential reasons and how can I improve it?

Answer:

Low and inconsistent recovery during SPE can stem from several factors related to the method's parameters.

Troubleshooting Steps:

• Sorbent Selection: The choice of SPE sorbent is critical. For a polar compound like BBOEP, a weak anion exchange (WAX) sorbent can be effective, particularly for urine samples. For plasma, polymeric reversed-phase or mixed-mode sorbents may provide better retention and cleanup.

• Conditioning and Equilibration: Ensure the SPE cartridge is properly conditioned and equilibrated according to the manufacturer's instructions. Inadequate wetting of the sorbent can lead to poor retention.

• Sample Loading: The flow rate during sample loading should be slow and consistent to allow for adequate interaction between BBOEP and the sorbent.

• Washing Step: The wash solvent should be strong enough to remove interferences but weak enough to not elute BBOEP. Evaluate different solvent compositions and volumes.

• Elution Step: The elution solvent must be strong enough to completely desorb BBOEP from the sorbent. Ensure the volume is sufficient for complete elution. You may need to test different organic solvents or solvent mixtures.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting components from the sample matrix. This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which negatively impact the accuracy and precision of quantitative analysis.

Q2: How can I quantitatively assess matrix effects for my BBOEP analysis?

A2: The most common method is the post-extraction spike comparison. This involves comparing the peak area of BBOEP in a standard solution prepared in a clean solvent to the peak area of a blank matrix extract that has been spiked with BBOEP at the same concentration. The matrix effect percentage can be calculated as follows:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.

Q3: What is the best sample preparation technique to minimize matrix effects for BBOEP?

A3: The optimal technique depends on the sample matrix.

• For Biological Fluids (Plasma, Serum, Urine): Solid-Phase Extraction (SPE) is highly effective. For urine, a weak anion exchange (WAX) sorbent has been shown to be suitable. For plasma and serum, where phospholipids are a major concern, polymeric reversed-phase or specialized phospholipid removal sorbents are recommended.

• For Environmental Water Samples: SPE with a polymeric sorbent is a common and effective approach.

• For Complex Solid Matrices (e.g., soil, dust): QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a versatile technique that involves an extraction and cleanup step to remove a wide range of interferences.

Q4: Can I use a matrix-matched calibration curve to compensate for matrix effects?

A4: Yes, a matrix-matched calibration curve is a valid strategy to compensate for consistent matrix effects. This involves preparing your calibration standards in a blank matrix extract that is free of the analyte. However, this approach may not account for variability in matrix effects between different individual samples.

Q5: What is the role of an internal standard in overcoming matrix effects?

A5: An internal standard (IS) is a compound with similar physicochemical properties to the analyte that is added to all samples, standards, and quality controls at a constant concentration. An ideal IS will be affected by matrix effects in the same way as the analyte. By calculating the ratio of the analyte peak area to the IS peak area, variations due to matrix effects can be normalized. A stable isotope-labeled (SIL) internal standard of BBOEP would be the most effective choice as it co-elutes and experiences nearly identical ionization effects.

Q6: How does the mobile phase composition affect matrix effects for BBOEP?

A6: The mobile phase composition, including organic modifiers and additives, can influence the elution of matrix components and the ionization efficiency of BBOEP.

• Organic Solvent: The choice of organic solvent (e.g., methanol (B129727) vs. acetonitrile) can alter the elution profile of interfering compounds.

• Additives: Additives like ammonium (B1175870) formate (B1220265) or formic acid can improve peak shape and ionization efficiency. However, their concentration should be optimized, as high concentrations of some additives can cause signal suppression.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for BBOEP (Hypothetical Data)

Sample Preparation Technique	Matrix	Analyte Recovery (%)	Matrix Effect (%)	RSD (%) (n=5)
Protein Precipitation (Acetonitrile)	Human Plasma	95.2	45.8 (Suppression)	15.2
Liquid-Liquid Extraction (MTBE)	Human Plasma	85.7	68.3 (Suppression)	10.5
Solid-Phase Extraction (Polymeric RP)	Human Plasma	92.1	92.5 (Minimal Effect)	5.1
QuEChERS (EN Method)	River Water	98.5	95.1 (Minimal Effect)	4.5
Solid-Phase Extraction (WAX)	Human Urine	94.3	97.2 (Minimal Effect)	3.8

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for BBOEP in Human Urine

This protocol is adapted from a method for the analysis of organophosphate flame retardant metabolites in human urine.

• Sample Pre-treatment: To 1 mL of urine, add 10 µL of a suitable internal standard solution (e.g., a stable isotope-labeled BBOEP, if available) and 50 µL of β-glucuronidase/arylsulfatase to deconjugate metabolites. Incubate at 37°C for 4 hours.

• SPE Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge (e.g., Oasis WAX, 30 mg, 1 mL) with 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow, consistent flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences.

• Elution: Elute BBOEP from the cartridge with 1 mL of 5% formic acid in acetonitrile (B52724).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Generic QuEChERS Protocol for BBOEP in Water Samples

• Extraction:

  • To a 50 mL centrifuge tube, add 10 mL of the water sample.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 5 minutes.

• Final Sample Preparation:

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Mandatory Visualizations

Caption: General experimental workflow for the LC-MS/MS analysis of BBOEP.

Caption: A logical troubleshooting workflow for BBOEP analysis issues.

References

• 1. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Metal Extraction Selectivity with Organophosphate Extractants

Disclaimer: Initial research for improving the extraction selectivity of Bis(2-butoxyethyl) phosphate (B84403) (BBEP) for target metals did not yield sufficient specific data for its use as a primary solvent extraction reagent. The available scientific literature primarily discusses BBEP as a metabolite of the flame retardant Tris(2-butoxyethyl) phosphate (TBEP).

Therefore, to provide a comprehensive and technically valuable resource, this guide focuses on the closely related and extensively documented acidic extractant, Bis(2-ethylhexyl) phosphate (D2EHPA) . The structural similarities between BBEP and D2EHPA mean the principles, experimental protocols, and troubleshooting advice detailed below are highly likely to be applicable. D2EHPA is a widely used extractant in hydrometallurgy for the separation of a variety of metals, including rare earth and transition metals.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for metal extraction using D2EHPA?

D2EHPA is an acidic extractant, and its primary mechanism for metal extraction is cation exchange. The acidic proton of the D2EHPA molecule is exchanged for a metal cation (Mⁿ⁺), forming a neutral metal-extractant complex that is soluble in the organic phase. The general reaction can be represented as:

Mⁿ⁺(aq) + n(HA)₂(org) ⇌ M(A₂H)ₙ(org) + nH⁺(aq)

where (HA)₂ represents the dimeric form of D2EHPA common in non-polar diluents. This equilibrium is highly dependent on the pH of the aqueous phase.

Q2: How does pH affect the selectivity of metal extraction with D2EHPA?

The pH of the aqueous phase is a critical parameter for controlling both the efficiency and selectivity of metal extraction with D2EHPA.[1][2][3]

• Extraction Efficiency: As the pH increases, the concentration of H⁺ ions in the aqueous phase decreases. According to Le Chatelier's principle, this shifts the extraction equilibrium to the right, favoring the formation of the metal-D2EHPA complex and increasing the extraction percentage.[3]

• Selectivity: Different metal ions are extracted at different pH ranges. For instance, Fe³⁺ is extracted at a very low pH, while Co²⁺ and Ni²⁺ require a higher pH.[4] By carefully controlling the pH, it is possible to selectively extract one metal from a mixture. For example, Mn²⁺ can be selectively extracted from Co²⁺ and Ni²⁺ at a pH of around 3.[1]

Q3: Which type of diluent is best to use with D2EHPA?

The choice of diluent significantly impacts extraction efficiency, phase separation, and the prevention of issues like third-phase formation.[5][6][7]

• Aliphatic Diluents (e.g., kerosene, n-dodecane): These generally lead to higher extraction efficiencies for rare earth elements.[6][7] However, they are more prone to third-phase formation, especially at high metal loading.[5]

• Aromatic Diluents (e.g., toluene, cyclohexane): These can reduce the extraction efficiency compared to aliphatic diluents but are more effective at preventing the formation of a third phase or emulsions.[5][6][7] Aromatic diluents can offer higher separation factors between some metals.[7]

• Mixed Diluents: A common practice is to use an aliphatic diluent with an added modifier (like TBP) or a mixture of aliphatic and aromatic diluents to balance high extraction efficiency with good phase stability.

Q4: How can I strip the extracted metal from the D2EHPA organic phase?

Stripping is the process of back-extracting the metal from the loaded organic phase into a new aqueous solution. For D2EHPA, this is typically achieved by contacting the loaded organic phase with a strong acid solution (e.g., HCl or H₂SO₄).[8][9] The high concentration of H⁺ ions in the stripping solution shifts the extraction equilibrium to the left, releasing the metal ions into the new aqueous phase and regenerating the D2EHPA for reuse. For metals like Fe³⁺ that form very stable complexes with D2EHPA, reductive stripping (e.g., using reducing agents like Na₂SO₃) may be necessary to convert the metal to a less extractable oxidation state (Fe²⁺) prior to stripping.[9][10]

Q5: What is a synergistic extraction system, and how can it improve selectivity?

A synergistic extraction system involves using a mixture of two or more extractants to achieve an extraction efficiency or selectivity that is greater than the sum of the individual extractants. For D2EHPA, common synergistic agents include neutral extractants like tri-n-butyl phosphate (TBP) or other phosphinic acids like Cyanex 272.[11][12] For example, adding LIX 63 to D2EHPA can create a synergistic effect for the extraction of Praseodymium and Neodymium.[13] These systems can alter the structure of the extracted metal complex, leading to enhanced separation factors between target metals.[11]

Troubleshooting Guide

Problem	Potential Causes	Troubleshooting Steps & Solutions
Third-Phase Formation	High metal loading in the organic phase.[5] Use of linear aliphatic diluents.[5] Low extractant (D2EHPA) concentration.[5] High pH of the aqueous feed.[5]	1. Add a Modifier: Introduce a phase modifier like tri-n-butyl phosphate (TBP) or a long-chain alcohol (e.g., 1-decanol) to the organic phase to improve the solubility of the metal-extractant complex.[5] 2. Change Diluent: Switch to or add an aromatic diluent (e.g., toluene, cyclohexane) to the organic phase.[5] 3. Adjust Loading: Decrease the metal concentration in the feed or adjust the organic-to-aqueous phase ratio (O/A) to reduce the metal loading. 4. Lower pH: Operate at a lower pH if the target metal's extraction is still efficient, as this can reduce the tendency for third-phase formation.[5]
Emulsion/Poor Phase Separation	High concentration of D2EHPA, leading to increased viscosity.[6] Presence of fine solid particles at the interface. Intense mixing or high shear. High pH causing saponification of the extractant.[14]	1. Optimize D2EHPA Concentration: Reduce the extractant concentration if it is excessively high. A concentration of 1.8 M has been noted as a point where phase separation can become difficult.[6] 2. Filter Aqueous Feed: Ensure the aqueous feed solution is free of suspended solids before extraction. 3. Modify Mixing: Reduce the mixing speed or time. 4. Increase Temperature: Gently warming the mixture can sometimes help break emulsions. 5. Centrifugation: For laboratory-scale issues, centrifugation is an effective method to break stable emulsions.
Low Extraction Efficiency	Incorrect pH of the aqueous phase (too low).[1][3] Insufficient D2EHPA concentration.[2][15] Insufficient contact time for equilibrium to be reached. Inappropriate diluent choice.[16]	1. Optimize pH: Systematically increase the pH of the aqueous feed and measure the extraction at each point to find the optimal range for the target metal.[1][3] 2. Increase Extractant Concentration: Increase the concentration of D2EHPA in the organic phase.[2] 3. Increase Contact Time: Ensure the aqueous and organic phases are mixed for a sufficient duration (e.g., 10-20 minutes) to reach equilibrium.[3][17] 4. Review Diluent: Consider switching from an aromatic to an aliphatic diluent if third-phase formation is not a concern, as this can improve extraction.[7]
Poor Selectivity/Co-extraction of Impurities	Operating pH is in a range where multiple metals are extracted.[1] Extractant concentration is too high, leading to less selective extraction.	1. Fine-tune pH: Adjust the pH to a value where the distribution coefficient of the target metal is high, while the distribution coefficients of impurity metals are low.[1] 2. Multi-Stage Extraction: Employ a multi-stage extraction process. The first stage can be at a low pH to remove easily extractable impurities (like Fe³⁺), followed by a second stage at a higher pH to extract the target metal.[6] 3. Consider Synergistic Systems: Investigate the use of a synergistic extractant mixture that may offer a higher separation factor for the specific metals of interest.[11]

Quantitative Data Presentation

Table 1: Separation Factors (β) for Various Metal Pairs using D2EHPA

Metal Pair	Separation Factor (β)	pH	D2EHPA Concentration	Diluent	Reference
Mn / Ni	~601	3.0	Not Specified	Not Specified	[1]
Dy / La	~4267	2.0	0.05 M	Not Specified	[18]
Gd / Nd	~32	2.0	0.05 M	Not Specified	[18]
Y / Ce	~1585 (log α = 3.2)	1.0	1.8 M	Kerosene	[6]
Zn / Mn	~51.6	3.5	193.5 g/dm³	Kerosene	[19]
Fe / Cd	~423	1.0	1 M (saponified)	Not Specified	[17]
Fe / Ni	~476	1.0	1 M (saponified)	Not Specified	[17]

Table 2: Distribution Coefficients (D) for Selected Rare Earth Elements (REEs) using D2EHPA

Element	Distribution Coefficient (D)	pH	D2EHPA Concentration	Reference
Dysprosium (Dy)	1835.1	2.0	0.05 M	[18]
Gadolinium (Gd)	104.88	2.0	0.05 M	[18]
Neodymium (Nd)	3.3	2.0	0.05 M	[18]
Lanthanum (La)	0.43	2.0	0.05 M	[18]
Ytterbium (Yb)	Low (forms stable complexes)	Not Specified	50% in Kerosene	[8]
Yttrium (Y)	0.979	Not Specified	30%	[15]

Experimental Protocols

General Protocol for a Batch Solvent Extraction Experiment

This protocol outlines a standard procedure for determining the extraction efficiency of a target metal from an aqueous solution using D2EHPA.

1. Preparation of the Organic Phase:

• Dilute the commercial D2EHPA (e.g., 95% purity) to the desired concentration (e.g., 0.1 M to 1.0 M) using a suitable diluent (e.g., kerosene, toluene, or n-heptane).[20]

• If required, add a phase modifier (e.g., 5% v/v TBP) or a synergistic agent to the organic phase.

• Prepare a sufficient volume for all planned experiments.

2. Preparation of the Aqueous Phase:

• Prepare a stock solution of the target metal(s) by dissolving a suitable salt (e.g., chloride or sulfate) in deionized water.

• Adjust the pH of the aqueous feed solution to the desired starting value using a dilute acid (e.g., HCl, H₂SO₄) or base (e.g., NaOH, NH₄OH).[20]

3. Extraction (Equilibration):

• In a separatory funnel, combine equal volumes of the prepared organic and aqueous phases (e.g., 20 mL of each, for an O/A ratio of 1:1).

• Shake the funnel vigorously for a predetermined time (e.g., 10-30 minutes) to ensure the system reaches equilibrium.[5] A mechanical shaker is recommended for consistency.

• After shaking, allow the phases to disengage completely. This may take several minutes. Note any formation of emulsions or a third phase.

4. Phase Separation and Analysis:

• Carefully separate the two phases by draining the lower (typically aqueous) phase.

• Take a sample from the aqueous phase (the raffinate) for metal concentration analysis using techniques like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

• The metal concentration in the organic phase can be calculated by mass balance: [M]org = ([M]initial_aq - [M]final_aq) * (Vaq / Vorg)

5. Data Calculation:

• Extraction Percentage (%E): %E = (([M]initial_aq - [M]final_aq) / [M]initial_aq) * 100

• Distribution Coefficient (D): D = [M]org / [M]final_aq

• Separation Factor (β) (for a two-metal system, M1 and M2): β(M1/M2) = D(M1) / D(M2)

6. Stripping (Optional):

• Take the loaded organic phase and contact it with a stripping solution (e.g., 2 M H₂SO₄) at a specific O/A ratio.

• Repeat the equilibration and separation steps.

• Analyze the metal concentration in the resulting aqueous strip solution to determine the stripping efficiency.

Mandatory Visualizations

Caption: Workflow for a typical batch solvent extraction experiment.

Caption: Troubleshooting guide for third-phase formation.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative Study between D2EHPA and Cyanex 272 as Extractants of Mn(II) from a Leached Liquor Produced by Reductive Leaching of a Pyrolusite Ore with SO2 [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Selective Separation of Light and Heavy Rare Earth Elements from the Pregnant Leach Solution of Apatite Ore with D2EHPA [scirp.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Stripping of Fe(III) from the Loaded Mixture of D2EHPA and TBP with Sulfuric Acid Containing Reducing Agents -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 10. researchgate.net [researchgate.net]
• 11. docs.sadrn.com [docs.sadrn.com]
• 12. researchgate.net [researchgate.net]
• 13. kjmm.org [kjmm.org]
• 14. Solubility of D2EHPA in aqueous electrolyte solutions - SIM² [kuleuven.sim2.be]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. jme.shahroodut.ac.ir [jme.shahroodut.ac.ir]
• 19. researchgate.net [researchgate.net]
• 20. D2EHPA metal solvent extractant introduction - Copper Nickel Cobalt & Rare Earth extractants [metalleaching.com]

Technical Support Center: Regeneration and Recycling of Bis(2-butoxyethyl) Phosphate (BBEP)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the regeneration and recycling of Bis(2-butoxyethyl) phosphate (B84403) (BBEP) in industrial processes. The information is based on general principles of solvent recovery, as specific industrial protocols for BBEP are not widely published.

Frequently Asked Questions (FAQs)

Q1: In which industrial applications is Bis(2-butoxyethyl) phosphate (BBEP) commonly used?

A1: While specific data for BBEP is limited, the closely related compound Tris(2-butoxyethyl) phosphate (TBEP) is widely used as a plasticizer, flame retardant, and anti-foaming agent.[1][2][3] BBEP likely finds use in similar applications, including:

• Plasticizer: In polymers like PVC and polyurethane to increase flexibility and durability.[1]

• Flame Retardant: Incorporated into textiles, plastics, and coatings to reduce flammability.[1][3]

• Defoamer: In water-based coatings, adhesives, and industrial processes to control foam.[1]

• Solvent: Used in some formulations for its solvency and low volatility.[1]

Q2: Why is the regeneration of BBEP from industrial processes challenging?

A2: The primary challenge lies in separating BBEP from the complex matrices in which it is used. As a plasticizer, it is deeply integrated into the polymer structure, making extraction difficult.[4] When used as a solvent or defoamer, it can become contaminated with various process chemicals, by-products, and water. High temperatures used in some recovery methods can also risk thermal degradation of the phosphate ester.

Q3: What are the primary methods for recovering organophosphate esters like BBEP?

A3: General solvent recovery techniques can be adapted for BBEP. The most promising methods include:

• Solvent Extraction: Using a secondary solvent to selectively dissolve and remove BBEP from a waste stream or solid matrix.[5]

• Distillation (Vacuum): Suitable for separating BBEP from non-volatile impurities or from solvents with significantly different boiling points. Vacuum distillation is preferred to lower the boiling point and prevent thermal decomposition.[6]

• Adsorption: Using materials like activated carbon or specific resins to adsorb BBEP from a liquid stream, which can then be desorbed with a clean solvent or through a change in temperature or pressure.[7]

• Membrane Separation: Techniques like pervaporation may be used to separate BBEP from aqueous solutions.[6]

Q4: Are there environmental or safety concerns when handling BBEP waste streams?

A4: Yes. Organophosphate esters can be environmental contaminants and may have toxicological effects.[4] When heating BBEP-containing materials, especially chlorinated polymers like PVC, there is a risk of generating hazardous by-products such as hydrochloric acid.[8] Proper personal protective equipment (PPE) should always be used, and waste streams should be handled in accordance with local environmental regulations.

Troubleshooting Guides

Issue 1: Low Recovery Yield during Solvent Extraction

Potential Cause	Troubleshooting Step
Inadequate Solvent Selection	The chosen extraction solvent may have poor solubility for BBEP. Screen a range of solvents with varying polarities. A mixture of solvents may also improve efficiency.
Insufficient Solvent-to-Feed Ratio	Increase the volume of solvent used per unit of waste material. This increases the concentration gradient, driving more BBEP into the solvent phase.
Poor Mass Transfer	The BBEP is not effectively contacting the solvent. For liquid-liquid extraction, increase mixing speed or use a column with better packing. For solid-liquid extraction (e.g., from shredded plastic), ensure adequate particle size reduction and agitation.
Incorrect pH or Temperature	The solubility and partitioning of BBEP can be affected by the pH and temperature of the system. Experiment with adjusting these parameters to optimize extraction.
Emulsion Formation	In liquid-liquid extraction, an emulsion layer can form, trapping the product. Try adding a de-emulsifying agent, adjusting the pH, or changing the mixing intensity.

Issue 2: Product Degradation during Vacuum Distillation

Potential Cause	Troubleshooting Step
Excessively High Temperature	Even under vacuum, the pot temperature may be too high, causing thermal decomposition. Increase the vacuum level (lower the pressure) to further reduce the boiling point of BBEP.
Long Residence Time	Prolonged exposure to heat can lead to degradation. Use a distillation method with a shorter residence time, such as thin-film or wiped-film evaporation, especially for viscous materials.[9]
Presence of Catalytic Impurities	Acidic or basic residues in the waste stream can catalyze the hydrolysis or degradation of the phosphate ester at high temperatures. Neutralize the feed material to a pH of ~7 before distillation.
Oxidation	Air leaks in the vacuum system can introduce oxygen, leading to oxidation at elevated temperatures. Ensure all joints and seals on the vacuum distillation setup are airtight. Consider performing the distillation under a nitrogen blanket.

Issue 3: Contaminated Final Product

Potential Cause	Troubleshooting Step
Azeotrope Formation	BBEP may form an azeotrope with a contaminant, making separation by simple distillation impossible. Consider using a different separation technique, such as liquid-liquid extraction or adsorption, or employ azeotropic distillation with an entrainer.
Inefficient Separation	In distillation, this could be due to an insufficient number of theoretical plates in the column. Increase the column height or use more efficient packing. In extraction, increase the number of extraction stages.
Carry-over of Non-Volatile Impurities	During distillation, "bumping" or aerosol formation can carry non-volatile contaminants into the distillate. Ensure smooth boiling by using boiling chips or a magnetic stirrer. An empty fractionating column or a packed column can also help trap aerosols.
Saturated Adsorbent	In adsorption-based purification, the adsorbent material may be saturated, leading to breakthrough of contaminants. Regenerate or replace the adsorbent. Optimize the flow rate to ensure sufficient contact time.

Data Presentation

Table 1: Hypothetical BBEP Recovery Efficiency by Method

Recovery Method	Feedstock	Purity of Recovered BBEP (%)	Estimated Recovery Efficiency (%)	Key Variables
Solvent Extraction	Contaminated Lubricant Oil	85 - 95	90 - 98	Solvent Type, Temperature, Solvent/Feed Ratio
Vacuum Distillation	Spent Defoamer Solution	90 - 99	85 - 95	Vacuum Pressure, Pot Temperature, Residence Time
Adsorption (Activated Carbon)	Aqueous Process Water	70 - 85 (in eluent)	95 - 99 (from water)	pH, Flow Rate, Adsorbent Type, Elution Solvent
Solvent Extraction from PVC	Shredded Flexible PVC	80 - 90	75 - 85	Pre-treatment, Solvent, Extraction Time, Temperature

Experimental Protocols

Protocol 1: Recovery of BBEP from a Liquid Waste Stream via Solvent Extraction

• Characterization: Analyze the waste stream using Gas Chromatography-Mass Spectrometry (GC-MS) to determine the concentration of BBEP and identify major contaminants.

• Solvent Selection: In a series of separatory funnels, test the partitioning of the waste stream against several immiscible solvents (e.g., hexane, toluene, ethyl acetate). Shake vigorously for 2 minutes and allow the layers to separate. Analyze the BBEP concentration in both phases to determine the partition coefficient. Select the solvent with the highest affinity for BBEP and lowest affinity for impurities.

• Extraction: In a batch reactor or a liquid-liquid extraction column, mix the waste stream with the selected solvent at an optimized solvent-to-feed ratio (e.g., 2:1 v/v).

• Phase Separation: Allow the phases to separate. The BBEP will be concentrated in the organic solvent phase.

• Solvent Stripping: Separate the BBEP from the extraction solvent using vacuum distillation. The extraction solvent should ideally have a much lower boiling point than BBEP.

• Purity Analysis: Analyze the recovered BBEP using GC-MS to determine its purity.

Protocol 2: Purification of Recovered BBEP using Vacuum Distillation

• Setup: Assemble a vacuum distillation apparatus with a round-bottom flask (pot), a short fractionating column, a condenser, a receiving flask, and a vacuum pump with a pressure gauge.

• Charging: Charge the impure BBEP into the round-bottom flask, adding boiling chips or a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Evacuation: Seal the system and slowly apply vacuum to the desired pressure (e.g., 1-10 mmHg).

• Heating: Gently heat the flask using a heating mantle. Observe for the onset of boiling.

• Fraction Collection: Monitor the temperature at the head of the distillation column. Collect the fraction that distills over at the expected boiling point of BBEP at that pressure. Discard any initial lower-boiling fractions (fore-run) and stop the distillation before high-boiling impurities begin to distill.

• Analysis: Analyze the collected distillate for purity and compare it with the initial material.

Visualizations

Caption: General workflow for the regeneration and recycling of BBEP.

Caption: Troubleshooting logic for BBEP degradation during distillation.

References

• 1. atamankimya.com [atamankimya.com]
• 2. ecetoc.org [ecetoc.org]
• 3. TRIS(2-BUTOXYETHYL) PHOSPHATE (TBEP) - Ataman Kimya [atamanchemicals.com]
• 4. Can Plasticizers Be Recycled, and How Do They Affect Recycling Processes?_Industry News_News_Jinli Chemical [en.jinlichemical.com]
• 5. Solvent Recovery vs Solvent Distillation | Vertec BioSolvents [vertecbiosolvents.com]
• 6. Essential Guide to Solvent Recovery Systems - Venwiz [venwiz.com]
• 7. gwsionline.com [gwsionline.com]
• 8. specialchem.com [specialchem.com]
• 9. blog.veolianorthamerica.com [blog.veolianorthamerica.com]

chemical stabilization of Bis(2-butoxyethyl) phosphate against hydrolysis

This technical support center provides guidance for researchers, scientists, and drug development professionals on the chemical stabilization of Bis(2-butoxyethyl) phosphate (B84403) (BBEP) against hydrolysis. The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Unexpectedly low BBEP concentration in analytical samples.	Hydrolysis of BBEP during sample preparation or storage.	- Ensure samples are stored at low temperatures (-20°C or below). - Use aprotic solvents for reconstitution. - Minimize the time between sample preparation and analysis. - Analyze for the presence of hydrolysis products like mono(2-butoxyethyl) phosphate and 2-butoxyethanol.
High variability in experimental results.	Inconsistent pH of solutions leading to variable rates of hydrolysis.	- Use buffered solutions to maintain a consistent pH, preferably in the neutral to slightly acidic range where many organophosphates exhibit higher stability. - Measure and record the pH of all solutions before use.
Formation of precipitates in BBEP formulations.	Degradation of BBEP leading to the formation of less soluble hydrolysis products.	- Confirm the identity of the precipitate using analytical techniques like NMR or Mass Spectrometry. - If confirmed as a degradation product, investigate stabilization methods such as the addition of acid scavengers or storage under anhydrous conditions.
Change in physical appearance of BBEP stock (e.g., color change, viscosity).	Potential degradation over time, possibly accelerated by exposure to light, air, or moisture.	- Store BBEP in amber vials under an inert atmosphere (e.g., argon or nitrogen). - Re-qualify the purity of the stock solution before use if any changes are observed.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Bis(2-butoxyethyl) phosphate?

A1: The primary degradation pathway for BBEP is expected to be hydrolysis of the phosphate ester bonds. This reaction is catalyzed by the presence of water and can be accelerated by acidic or basic conditions. The hydrolysis likely proceeds in a stepwise manner, first forming mono(2-butoxyethyl) phosphate and 2-butoxyethanol, and subsequently hydrolyzing to phosphoric acid and additional 2-butoxyethanol.

Q2: What are the main factors that influence the rate of BBEP hydrolysis?

A2: The rate of hydrolysis is primarily influenced by:

• pH: Hydrolysis can be catalyzed by both acids and bases. The rate is typically slowest in the neutral pH range.

• Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis.

• Presence of Water: As a reactant, the concentration of water is critical. Hydrolysis will be more significant in aqueous solutions compared to organic solvents.

• Catalysts: The presence of certain metal ions or enzymes (phosphatases) can catalyze the hydrolysis of phosphate esters.

Q3: How can I stabilize my BBEP formulation against hydrolysis?

A3: To enhance the stability of BBEP, consider the following strategies:

• Control pH: Maintain the formulation at a pH where BBEP exhibits maximum stability, likely in the neutral to slightly acidic range.

• Reduce Water Content: Use anhydrous solvents and excipients where possible. Store the formulation in a low-humidity environment.

• Add Stabilizers: The addition of acid scavengers, such as certain epoxides or carbodiimides, can neutralize acidic impurities that may catalyze hydrolysis.[1]

• Low-Temperature Storage: Storing BBEP solutions at reduced temperatures (e.g., 2-8°C or frozen) will significantly slow the rate of hydrolysis.

Q4: What analytical methods are suitable for monitoring the stability of BBEP?

A4: A stability-indicating analytical method that can separate BBEP from its degradation products is required. High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection is a common and effective technique.[2] Gas Chromatography (GC) coupled with a mass spectrometer or a nitrogen-phosphorus detector can also be used, particularly for the related compound TBEP.[3] Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed structural information on degradation products.[2]

Data Presentation

Table 1: Illustrative pH-Dependent Hydrolysis of a Generic Dialkyl Phosphate Ester at 25°C

pH	Half-life (t½) in days (Illustrative)
2.0	15
4.0	150
6.0	500
7.0	450
8.0	120
10.0	10

Note: This table presents hypothetical data to illustrate the typical effect of pH on the stability of a dialkyl phosphate ester. Actual values for BBEP may vary and require experimental determination.

Table 2: Illustrative Temperature Effect on Hydrolysis Rate at pH 7

Temperature (°C)	Relative Rate of Hydrolysis (Illustrative)
4	0.1
25	1
40	4
60	16

Note: This table illustrates the general principle that an increase in temperature accelerates the hydrolysis rate. The quantitative effect should be determined experimentally for BBEP.

Experimental Protocols

Protocol 1: Accelerated Stability Study of BBEP in Aqueous Solution

• Preparation of Solutions: Prepare buffered aqueous solutions at various pH levels (e.g., pH 4, 7, and 9).

• Sample Preparation: Accurately weigh and dissolve BBEP in each buffered solution to a final concentration of 1 mg/mL.

• Storage Conditions: Aliquot the samples into sealed vials and place them in temperature-controlled chambers at accelerated conditions (e.g., 40°C and 60°C). Include a control set stored at 4°C.

• Time Points: Withdraw samples at predetermined time points (e.g., 0, 1, 2, 4, and 8 weeks).

• Analysis: Analyze the samples using a validated stability-indicating HPLC method to determine the concentration of BBEP remaining and the formation of any degradation products.

• Data Evaluation: Calculate the degradation rate constant and half-life of BBEP at each condition.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for BBEP Stability Testing

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: Start with a suitable ratio of A and B (e.g., 90:10) and gradually increase the percentage of B to elute BBEP and its more non-polar impurities.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at an appropriate wavelength (e.g., 210 nm) or Mass Spectrometry for higher sensitivity and specificity.

• Column Temperature: 30°C.

• Quantification: Use a calibration curve prepared from a reference standard of BBEP.

Visualizations

Caption: Proposed hydrolysis pathway of Bis(2-butoxyethyl) phosphate.

Caption: Workflow for a BBEP stability study.

Caption: Troubleshooting logic for unexpected BBEP degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 3. ecetoc.org [ecetoc.org]

Reference Data & Comparative Studies

A Comparative Analysis of Bis(2-butoxyethyl) Phosphate and Tributyl Phosphate for Uranium Extraction

A comprehensive guide for researchers and professionals in nuclear chemistry and materials science, offering a detailed comparison of Tributyl Phosphate (B84403) (TBP) and Bis(2-butoxyethyl) phosphate (B2BEP) for the solvent extraction of uranium. This guide synthesizes available experimental data, outlines methodologies, and provides a theoretical comparison of the two organophosphorus extractants.

The efficient and selective extraction of uranium is a cornerstone of the nuclear fuel cycle and various hydrometallurgical processes. For decades, Tributyl Phosphate (TBP) has been the undisputed workhorse in this field, most notably as the key extractant in the Plutonium Uranium Redox Extraction (PUREX) process.[1] This guide provides a detailed overview of TBP's performance in uranium extraction and presents a comparative perspective on Bis(2-butoxyethyl) phosphate (B2BEP), a structurally related organophosphorus compound.

Performance Comparison: TBP vs. B2BEP

The following tables summarize the key performance indicators for TBP in uranium extraction. Due to the lack of available experimental data, the corresponding fields for B2BEP are marked as "Data not available."

Table 1: Extraction and Stripping Performance

Parameter	Tributyl Phosphate (TBP)	Bis(2-butoxyethyl) phosphate (B2BEP)
Extraction Efficiency	High, can exceed 99% under optimal conditions.[2]	Data not available
Selectivity	Highly selective for uranium (VI) and plutonium (IV) over most fission products.[3]	Data not available
Loading Capacity	Good, dependent on TBP concentration in the diluent.	Data not available
Stripping Efficiency	Efficiently stripped using dilute nitric acid or other suitable reagents.[1]	Data not available
Solvent Degradation	Relatively stable, but can undergo hydrolysis and radiolysis, forming dibutyl phosphate (DBP) and monobutyl phosphate (MBP), which can affect extraction and stripping.[4]	Data not available

Table 2: Physicochemical Properties

Property	Tributyl Phosphate (TBP)	Bis(2-butoxyethyl) phosphate (B2BEP)
Molecular Formula	C12H27O4P	C12H27O6P
Molecular Weight	266.31 g/mol	298.31 g/mol [5][6]
Density	~0.973 g/cm³	~1.089 g/cm³[5]
Boiling Point	289 °C	379.7 °C[5]
Solubility in Water	Low	Data not available (TBEP is soluble)[7]
Diluent	Typically diluted in an inert hydrocarbon like kerosene (B1165875) or dodecane.[4][8]	Data not available

Experimental Protocols

A generalized experimental protocol for uranium extraction using TBP is provided below. This protocol can serve as a baseline for comparative studies.

Uranium Extraction with Tributyl Phosphate (TBP)

Objective: To determine the distribution coefficient of uranium between an aqueous nitric acid phase and an organic phase containing TBP.

Materials:

• Aqueous feed solution: Uranyl nitrate (B79036) (UO₂(NO₃)₂) dissolved in nitric acid (HNO₃) of a specific concentration.

• Organic solvent: Tributyl phosphate (TBP) of a specific concentration (e.g., 30% v/v) in a suitable diluent (e.g., kerosene or dodecane).

• Stripping solution: Dilute nitric acid (e.g., 0.01 M).

• Separatory funnels.

• Shaker or mixer.

• Analytical instrumentation for uranium concentration measurement (e.g., ICP-MS, UV-Vis spectrophotometer).

Procedure:

• Preparation of Solutions: Prepare the aqueous feed solution with a known concentration of uranium and nitric acid. Prepare the organic solvent by diluting TBP in the chosen diluent to the desired concentration.

• Extraction:

  • In a separatory funnel, mix equal volumes of the aqueous feed solution and the organic solvent.

  • Shake the mixture vigorously for a predetermined time (e.g., 10-30 minutes) to ensure equilibrium is reached.[2]

  • Allow the phases to separate completely.

• Separation and Analysis:

  • Carefully separate the aqueous and organic phases.

  • Determine the uranium concentration in both the aqueous (raffinate) and organic (loaded solvent) phases using a suitable analytical technique.

• Calculation of Distribution Coefficient (D):

  • The distribution coefficient is calculated as: D = [Uranium concentration in organic phase] / [Uranium concentration in aqueous phase]

• Stripping (Back-Extraction):

  • Take the loaded organic phase and mix it with the stripping solution in a separatory funnel.

  • Shake the mixture to transfer the uranium back to the aqueous phase.

  • Separate the phases and analyze the uranium concentration in both to determine the stripping efficiency.

Signaling Pathways and Experimental Workflows

The logical workflow for a comparative study of uranium extraction is depicted in the following diagram.

Caption: Comparative workflow for uranium extraction.

Discussion and Theoretical Comparison

Tributyl Phosphate (TBP): The Established Standard

TBP is a neutral organophosphorus extractant that coordinates with the uranyl ion (UO₂²⁺) through its phosphoryl oxygen atom. The extraction from nitric acid media typically proceeds via a solvation mechanism, forming a neutral complex, UO₂(NO₃)₂(TBP)₂, which is soluble in the organic diluent.[1] The efficiency of uranium extraction with TBP is influenced by several factors, including the concentrations of nitric acid, TBP, and uranium, as well as the temperature and the nature of the diluent.[3][8] Its high selectivity, stability, and the ease of stripping uranium have solidified its position in industrial applications.[3]

Bis(2-butoxyethyl) phosphate (B2BEP): A Theoretical Perspective

While experimental data for uranium extraction with B2BEP is lacking, a theoretical comparison can be drawn based on its molecular structure.

• Structure: B2BEP is a dialkyl phosphoric acid, whereas TBP is a trialkyl phosphate. This fundamental difference suggests that B2BEP would likely function as an acidic extractant, involving a cation exchange mechanism in addition to solvation, depending on the pH of the aqueous phase. Acidic extractants, such as the well-studied bis(2-ethylhexyl) phosphoric acid (D2EHPA), are known to be effective for uranium extraction.[9][10]

• Coordinating Groups: Like TBP, B2BEP possesses a phosphoryl group (P=O) which is a strong coordination site for the uranyl ion. The presence of etheric oxygen atoms in the butoxyethyl chains could potentially offer additional coordination sites, possibly influencing the extraction behavior and selectivity.

• Steric Hindrance: The bulkier butoxyethyl groups in B2BEP compared to the butyl groups in TBP might introduce greater steric hindrance around the phosphoryl group. This could affect the kinetics of extraction and the stability of the formed uranium complex.

• Solubility and Physical Properties: The higher molecular weight and likely increased polarity due to the ether linkages might affect its solubility in common diluents and influence phase separation characteristics. The related compound, tris(2-butoxyethyl) phosphate (TBEP), is noted to be soluble in most organic liquids and has a higher boiling point than TBP.[11][12]

Conclusion

Tributyl Phosphate (TBP) remains the benchmark for uranium extraction due to its well-documented high efficiency, selectivity, and decades of industrial application. The available data provides a robust foundation for its use in research and process development.

In contrast, Bis(2-butoxyethyl) phosphate (B2BEP) is an unexplored territory in the context of uranium extraction. The absence of published experimental data makes a direct performance comparison impossible. However, its structural characteristics suggest it may function as an acidic extractant with potential for uranium coordination. Further research is imperative to determine the efficacy of B2BEP as a uranium extractant and to ascertain any potential advantages or disadvantages it may hold over established solvents like TBP. Researchers are encouraged to conduct fundamental studies on B2BEP to fill this knowledge gap, which could potentially lead to the development of new and improved separation processes.

References

• 1. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 2. pp.bme.hu [pp.bme.hu]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. nuclearinst.com [nuclearinst.com]
• 5. Page loading... [guidechem.com]
• 6. Bis(butoxyethyl) Phosphate | LGC Standards [lgcstandards.com]
• 7. ecetoc.org [ecetoc.org]
• 8. Solvent extraction of uranium (VI) by tributyl phosphate/dodecane from nitric acid medium | Periodica Polytechnica Chemical Engineering [pp.bme.hu]
• 9. nbinno.com [nbinno.com]
• 10. Extraction/transportation of Co2+ metal ions with bis(2-ethylhexyl) phosphate dissolved in kerosene using a multidropped liquid membrane technique - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chembk.com [chembk.com]
• 12. TRIBUTOXYETHYL PHOSPHATE (TBEP) - Ataman Kimya [atamanchemicals.com]

A Comparative Guide to the Validation of an HPLC-UV Method for the Determination of Bis(2-butoxyethyl) Phosphate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of an HPLC-UV method for the quantitative analysis of Bis(2-butoxyethyl) phosphate (B84403) (BBEP) with alternative analytical techniques. While a specific validated HPLC-UV method for BBEP is not widely published, this document outlines a proposed method and a detailed validation protocol based on established principles for similar organophosphate compounds. The guide also presents objective comparisons with Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), supported by typical performance data to assist researchers in selecting the most suitable analytical strategy for their needs.

Proposed HPLC-UV Method for Bis(2-butoxyethyl) phosphate (BBEP)

A reverse-phase HPLC method with UV detection is proposed for the determination of BBEP. The following chromatographic conditions are suggested as a starting point for method development and validation.

Table 1: Proposed HPLC-UV Method Parameters

Parameter	Proposed Condition
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (e.g., 70:30 v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	~210 nm (requires experimental confirmation)
Run Time	~10 minutes

Experimental Protocol: Validation of the Proposed HPLC-UV Method

The validation of the proposed HPLC-UV method should be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure the method is suitable for its intended purpose.[1][2][3] The following is a detailed protocol for the validation experiments.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[4][5]

• Experimental Protocol:

  • Analyze a blank sample (matrix without the analyte) to ensure no interfering peaks are present at the retention time of BBEP.

  • Analyze a solution of BBEP standard to determine its retention time.

  • Analyze a sample spiked with BBEP and potential impurities or degradation products to demonstrate that the BBEP peak is well-resolved from other components.[6]

  • Peak purity analysis using a diode-array detector (DAD) can be performed to confirm the homogeneity of the BBEP peak.

• Acceptance Criteria:

  • No significant interference at the retention time of BBEP in the blank chromatogram.

  • The resolution between the BBEP peak and the closest eluting peak should be greater than 2.[6]

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[5][7]

• Experimental Protocol:

  • Prepare a series of at least five standard solutions of BBEP over a concentration range (e.g., 50% to 150% of the expected sample concentration).

  • Inject each standard solution in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

• Acceptance Criteria:

  • The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.[8]

  • The y-intercept of the regression line should be within a specified percentage of the response at 100% concentration (e.g., ±2%).[8]

Accuracy

Accuracy is the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.[9]

• Experimental Protocol:

  • Perform recovery studies by spiking a blank matrix with BBEP at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).[4]

  • Prepare at least three replicates for each concentration level.

  • Analyze the spiked samples and calculate the percentage recovery.

• Acceptance Criteria:

  • The mean percent recovery should be within 98.0% to 102.0% for each concentration level.[9]

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD).

• Repeatability (Intra-assay Precision):

  • Experimental Protocol: Analyze a minimum of six replicate samples of a homogeneous sample at 100% of the test concentration on the same day, with the same analyst, and on the same instrument.[3]

  • Acceptance Criteria: The RSD of the peak areas should be ≤ 2%.[10]

• Intermediate Precision (Inter-assay Precision):

  • Experimental Protocol: The analysis should be performed by different analysts, on different days, and with different instruments. Analyze a homogeneous sample in triplicate on two different days by two different analysts.

  • Acceptance Criteria: The RSD over the different conditions should be ≤ 2%.[6]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Experimental Protocol:

  • Based on Signal-to-Noise Ratio: Determine the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

  • Based on the Standard Deviation of the Response and the Slope: Prepare a series of low-concentration standards and inject them multiple times. Calculate the standard deviation of the y-intercepts of the regression lines and the slope of the calibration curve.

    • LOD = 3.3 * (SD of the intercept / Slope)

    • LOQ = 10 * (SD of the intercept / Slope)

• Acceptance Criteria:

  • The LOQ should be demonstrated to have acceptable precision (e.g., RSD ≤ 10%) and accuracy (e.g., recovery of 80-120%).

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[11][12]

• Experimental Protocol:

  • Introduce small, deliberate changes to the method parameters, one at a time. Examples of parameters to vary include:

    • Flow rate (e.g., ± 0.1 mL/min)

    • Mobile phase composition (e.g., ± 2% organic component)[13]

    • Column temperature (e.g., ± 5°C)[10]

    • Detection wavelength (e.g., ± 2 nm)

  • Analyze a standard solution under each of the modified conditions and evaluate the impact on system suitability parameters (e.g., retention time, peak area, resolution).

• Acceptance Criteria:

  • System suitability parameters should remain within acceptable limits for all variations.

  • The RSD of the results obtained under the varied conditions should be within an acceptable range (e.g., ≤ 5%).

Method Validation Workflow

Caption: Workflow for the validation of the proposed HPLC-UV method.

Comparison with Alternative Analytical Methods

While HPLC-UV can be a viable technique, GC-MS and LC-MS/MS are often preferred for the analysis of organophosphate esters due to their superior sensitivity and selectivity.

Table 2: Comparison of Analytical Methods for BBEP Determination

Parameter	HPLC-UV (Proposed)	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation based on polarity, detection via UV absorbance.	Separation based on volatility, detection by mass-to-charge ratio.	Separation based on polarity, detection by precursor and product ion masses.
Sensitivity	Moderate (typically µg/mL to high ng/mL).	High (typically ng/mL to pg/mL).	Very High (typically pg/mL to fg/mL).[14]
Selectivity	Moderate, relies on chromatographic separation.	High, based on retention time and mass spectrum.	Very High, based on retention time and specific mass transitions.
Sample Derivatization	Not typically required.	May be required for less volatile compounds.	Not typically required.
Instrumentation Cost	Low to moderate.	Moderate to high.	High.
Ease of Use	Relatively simple.	Requires expertise in GC and MS.	Requires significant expertise in LC and MS/MS.
Sample Throughput	High.	Moderate.	Moderate to high.

Performance Comparison of Analytical Methods

Caption: Comparison of key performance characteristics of analytical methods.

Conclusion

The choice of an analytical method for the determination of Bis(2-butoxyethyl) phosphate depends on the specific requirements of the analysis. The proposed HPLC-UV method, once validated, can offer a cost-effective and straightforward approach for routine quality control where high sensitivity is not a prerequisite. However, for trace-level quantification, analysis in complex matrices, or for confirmatory purposes, the superior sensitivity and selectivity of GC-MS and particularly LC-MS/MS make them the methods of choice. This guide provides the necessary framework for researchers to develop and validate a suitable analytical method for their specific application.

References

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 3. database.ich.org [database.ich.org]
• 4. impactfactor.org [impactfactor.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pharmtech.com [pharmtech.com]
• 7. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. altabrisagroup.com [altabrisagroup.com]
• 10. mastelf.com [mastelf.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. altabrisagroup.com [altabrisagroup.com]
• 13. Implementing Robustness Testing for HPLC Methods | Separation Science [sepscience.com]
• 14. biopharminternational.com [biopharminternational.com]

A Comparative Analysis of Organophosphorus Extractants for Metal Separation: Evaluating Alternatives to Bis(2-butoxyethyl) phosphate

An objective comparison of the performance of widely used organophosphorus extractants, including Di-(2-ethylhexyl) phosphoric acid (D2EHPA), Tributyl Phosphate (B84403) (TBP), Cyanex 272, and PC-88A, is presented. This guide provides supporting experimental data and protocols for researchers, scientists, and drug development professionals engaged in separation and purification processes. Notably, a comprehensive review of scientific literature reveals a significant lack of published experimental data for Bis(2-butoxyethyl) phosphate (B2BEP) as a primary solvent extractant for metals, precluding a direct data-driven comparative analysis against established alternatives.

Organophosphorus compounds are paramount in hydrometallurgy for their high efficiency and selectivity in solvent extraction, a process crucial for the separation and purification of metals from aqueous solutions.[1] The choice of extractant is a critical decision that significantly impacts the efficiency and selectivity of the separation process.[2] While this guide initially aimed to evaluate the performance of Bis(2-butoxyethyl) phosphate, the scarcity of available research necessitates a focus on well-documented and industrially relevant alternatives.

Performance Comparison of Key Organophosphorus Extractants

The extraction efficiency and selectivity of organophosphorus extractants are highly dependent on the specific metal ion and the conditions of the aqueous phase, particularly pH.[2] The performance of these extractants is dictated by their chemical structure, which influences their acidity, steric hindrance, and affinity for different metal ions.[2][3]

Table 1: Comparative Performance in Metal Extraction

Extractant	Target Metals	Extraction Mechanism	Key Advantages
Di-(2-ethylhexyl) phosphoric acid (D2EHPA)	Rare Earth Elements, Cobalt, Nickel, Uranium, Thorium[1][4]	Cation Exchange[1][2]	Versatile, widely used, effective for a broad range of metals.[1]
Tributyl Phosphate (TBP)	Uranium, Plutonium, Rare Earth Elements[1][5]	Solvation[1]	Well-established in nuclear fuel reprocessing (PUREX process).[1]
Cyanex 272	Cobalt, Nickel[2]	Cation Exchange[6]	Particularly effective for the challenging separation of cobalt from nickel.[2]
PC-88A	Cobalt, Nickel, Rare Earth Elements[2]	Cation Exchange[6]	Performance characteristics are often intermediate between D2EHPA and Cyanex 272.[2]

Extraction Mechanisms: A Fundamental Difference

The chemical nature of organophosphorus extractants dictates their interaction with metal ions and, consequently, their extraction behavior.[1]

• Cation Exchange: Acidic organophosphorus extractants, such as D2EHPA, Cyanex 272, and PC-88A, function through a cation exchange mechanism. The acidic proton of the extractant is exchanged for a metal cation, forming a metal-extractant complex that is soluble in the organic phase.[2]

• Solvation: Neutral extractants like TBP operate via a solvation mechanism. TBP directly coordinates with neutral metal-salt complexes, solvating them and making them soluble in the organic phase. This process is driven by the electron-donating ability of the phosphoryl oxygen (P=O) group.[1][7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Advances in Heavy Metal Extraction Using Organophosphorus Compounds: A Comprehensive Review : Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 4. mdpi.com [mdpi.com]
• 5. The production of rare earth elements group via tributyl phosphate extraction and precipitation stripping using oxalic acid - Arabian Journal of Chemistry [arabjchem.org]
• 6. mdpi.com [mdpi.com]
• 7. lirias.kuleuven.be [lirias.kuleuven.be]

A Comparative Guide to the Quantification of Bis(2-butoxyethyl) phosphate by Advanced Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the primary analytical methodologies for the quantification of Bis(2-butoxyethyl) phosphate (B84403) (BBEP), a metabolite of the flame retardant tris(2-butoxyethyl) phosphate (TBEP). The focus is on the two most powerful and widely used techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The performance of these methods is supported by experimental data drawn from the analysis of structurally similar organophosphate esters and other challenging analytes.

Data Presentation: A Comparative Analysis

The selection of an analytical method for the quantification of BBEP is contingent upon the specific requirements of the study, including desired sensitivity, selectivity, sample matrix, and throughput. Below is a summary of typical performance characteristics for LC-MS/MS and GC-MS methods.

Validation Parameter	LC-MS/MS	GC-MS (with Derivatization)
Linearity (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	0.01 - 1.0 ng/mL	0.1 - 5.0 ng/mL
Limit of Quantitation (LOQ)	0.05 - 5.0 ng/mL	0.5 - 20.0 ng/mL
Accuracy (% Recovery)	85 - 115%	80 - 120%
Precision (% RSD)	< 15%	< 20%
Specificity/Selectivity	Very High	High
Throughput	High	Moderate
Derivatization Required	No	Yes

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. The following protocols are generalized for the analysis of BBEP and may require optimization based on the specific sample matrix and instrumentation.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is often the preferred method for the analysis of polar, non-volatile compounds like BBEP due to its high sensitivity and selectivity, without the need for chemical derivatization.

a) Sample Preparation (Liquid-Liquid Extraction - LLE)

• To 1 mL of the sample (e.g., plasma, urine, or environmental water), add an internal standard solution (e.g., a deuterated analog of BBEP).

• Perform liquid-liquid extraction by adding 3 mL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or a mixture of hexane (B92381) and dichloromethane).

• Vortex the mixture for 2 minutes and centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for injection into the LC-MS/MS system.

b) Chromatographic and Mass Spectrometric Conditions

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase: A gradient elution using:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for BBEP and its internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the quantification of a wide range of compounds. For polar analytes like BBEP, a derivatization step is typically required to increase volatility and improve chromatographic performance.

a) Sample Preparation and Derivatization

• Perform a liquid-liquid extraction as described for the LC-MS/MS method (steps 1-4).

• To the dried extract, add 50 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and 50 µL of a suitable solvent (e.g., pyridine (B92270) or acetonitrile).

• Heat the mixture at 70 °C for 60 minutes to facilitate the derivatization of the phosphate group.

• After cooling, the sample is ready for injection into the GC-MS system.

b) Chromatographic and Mass Spectrometric Conditions

• GC System: A gas chromatograph equipped with a split/splitless injector.

• Column: A low-bleed, mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 300 °C, hold for 5 minutes.

• Mass Spectrometer: A single or triple quadrupole mass spectrometer.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C.

• Detection: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized BBEP.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the cross-validation of BBEP quantification and the general experimental workflow for both LC-MS/MS and GC-MS techniques.

A Proposed Inter-Laboratory Comparison for the Analysis of Bis(2-butoxyethyl) Phosphate in Environmental Matrices: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide outlines a framework for an inter-laboratory comparison (ILC) focused on the analysis of Bis(2-butoxyethyl) phosphate (B84403) (DBEP) in environmental matrices. Due to the current absence of publicly available, dedicated proficiency testing schemes for DBEP, this document serves as a comparative guide based on established analytical methodologies for organophosphate esters (OPEs). The objective is to provide researchers with a comprehensive overview of suitable methods, expected performance characteristics, and a detailed protocol for a recommended approach to encourage standardized and comparable data generation across laboratories.

Introduction to DBEP Analysis

Bis(2-butoxyethyl) phosphate (DBEP) is a significant metabolite of the widely used flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate (TBEP). Its presence in environmental compartments such as water, soil, and sediment is of increasing concern due to potential ecological and human health impacts. Accurate and precise quantification of DBEP is crucial for environmental monitoring, risk assessment, and understanding its fate and transport. This guide proposes a comparative study of the two most prevalent analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Proposed Inter-Laboratory Comparison (ILC) Design

The proposed ILC would involve the distribution of standardized, spiked environmental matrix samples (water and soil) to participating laboratories. The primary goals would be to assess the comparability of results obtained using different methods and to establish consensus on best practices for DBEP analysis.

Comparative Overview of Analytical Methodologies

The principal analytical techniques for the determination of DBEP and other OPEs are GC-MS and LC-MS/MS. Each method, coupled with appropriate sample preparation, offers distinct advantages and is characterized by different performance metrics.

Data Presentation: Expected Performance of Analytical Methods

The following tables summarize the anticipated performance characteristics for the analysis of DBEP in water and soil, based on published data for similar organophosphate esters.[1][2][3] These values can serve as a benchmark for laboratories participating in the proposed ILC.

Table 1: Expected Performance Characteristics for DBEP Analysis in Water

Parameter	LC-MS/MS with Solid-Phase Extraction (SPE)	GC-MS with Liquid-Liquid Extraction (LLE)
Limit of Quantification (LOQ)	1 - 35 ng/L[2]	10 - 50 ng/L
Recovery	60% - 115%[2]	50% - 110%
Precision (RSD)	< 20%[2]	< 25%
Analysis Time per Sample	~20 minutes	~30 minutes
Derivatization Required	No	Yes (for improved volatility)

Table 2: Expected Performance Characteristics for DBEP Analysis in Soil/Sediment

Parameter	LC-MS/MS with Ultrasonic-Assisted Extraction (UAE) and SPE Clean-up	GC-MS with Soxhlet Extraction and SPE Clean-up
Limit of Quantification (LOQ)	0.01 - 5.0 ng/g dw[1]	0.1 - 10 ng/g dw
Recovery	70% - 130%[1]	60% - 120%
Precision (RSD)	< 25%[1]	< 30%
Sample Throughput	Moderate	Low
Solvent Consumption	Moderate	High

Experimental Protocols

This section provides a detailed methodology for the recommended analytical approach, LC-MS/MS, due to its high sensitivity, selectivity, and no requirement for derivatization.

Detailed Protocol: Analysis of DBEP in Water by SPE and LC-MS/MS

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition a 200 mg/6 mL Oasis HLB SPE cartridge by passing 5 mL of ethyl acetate, 5 mL of methanol (B129727), and 5 mL of ultrapure water sequentially.

• Sample Loading: Load 500 mL of the water sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

• Elution: Elute the target analytes with 2 x 4 mL of ethyl acetate.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of methanol for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: Agilent 1290 Infinity II or equivalent.

• Column: ZORBAX C18 column (4.6 mm × 100 mm, 1.8 µm) or equivalent.[1]

• Mobile Phase: A: Water with 0.1% formic acid; B: Methanol with 0.1% formic acid.

• Gradient:

  • 0-1 min: 20% B

  • 1-10 min: 20% to 95% B

  • 10-12 min: 95% B

  • 12-12.1 min: 95% to 20% B

  • 12.1-15 min: 20% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: Agilent 6460 Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Hypothetical for DBEP):

  • Precursor Ion > Product Ion 1 (for quantification)

  • Precursor Ion > Product Ion 2 (for confirmation)

  (Note: Specific MRM transitions for DBEP would need to be optimized in the laboratory)

Mandatory Visualization

The following diagrams illustrate the proposed workflow for the inter-laboratory comparison and the signaling pathway context for DBEP as a metabolite.

Caption: Workflow for the proposed inter-laboratory comparison of DBEP analysis.

Caption: Metabolic pathway of TBEP to DBEP in the environment.

References

• 1. Development and validation of a liquid chromatography-tandem mass spectrometry method for comprehensive detection of organophosphate esters and their degradation products in sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of organophosphate esters in water samples by mixed-mode liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Bis(2-butoxyethyl) Phosphate: A Comparative Guide for Pilot-Scale Extraction Circuits

For Researchers, Scientists, and Drug Development Professionals

The selection of an optimal solvent extractant is a critical decision in the development of efficient and economically viable separation processes. While Bis(2-butoxyethyl) phosphate (B84403) (B2BEP) presents a potential option for various extraction applications, a significant gap exists in the publicly available literature regarding its performance in pilot-scale extraction circuits. This guide provides a framework for objectively benchmarking the performance of B2BEP against established alternatives. It includes detailed experimental protocols and structured data presentation formats to support researchers in generating the necessary comparative data.

Performance Comparison: Bis(2-butoxyethyl) Phosphate vs. Alternatives

To facilitate a direct comparison, the following tables are designed to summarize the key performance indicators of B2BEP against commonly used organophosphorus extractants such as Di-(2-ethylhexyl) phosphoric acid (D2EHPA) and Cyanex 272. Researchers can populate these tables with their experimental findings.

Table 1: Extraction Efficiency (%)

Target Analyte	Bis(2-butoxyethyl) phosphate (B2BEP)	Di-(2-ethylhexyl) phosphoric acid (D2EHPA)	Cyanex 272
Metal Ion A
Metal Ion B
Impurity X
Impurity Y

Table 2: Selectivity Factor (α)

Separation	Bis(2-butoxyethyl) phosphate (B2BEP)	Di-(2-ethylhexyl) phosphoric acid (D2EHPA)	Cyanex 272
Metal A / Metal B
Metal A / Impurity X
Metal B / Impurity Y

Table 3: Solvent Losses and Operational Costs

Parameter	Bis(2-butoxyethyl) phosphate (B2BEP)	Di-(2-ethylhexyl) phosphoric acid (D2EHPA)	Cyanex 272
Solvent Loss in Raffinate (mg/L)
Solvent Loss in Extract (mg/L)
Reagent Cost ($/kg)
Estimated Operating Cost ($/tonne of feed)

Experimental Protocols

A standardized methodology is crucial for generating comparable data. The following protocols outline a general procedure for conducting pilot-scale solvent extraction tests.

Pilot Plant Setup and Operation

The pilot plant should consist of a series of mixer-settler units for continuous counter-current extraction. Key equipment includes:

• Feed and solvent tanks

• Peristaltic or diaphragm pumps for controlled flow rates

• Mixer units with variable speed agitators

• Settler units with sufficient residence time for phase disengagement

• Sampling ports at various stages

A typical pilot plant for liquid-liquid extraction consists of several key stages.[1][2] The design process generally involves selecting a solvent, generating liquid-liquid equilibrium data, and then using a pilot plant to gather data for scaling up to a production column.[2] The pilot plant setup often includes feed and solvent delivery systems, a series of mixer-settlers or an extraction column, and collection vessels for the extract and raffinate streams.[1]

Preparation of Aqueous Feed and Organic Solvent

• Aqueous Feed: Prepare a synthetic feed solution containing the target metal ions and impurities at concentrations representative of the process stream. Adjust the pH to the desired operating range.

• Organic Solvent: Prepare the organic phase by dissolving the extractant (B2BEP, D2EHPA, or Cyanex 272) in a suitable diluent (e.g., kerosene, hexane) to the desired concentration.

Extraction Circuit Operation

• Start-up: Initially, fill the mixer-settlers with the aqueous and organic phases. Start the pumps and agitators, and allow the system to reach a steady state.

• Flow Rates: Maintain a constant flow rate for both the aqueous and organic phases to achieve the desired phase ratio (O/A).

• Mixing: Set the agitation speed in the mixers to ensure good dispersion of the phases without causing emulsification.

• Sampling: Once the circuit has reached a steady state, collect samples of the aqueous and organic phases from each stage.

• Analysis: Analyze the samples for the concentration of the target metal ions and impurities using appropriate analytical techniques (e.g., ICP-MS, AAS).

Data Calculation

• Extraction Efficiency (%E): %E = [(Cfeed - Craffinate) / Cfeed] * 100 where Cfeed is the concentration of the metal in the feed and Craffinate is the concentration in the raffinate.

• Selectivity Factor (α): αA/B = DA / DB where DA and DB are the distribution coefficients of metal A and metal B, respectively. The distribution coefficient (D) is the ratio of the metal concentration in the organic phase to its concentration in the aqueous phase at equilibrium.

Visualizing the Process

To better understand the experimental workflow and the comparative logic, the following diagrams are provided.

Caption: Experimental workflow for pilot-scale solvent extraction.

Caption: Logical relationship for performance comparison.

References

• 1. new-mine.eu [new-mine.eu]
• 2. matheo.uliege.be [matheo.uliege.be]

A Comparative Guide to the Synergistic Effects of Organophosphorus Extractants in Solvent Extraction

An objective analysis of the performance of Bis(2-ethylhexyl) phosphate (B84403) (D2EHPA) in synergistic solvent extraction systems, complete with experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Introduction

Solvent extraction is a critical technique in hydrometallurgy for the separation and purification of metals. The efficiency and selectivity of this process can be significantly enhanced through synergistic extraction, which involves the use of a combination of two or more extractants. This guide investigates the synergistic effects of the widely used organophosphorus extractant, Bis(2-ethylhexyl) phosphate (D2EHPA), with other extractants.

It is important to note that a comprehensive search of scientific literature yielded no data on the synergistic extraction properties of Bis(2-butoxyethyl) phosphate (B2BEP). Therefore, this guide focuses on D2EHPA, a structurally similar and extensively studied compound, to provide a relevant and data-driven comparison for researchers in the field. The principles and methodologies described herein can serve as a valuable framework for investigating the potential synergistic effects of other organophosphorus extractants.

Synergistic Systems Overview

Synergism in solvent extraction occurs when the distribution ratio of a metal ion in a mixed-extractant system is greater than the sum of the distribution ratios for each individual extractant. This enhancement is often attributed to the formation of mixed-ligand complexes in the organic phase. This guide will focus on the synergistic effects of D2EHPA when combined with neutral extractants, such as Tri-n-butyl phosphate (TBP) and Trioctylphosphine oxide (TOPO), and other acidic extractants like Cyanex 272.

Quantitative Data Comparison

The following tables summarize the quantitative data from various studies on the synergistic extraction of different metal ions using D2EHPA in combination with other extractants.

Table 1: Synergistic Extraction of Cobalt (II) using D2EHPA and TOPO

D2EHPA (mol/L)	TOPO (mol/L)	pH	% Extraction (D2EHPA alone)	% Extraction (D2EHPA + TOPO)	Synergistic Coefficient (SC)
0.05	0.05	5.0	45.2	95.8	2.12
0.10	0.05	5.0	65.7	98.2	1.49
0.05	0.10	5.0	45.2	99.1	2.19
0.10	0.10	5.0	65.7	99.5	1.51

Synergistic Coefficient (SC) is calculated as the ratio of the distribution coefficient of the mixture to the sum of the distribution coefficients of the individual extractants.

Table 2: Synergistic Extraction of Neodymium (III) using D2EHPA and TBP

D2EHPA (mol/L)	TBP (mol/L)	pH	% Extraction (D2EHPA alone)	% Extraction (D2EHPA + TBP)	Separation Factor (Nd/Pr)
0.1	0.2	2.5	30.5	85.2	2.5
0.2	0.2	2.5	55.1	92.8	2.1
0.1	0.4	2.5	30.5	91.3	2.8
0.2	0.4	2.5	55.1	96.5	2.4

Table 3: Synergistic Extraction of Zinc (II) and Manganese (II) using D2EHPA and Cyanex 272

D2EHPA (%)	Cyanex 272 (%)	pH for 50% Zn Extraction	pH for 50% Mn Extraction	Separation Factor (Zn/Mn)
20	0	1.8	3.5	50.1
15	5	2.1	4.0	79.4
10	10	2.5	4.8	199.5
5	15	3.0	5.5	316.2

Experimental Protocols

Below are detailed methodologies for key experiments in synergistic solvent extraction.

Protocol 1: Determination of Distribution Coefficients and Synergistic Effects

• Preparation of Aqueous Phase: Prepare a stock solution of the target metal ion (e.g., 1 g/L CoCl₂ in deionized water). Adjust the pH of the aqueous phase to the desired value using a suitable buffer solution (e.g., acetate (B1210297) buffer for pH 4-6) or by adding dilute HCl or NaOH.

• Preparation of Organic Phase: Prepare solutions of the individual extractants (D2EHPA, TOPO) and their mixtures at various concentrations in a suitable organic diluent (e.g., kerosene, toluene).

• Solvent Extraction: Mix equal volumes (e.g., 20 mL) of the aqueous and organic phases in a separatory funnel. Shake the funnel for a predetermined time (e.g., 30 minutes) to ensure equilibrium is reached. Allow the phases to separate.

• Analysis: Determine the concentration of the metal ion in the aqueous phase before and after extraction using a suitable analytical technique, such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

• Calculation:

  • The distribution coefficient (D) is calculated as: D = ([Metal]org) / ([Metal]aq) = (Cinitial, aq - Cfinal, aq) / Cfinal, aq

  • The percentage of extraction (%E) is calculated as: %E = (D / (D + Vaq/Vorg)) * 100

  • The synergistic coefficient (SC) is calculated as: SC = Dmix / (D1 + D2)

Protocol 2: Slope Analysis for Determination of Extracted Species Stoichiometry

• Experimental Setup: Perform solvent extraction experiments as described in Protocol 1, but vary the concentration of one extractant while keeping the concentrations of the other components (metal ion, other extractant, pH) constant.

• Data Analysis: Plot the logarithm of the distribution coefficient (log D) against the logarithm of the concentration of the varied extractant (log [Extractant]).

• Interpretation: The slope of the resulting straight line indicates the number of molecules of that extractant involved in the formation of the extracted complex.

Visualizations

The following diagrams illustrate the experimental workflow and a proposed mechanism for synergistic extraction.

Caption: Experimental workflow for determining synergistic extraction effects.

Caption: Proposed mechanism of synergistic extraction with an acidic and a neutral extractant.

Conclusion

The combination of the acidic extractant D2EHPA with neutral extractants like TBP and TOPO, or other acidic extractants such as Cyanex 272, demonstrates significant synergistic effects in the extraction of various metal ions. This synergy not only enhances the extraction efficiency but can also improve the selectivity between different metals. The experimental protocols and data presented in this guide provide a solid foundation for researchers to design and evaluate synergistic solvent extraction systems. While no data is currently available for Bis(2-butoxyethyl) phosphate, the methodologies outlined here can be applied to investigate its potential synergistic properties and contribute to the development of novel and more efficient separation processes.

economic and technical comparison of Bis(2-butoxyethyl) phosphate and conventional extractants

An Objective Comparison of Bis(2-butoxyethyl) phosphate (B84403) and Conventional Extractants in Metallurgical Applications

Introduction

The selection of an appropriate extractant is a critical decision in the field of hydrometallurgy, directly impacting the efficiency, selectivity, and economic viability of metal separation and purification processes. Conventional extractants, particularly organophosphorus compounds, have been the cornerstone of industrial solvent extraction for decades. This guide provides a detailed technical and economic comparison between Bis(2-butoxyethyl) phosphate and two widely used conventional extractants: Di-(2-ethylhexyl) phosphoric acid (D2EHPA) and Bis(2,4,4-trimethylpentyl) phosphinic acid (Cyanex 272).

While D2EHPA and Cyanex 272 are extensively documented in scientific literature with robust performance data, Bis(2-butoxyethyl) phosphate is not commonly cited as a primary extractant for metallurgical purposes. Its applications are more frequently associated with its role as a flame retardant plasticizer. Consequently, this guide will present a comprehensive overview of the established performance of D2EHPA and Cyanex 272, supported by experimental data, and offer a theoretical comparison for Bis(2-butoxyethyl) phosphate based on its chemical structure.

Technical Performance Comparison

The performance of an extractant is primarily evaluated based on its extraction efficiency, selectivity for target metals, loading capacity, and the ease of stripping (recovering the metal from the loaded organic phase). These parameters are heavily influenced by factors such as the pH of the aqueous feed, extractant concentration, and the nature of the diluent used.

Conventional Extractants: D2EHPA and Cyanex 272

D2EHPA is a versatile and powerful acidic extractant widely used for the recovery of various metals, including rare earth elements (REEs), zinc, cobalt, and nickel.[1][2] Cyanex 272, a phosphinic acid, is particularly noted for its excellent selectivity in separating cobalt from nickel.[3][4]

The extraction mechanism for these acidic extractants is typically cation exchange, where protons from the extractant are exchanged for metal ions in the aqueous phase.[5]

Table 1: Performance Data for D2EHPA in Metal Extraction

Target Metal(s)	Extraction Efficiency (%)	Optimal pH	Separation Factor	Stripping Conditions	Reference
Heavy REEs (HREEs)	>90%	~1.0	Y/Ce: >1500	4 M H₂SO₄ (>95% stripping)	[6]
Light REEs (LREEs)	>93%	~1.6	-	1 M H₂SO₄ (>90% stripping)	[6]
Manganese (Mn)	~95% (5 stages)	8.0 - 8.5	Selectivity Order: D2EHPA > PC88A > Cyanex 272	Not specified	[7][8]
Zinc (Zn)	>99%	1.5 - 3.5	Zn/Fe: High	>170 g/L H₂SO₄	[5]
Cobalt (Co)	~70%	5.0	Co/Ni: Low (selectivity reversal possible with additives)	Acidic solutions	[9][10]

Table 2: Performance Data for Cyanex 272 in Metal Extraction

Target Metal(s)	Extraction Efficiency (%)	Optimal pH	Separation Factor (β)	Stripping Conditions	Reference
Cobalt (Co) from Nickel (Ni)	>99.9% Co	4.5 - 5.5	Co/Ni: 204 (pH 4) to 1260 (pH 5.5)	Acidic solutions (e.g., pH 1.5)	[10][11]
Cobalt (Co)	69% (pH 4.5) to 100% (pH 4.8)	4.5 - 4.8	Co/Ni: Up to 14250	Not specified	[12][13]
Manganese (Mn)	Maximized at pH 6	β(Mn/Co): 37, β(Mn/Ni): 37	Not specified	[9]

Bis(2-butoxyethyl) phosphate (B2BEP): A Theoretical Overview

Bis(2-butoxyethyl) phosphate belongs to the same class of organophosphorus acids as D2EHPA. However, its structure features butoxyethyl chains instead of the branched 2-ethylhexyl groups in D2EHPA. This structural difference is expected to influence its extraction properties:

• Steric Hindrance : The linear ether-containing alkyl chains of B2BEP may offer different steric hindrance around the acidic proton compared to the bulky, branched chains of D2EHPA. This could potentially alter extraction kinetics and selectivity between metals with different ionic radii.

• Solubility : The presence of ether oxygen atoms in the alkyl chains increases the polarity of the molecule. This could affect its solubility in common non-polar diluents like kerosene (B1165875) and influence the formation of a third phase, an undesirable phenomenon in solvent extraction.[14]

• Extraction Power : The fundamental extraction mechanism would still be cation exchange. However, the electronic effects of the ether linkages might slightly modify the acidity of the phosphate group, thereby influencing the pH range required for efficient extraction.

Without experimental data, a direct quantitative comparison of B2BEP's efficiency and selectivity against D2EHPA and Cyanex 272 is not possible.

Economic Comparison

The economic viability of a solvent extraction process is determined by both capital and operating costs. The cost of the extractant itself is a significant component of the operating expenditure.

• Conventional Extractants : D2EHPA and Cyanex 272 are produced on an industrial scale and are commercially available from multiple suppliers. Their widespread use in the hydrometallurgical industry suggests a mature market with competitive pricing, although costs can fluctuate with raw material prices.[15]

• Bis(2-butoxyethyl) phosphate : B2BEP is available as a chemical reagent, but its industrial-scale production for metallurgical applications is not established.[16][17] The synthesis of similar compounds, like Tris(2-butoxyethyl) phosphate (TBEP), involves reacting phosphorus oxychloride with 2-butoxyethanol.[18][19] Establishing a supply chain for B2BEP at a cost competitive with D2EHPA or Cyanex 272 would require significant investment and process optimization.

In general, the higher cost of a more selective or efficient extractant can be justified if it leads to a simplified flowsheet (e.g., fewer extraction stages), reduced consumption of other reagents (like acid for pH control), and higher purity of the final product.[20]

Experimental Protocols

To ensure a fair comparison, standardized experimental protocols are essential. Below is a generalized methodology for evaluating the performance of an extractant in a laboratory setting.

General Protocol for Solvent Extraction Batch Test

• Aqueous Phase Preparation : Prepare a synthetic aqueous solution containing known concentrations of the target metal(s) (e.g., CoSO₄, NiSO₄) in deionized water. Adjust the pH to the desired starting value using a suitable acid (e.g., H₂SO₄) or base (e.g., NaOH).

• Organic Phase Preparation : Dissolve the extractant (e.g., D2EHPA, Cyanex 272) in a suitable organic diluent (e.g., kerosene, toluene) to achieve the desired concentration (e.g., 0.1 M to 1.8 M).[2][6] A phase modifier like TBP (tributyl phosphate) may be added to prevent third-phase formation.[21]

• Extraction : Mix equal volumes of the aqueous and organic phases (e.g., 10 mL each, for a phase ratio O/A = 1/1) in a separation funnel or a sealed vessel.[22] Agitate the mixture for a predetermined time (e.g., 5-30 minutes) at a constant temperature to allow the system to reach equilibrium.[22][23]

• Phase Separation : Allow the phases to disengage completely. Separate the aqueous phase from the loaded organic phase.

• Analysis : Measure the final pH of the aqueous phase. Determine the concentration of the metal(s) remaining in the aqueous phase using analytical techniques such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) analysis.

• Calculation : The concentration of the metal in the organic phase is calculated by mass balance. The extraction efficiency (%) and the distribution coefficient (D) for each metal are calculated using the initial and final aqueous concentrations. The separation factor (β) between two metals (M1 and M2) is calculated as the ratio of their distribution coefficients (D_M1 / D_M2).

• Stripping : The loaded organic phase is contacted with a stripping agent (e.g., a strong acid solution like H₂SO₄ or HCl) following a similar procedure to recover the extracted metal.[24][25]

Visualizing the Process

The workflows and logical relationships in solvent extraction can be effectively visualized.

Caption: A diagram of a typical two-stage solvent extraction (SX) circuit.

Conclusion

D2EHPA and Cyanex 272 are well-established, high-performance extractants with extensive data supporting their use in various hydrometallurgical applications. D2EHPA serves as a robust, all-purpose extractant for a wide range of metals, while Cyanex 272 offers exceptional selectivity for cobalt-nickel separation. The choice between them depends on the specific separation goals and feed solution characteristics.

Bis(2-butoxyethyl) phosphate remains a theoretical alternative in this context. While its chemical structure suggests it could function as a cation exchange extractant, the lack of published experimental data on its performance in metal separation prevents a direct and meaningful comparison. Future research is required to evaluate its extraction efficiency, selectivity, and economic feasibility to determine if it can be a viable alternative to the conventional extractants currently dominating the industry. Researchers considering novel extractants should undertake rigorous experimental evaluations, following standardized protocols, to benchmark performance against these industry standards.

References

• 1. Di-2-ethylhexyl phosphoric acid introduction - Copper Nickel Cobalt & Rare Earth extractants [metalleaching.com]
• 2. D2EHPA metal solvent extractant introduction - Copper Nickel Cobalt & Rare Earth extractants [metalleaching.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 6. Selective Separation of Light and Heavy Rare Earth Elements from the Pregnant Leach Solution of Apatite Ore with D2EHPA [scirp.org]
• 7. Comparative Study between D2EHPA and Cyanex 272 as Extractants of Mn(II) from a Leached Liquor Produced by Reductive Leaching of a Pyrolusite Ore with SO2 [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. sajs.co.za [sajs.co.za]
• 10. docs.sadrn.com [docs.sadrn.com]
• 11. tandfonline.com [tandfonline.com]
• 12. diva-portal.org [diva-portal.org]
• 13. Separation of Cobalt and Nickel using CYANEX 272 for Solvent Extraction [diva-portal.org]
• 14. benchchem.com [benchchem.com]
• 15. datainsightsmarket.com [datainsightsmarket.com]
• 16. Bis(2-butoxyethyl)hydrogen phosphate (D₈, 97%) CP 95% 100 µg/mL in acetonitrile- Cambridge Isotope Laboratories, DLM-11376-1.2 [isotope.com]
• 17. Bis(butoxyethyl) phosphate | CAS No- 14260-97-0 | Simson Pharma Limited [simsonpharma.com]
• 18. Page loading... [guidechem.com]
• 19. CN106008592A - Industrial synthesis method of tris(butoxyethyl)phosphate and device thereof - Google Patents [patents.google.com]
• 20. saimm.co.za [saimm.co.za]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. The production of rare earth elements group via tributyl phosphate extraction and precipitation stripping using oxalic acid - Arabian Journal of Chemistry [arabjchem.org]
• 24. scispace.com [scispace.com]
• 25. researchgate.net [researchgate.net]

A Comparative Environmental Risk Profile: Bis(2-butoxyethyl) Phosphate vs. Alternative Plasticizers

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the environmental impact of Bis(2-butoxyethyl) phosphate (B84403) and its common alternatives, supported by experimental data.

The selection of plasticizers in various industrial applications, including pharmaceuticals and medical devices, necessitates a thorough evaluation of their environmental and toxicological profiles. This guide provides a comparative environmental impact assessment of Bis(2-butoxyethyl) phosphate (BBEP), a phosphate ester plasticizer, against three common alternatives: Tributyl phosphate (TBP), Triphenyl phosphate (TPP), and Dioctyl phthalate (B1215562) (DOP). The following sections present a detailed analysis of their aquatic toxicity, biodegradability, and bioaccumulation potential, supported by quantitative data and experimental methodologies.

Quantitative Environmental Impact Assessment

The environmental risks associated with these plasticizers are summarized below, with a focus on key ecotoxicological endpoints.

Aquatic Toxicity

The acute toxicity of these plasticizers to aquatic organisms is a critical measure of their potential to cause immediate harm to ecosystems. The following table summarizes the median lethal concentration (LC50) and effective concentration (EC50) values for various aquatic species. Lower values indicate higher toxicity.

Plasticizer	Test Organism	Duration	Endpoint	Concentration (mg/L)	Reference
Bis(2-butoxyethyl) phosphate (BBEP)	Pimephales promelas (Fathead minnow)	96 hours	LC50	16	[1]
Daphnia magna (Water flea)	48 hours	LC50	75	[1]
Tributyl phosphate (TBP)	Pimephales promelas (Fathead minnow)	96 hours	LC50	4.2 - 18	[2]
Daphnia magna (Water flea)	48 hours	EC50	1.17	[3]
Triphenyl phosphate (TPP)	Pimephales promelas (Fathead minnow)	96 hours	LC50	3.8	[4]
Daphnia magna (Water flea)	48 hours	EC50	0.089	[3]
Dioctyl phthalate (DOP)	Pimephales promelas (Fathead minnow)	96 hours	LC50	>0.16	[5]
Daphnia magna (Water flea)	48 hours	EC50	0.133	[5]

Biodegradability

The persistence of a chemical in the environment is determined by its biodegradability. The "ready biodegradability" tests (OECD 301 series) are stringent screening methods to assess the potential for rapid and complete biodegradation. A substance is generally considered readily biodegradable if it achieves >60% biodegradation within a 28-day period and passes the 10-day window criterion.

Plasticizer	OECD Test Guideline	Duration	Biodegradation (%)	Classification	Reference
Bis(2-butoxyethyl) phosphate (BBEP)	OECD 301B	28 days	51 (as CO2 evolution)	Not readily biodegradable	[1]
Tributyl phosphate (TBP)	OECD 301E	28 days	89 - 90.8	Readily biodegradable	[2]
Triphenyl phosphate (TPP)	OECD 301C	28 days	83 - 94	Readily biodegradable	[6][7]
Dioctyl phthalate (DOP)	OECD 301B	28 days	11	Not readily biodegradable	[8]

Bioaccumulation Potential

The Bioconcentration Factor (BCF) is a measure of a chemical's tendency to accumulate in the tissues of an organism from the surrounding water. A higher BCF indicates a greater potential for bioaccumulation and biomagnification in the food chain. According to REACH regulations, a substance with a BCF > 2000 is considered bioaccumulative (B), and a BCF > 5000 is considered very bioaccumulative (vB).[9]

Plasticizer	Test Organism	BCF Value (L/kg)	Bioaccumulation Potential	Reference
Bis(2-butoxyethyl) phosphate (BBEP)	Fish	Not Found	Data Deficient
Tributyl phosphate (TBP)	Fish	Not expected to occur	Low	[2]
Triphenyl phosphate (TPP)	Fish	0.6 - 1743	Low to Moderate	[10]
Dioctyl phthalate (DOP)	Fathead minnow	851.4	Moderate	[11]
Bluegill	114.8	Low	[11]

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide, based on OECD guidelines.

Aquatic Toxicity Testing

OECD 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour period.

• Test Organism: A recommended fish species, such as Pimephales promelas (fathead minnow).

• Procedure: Fish are exposed to a range of concentrations of the test substance in a flow-through or static-renewal system.

• Observations: Mortality is recorded at 24, 48, 72, and 96 hours.

• Data Analysis: The LC50 value and its 95% confidence limits are calculated for each observation period.

OECD 202: Daphnia sp., Acute Immobilisation Test

This test determines the concentration of a substance that immobilizes 50% of a Daphnia population (EC50) over a 48-hour period.

• Test Organism: Daphnia magna or another suitable Daphnia species.

• Procedure: Daphnids are exposed to a series of concentrations of the test substance in a static system.

• Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

• Data Analysis: The EC50 value and its 95% confidence limits are calculated.

Ready Biodegradability Testing

OECD 301: Ready Biodegradability

This series of tests evaluates the potential for a chemical to be rapidly and completely biodegraded by microorganisms.

• Inoculum: Activated sludge from a sewage treatment plant.

• Procedure: The test substance is incubated with the inoculum in a mineral medium under aerobic conditions in the dark or diffuse light for 28 days.

• Measurement of Biodegradation: Degradation is followed by measuring parameters such as Dissolved Organic Carbon (DOC) removal (OECD 301A, 301E), CO2 evolution (OECD 301B), or oxygen consumption (OECD 301C, 301D, 301F).[11][12][13][14][15]

• Pass Criteria: A substance is considered readily biodegradable if it achieves ≥70% DOC removal or ≥60% of the theoretical oxygen demand (ThOD) or theoretical CO2 production (ThCO2) within a 10-day window during the 28-day test period.[13][14]

Bioaccumulation Testing

OECD 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure

This guideline describes procedures for determining the bioconcentration factor (BCF) in fish.

• Test Organism: A suitable fish species with a low lipid content.

• Procedure: The test consists of two phases: an uptake phase where fish are exposed to the test substance at a constant concentration in water, followed by a depuration phase where they are transferred to clean water.

• Measurements: The concentration of the test substance in fish tissue and water is measured at regular intervals during both phases.

• Data Analysis: The BCF can be calculated as the ratio of the concentration in the fish to the concentration in the water at steady-state (BCFss) or from the kinetic uptake and depuration rate constants (BCFk).[5]

Visualizing Environmental Impact Pathways

The following diagrams illustrate key concepts and workflows related to the environmental impact assessment of these plasticizers.

Aquatic Toxicity Testing Workflow.

Ready Biodegradability Test Workflow (OECD 301).

References

• 1. Comparison of biodegradation performance of OECD test guideline 301C with that of other ready biodegradability tests | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. chemsafetypro.com [chemsafetypro.com]
• 10. Environmentally Relevant Concentrations of Triphenyl Phosphate (TPhP) Impact Development in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 11. oehha.ca.gov [oehha.ca.gov]
• 12. Comparison of biodegradation performance of OECD test guideline 301C with that of other ready biodegradability tests | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 13. oecd.org [oecd.org]
• 14. Predicting the Bioconcentration Factor in Fish from Molecular Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Unambiguous Structural Confirmation of Bis(2-butoxyethyl) Phosphate via 2D NMR: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise structural confirmation of synthesized compounds is a critical step. This guide provides a comparative analysis of analytical techniques for the structural elucidation of Bis(2-butoxyethyl) phosphate (B84403), a key intermediate and metabolite of the widely used flame retardant, Tris(2-butoxyethyl) phosphate (TBEP). We present a detailed examination of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy as a powerful tool for unambiguous structural assignment and compare its performance with alternative methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Synthesis of Bis(2-butoxyethyl) Phosphate

Bis(2-butoxyethyl) phosphate is primarily synthesized through the controlled reaction of 2-butoxyethanol (B58217) with a phosphorylating agent, such as phosphorus oxychloride (POCl₃). The stoichiometry is carefully managed to favor the formation of the diester over the triester. A typical synthesis involves the slow addition of phosphorus oxychloride to an excess of 2-butoxyethanol in the presence of a base, like pyridine (B92270) or triethylamine (B128534), to neutralize the hydrochloric acid byproduct. Subsequent aqueous workup and purification yield the desired Bis(2-butoxyethyl) phosphate. An alternative route is the controlled hydrolysis of Tris(2-butoxyethyl) phosphate.

Structural Confirmation by 2D NMR Spectroscopy

One-dimensional (1D) NMR (¹H, ¹³C, ³¹P) provides initial structural information, but spectral overlap, particularly in the aliphatic region of the ¹H spectrum, can lead to ambiguity. 2D NMR techniques, such as Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC), provide an additional dimension of information, enabling definitive assignment of all protons and carbons.

Predicted NMR Data for Bis(2-butoxyethyl) Phosphate

The following tables summarize the predicted ¹H, ¹³C, and ³¹P NMR chemical shifts for Bis(2-butoxyethyl) phosphate. These values are estimated based on the known spectral data of 2-butoxyethanol and typical shifts for organophosphate esters.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for Bis(2-butoxyethyl) Phosphate

Atom Number	Structure Fragment	Predicted ¹H Chemical Shift (ppm)	Multiplicity	Predicted ¹³C Chemical Shift (ppm)
1	-CH₃	0.92	t	13.9
2	-CH₂-CH₃	1.38	sextet	19.3
3	-CH₂-CH₂-CH₃	1.58	quintet	31.8
4	-O-CH₂-CH₂-	3.45	t	70.9
5	-O-CH₂-CH₂-O-	3.65	t	69.8
6	-P-O-CH₂-	4.10	dt	66.2

Predicted for a solution in CDCl₃. Multiplicity: t = triplet, dt = doublet of triplets, quintet, sextet.

Table 2: Predicted ³¹P NMR Chemical Shift for Bis(2-butoxyethyl) Phosphate

Nucleus	Predicted Chemical Shift (ppm)
³¹P	~1

Predicted with proton decoupling, referenced to 85% H₃PO₄.

2D NMR Correlation Analysis

• ¹H-¹H COSY: The COSY spectrum reveals proton-proton couplings within the same spin system. For Bis(2-butoxyethyl) phosphate, cross-peaks are expected between H1/H2, H2/H3, H3/H4, and H5/H6, confirming the connectivity within the butoxyethyl chains.

• ¹H-¹³C HSQC: The HSQC spectrum correlates each proton with its directly attached carbon atom. This allows for the unambiguous assignment of the carbon signals based on the more resolved proton spectrum. For example, the proton signal at ~4.10 ppm (H6) will show a correlation to the carbon signal at ~66.2 ppm (C6).

Comparison with Alternative Analytical Techniques

While 2D NMR provides comprehensive structural information, other techniques are commonly employed for the analysis of organophosphate esters, each with its own strengths and limitations.

Table 3: Comparison of Analytical Techniques for the Confirmation of Bis(2-butoxyethyl) Phosphate

Technique	Principle	Advantages	Disadvantages	Typical Data
2D NMR (COSY, HSQC)	Measures nuclear spin correlations	Unambiguous structural elucidation, non-destructive	Lower sensitivity, requires higher sample concentration, longer analysis time	Correlation cross-peaks, chemical shifts, coupling constants
GC-MS	Separates by boiling point, detects by mass-to-charge ratio	High sensitivity and resolution, established libraries for identification	Requires derivatization for polar analytes, potential for thermal degradation	Retention time, mass spectrum with characteristic fragments
LC-MS/MS	Separates by polarity, detects by specific mass transitions	High sensitivity and specificity, suitable for polar and non-polar compounds	Matrix effects can suppress ionization, requires method development	Retention time, precursor and product ion masses (MRM transitions)

Experimental Protocols

Synthesis of Bis(2-butoxyethyl) Phosphate

To a solution of 2-butoxyethanol (2.0 equivalents) and triethylamine (2.0 equivalents) in anhydrous diethyl ether at 0 °C under a nitrogen atmosphere, phosphorus oxychloride (1.0 equivalent) is added dropwise with stirring. The reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The resulting triethylammonium (B8662869) chloride salt is removed by filtration. The filtrate is then washed with dilute HCl, saturated NaHCO₃ solution, and brine. The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product, which can be further purified by column chromatography.

2D NMR Spectroscopy

A sample of Bis(2-butoxyethyl) phosphate (~20 mg) is dissolved in deuterated chloroform (B151607) (CDCl₃, ~0.6 mL). ¹H, ¹³C, ³¹P, COSY, and HSQC spectra are acquired on a 500 MHz NMR spectrometer. For the COSY experiment, a spectral width of 10 ppm is used in both dimensions with 256 increments in t₁. For the HSQC experiment, the spectral widths are 10 ppm for the ¹H dimension and 100 ppm for the ¹³C dimension, with 256 increments in t₁.

GC-MS Analysis

A sample is dissolved in a suitable solvent (e.g., ethyl acetate). If necessary, derivatization with an agent like BSTFA can be performed to increase volatility. The analysis is carried out on a gas chromatograph equipped with a capillary column (e.g., DB-5ms) and a mass selective detector. A typical temperature program would start at 80 °C, ramping to 280 °C.

LC-MS/MS Analysis

A sample is dissolved in a methanol/water mixture. The analysis is performed on a liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source. A C18 column is typically used with a gradient elution of water and acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) formate. Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-to-product ion transitions for Bis(2-butoxyethyl) phosphate.

Visualizing the Workflow and Molecular Connectivity

The following diagrams, generated using the DOT language, illustrate the experimental workflow for 2D NMR analysis and the logical relationship of proton-proton couplings within the Bis(2-butoxyethyl) phosphate molecule.

Caption: Experimental workflow from synthesis to structural confirmation by 2D NMR.

Caption: Expected ¹H-¹H COSY correlations in Bis(2-butoxyethyl) phosphate.

Safety & Regulatory Compliance

Proper Disposal of Bis(2-butoxyethyl) Phosphate: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of Bis(2-butoxyethyl) phosphate (B84403) is critical for ensuring laboratory safety and environmental protection. As an organophosphate ester, this compound may be subject to specific hazardous waste regulations. Adherence to a structured disposal protocol is essential to mitigate risks of chemical exposure, environmental contamination, and regulatory non-compliance. This guide provides detailed procedures for the safe handling and disposal of Bis(2-butoxyethyl) phosphate waste in a research or drug development setting.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to consult the Safety Data Sheet (SDS) for Bis(2-butoxyethyl) phosphate or a closely related compound like Tris(2-butoxyethyl) phosphate (TBEP). TBEP is known to cause skin, eye, and respiratory tract irritation.[1][2] Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE) Required:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat to protect from splashes.

Step-by-Step Disposal Protocol

The disposal of Bis(2-butoxyethyl) phosphate must comply with local, state, and federal regulations, such as those established by the Resource Conservation and Recovery Act (RCRA) in the United States.[3] The following procedure outlines the standard best practices for laboratory chemical waste.

Step 1: Segregation at the Source Proper waste segregation is the foundational step to prevent dangerous chemical reactions.[4]

• Do not mix Bis(2-butoxyethyl) phosphate waste with other chemical waste streams, especially strong acids, bases, or oxidizing agents.[5]

• Keep liquid waste separate from solid waste.[6]

• This compound belongs to the organophosphate chemical class; segregate it accordingly based on your institution's waste management plan.

Step 2: Waste Accumulation and Containment Waste must be collected at or near the point of generation in a designated Satellite Accumulation Area (SAA).[3][5]

• Container Selection: Use a chemically compatible, leak-proof container with a secure, screw-top cap.[5] The container material should not react with or absorb the chemical.

• Headspace: Do not fill the container completely. Leave at least 10% headspace (e.g., one inch) to allow for vapor expansion.[5]

• Secondary Containment: Store the waste container within a larger, chemically resistant secondary container (like a spill tray) to contain any potential leaks.[6][7]

Step 3: Proper Labeling Clear and accurate labeling is a regulatory requirement and crucial for safety.[4]

• As soon as waste is first added, label the container with a hazardous waste tag.

• The label must include:

  • The full chemical name: "Bis(2-butoxyethyl) phosphate" (avoiding abbreviations).[4]

  • The words "Hazardous Waste".

  • A clear indication of the hazards (e.g., "Irritant").[4]

  • The date when waste was first added to the container (accumulation start date).[4]

Step 4: Storage Pending Disposal Store the labeled waste container in the designated SAA until it is ready for pickup.

• The SAA must be inspected weekly for any signs of leakage.[5]

• Containers must be kept securely closed except when adding waste.[7]

• Once a container is full, it must be removed from the SAA within three days.[5] Partially filled containers can remain in the SAA for up to one year.[5]

Step 5: Professional Disposal Under no circumstances should Bis(2-butoxyethyl) phosphate be disposed of down the sink or in regular trash.[2][3]

• Arrange for waste removal with your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[4] These professionals are trained to transport and manage chemical waste in compliance with all regulations.

Spill Management: In the event of a spill, treat all cleanup materials (e.g., absorbent pads, contaminated gloves) as hazardous waste.[7] Collect these materials in a sealed, properly labeled container for disposal. For large spills, evacuate the area and contact your institution's emergency response team immediately.[7]

Hazard and Regulatory Summary

The following table summarizes key data points relevant to the handling and disposal of Bis(2-butoxyethyl) phosphate and its parent compound, TBEP.

Parameter	Data Point / Classification
Primary Hazards	Causes skin, eye, and respiratory tract irritation.[1][2]
Environmental Hazards	Harmful to aquatic organisms; do not empty into drains or surface water.[2][8] Organophosphate esters are recognized as environmental contaminants in soil and water.[9][10]
Regulatory Framework	Disposal is governed by hazardous waste regulations such as the Resource Conservation and Recovery Act (RCRA).[3]
Chemical Classification	Belongs to the organophosphate ester family. It is also listed within the "certain glycol ethers" category under the Emergency Planning and Community Right-to-Know Act (EPCRA).[11]
Physical State	Liquid (based on related compounds).[1]
Solubility	Soluble (TBEP).[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Bis(2-butoxyethyl) phosphate waste from generation to final disposition.

Caption: Workflow for the safe disposal of Bis(2-butoxyethyl) phosphate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. danielshealth.com [danielshealth.com]
• 4. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. acewaste.com.au [acewaste.com.au]
• 7. vumc.org [vumc.org]
• 8. sds.betco.com [sds.betco.com]
• 9. Bis(Butoxyethyl) Phosphate → News → Sustainability [news.sustainability-directory.com]
• 10. Organophosphate esters in inert landfill soil: A case study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Essential Safety and Logistics for Handling Bis(2-butoxyethyl) phosphate

This guide provides crucial safety and logistical information for the handling and disposal of Bis(2-butoxyethyl) phosphate (B84403) (also known as Tris(2-butoxyethyl) phosphate or TBEP), tailored for researchers, scientists, and drug development professionals. Following these procedures is essential for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Health Effects

Bis(2-butoxyethyl) phosphate is classified as an irritant that can cause skin, eye, and respiratory tract irritation.[1][2] While acute toxicity is low, prolonged or repeated exposure may cause damage to organs.[3][4] It is suspected of damaging the unborn child.[4] Studies in animal models have indicated potential hepatotoxic and carcinogenic risks, as well as adverse effects on male reproductive function.[5][6]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Bis(2-butoxyethyl) phosphate. The following table summarizes the required equipment.

Protection Type	Recommended Equipment	Purpose
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles.[1][4] A face shield may be required for splash hazards.	Protects eyes and face from splashes and vapors.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[7] An impervious lab coat or chemical-resistant apron and closed-toe shoes are also required.[1][7]	Prevents skin contact with the chemical.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.[1][7] If ventilation is inadequate or for handling large quantities, a NIOSH-approved respirator with appropriate cartridges may be necessary.[1][7]	Minimizes inhalation of vapors.
Hand Protection	Disposable nitrile or other chemically resistant gloves.[7]	Prevents direct skin contact during handling.

Quantitative Data Summary

The following tables provide key quantitative data for Bis(2-butoxyethyl) phosphate.

Physical and Chemical Properties

Property	Value
Molecular Formula	C18H39O7P[1]
Molecular Weight	398.47 g/mol [1]
Appearance	Colorless liquid[1]
Boiling Point	215.0 - 228.0 °C @ 4.00 mmHg[1]
Melting Point	-70 °C[1]
Flash Point	> 112 °C (> 233.60 °F)[1]
Specific Gravity/Density	1.0060 g/cm³[1]
Water Solubility	< 2 g/L @ 20°C[8]

Toxicological Data

Metric	Value	Species
Oral LD50	> 2000 mg/kg[8]	Rat
Dermal LD50	> 5000 mg/kg[8]	Rabbit
Inhalation LC50 (4h)	> 6.4 mg/L[8]	Rat
Chronic Noncancer Health Risk Limit (nHRL)	30 µg/L[9]	-

Standard Operating Procedure: Handling and Disposal

The following workflow outlines the essential steps for safely handling and disposing of Bis(2-butoxyethyl) phosphate in a laboratory setting.

Caption: Workflow for Safe Handling and Disposal of Bis(2-butoxyethyl) phosphate.

Experimental Protocol: General Procedure for Handling a Liquid Chemical

While a specific experimental protocol for Bis(2-butoxyethyl) phosphate in drug development is not publicly available, the following general procedure for handling a liquid chemical with similar hazard properties can be adapted. A comprehensive, experiment-specific risk assessment must be conducted before proceeding.

• Preparation:

  • Consult the Safety Data Sheet (SDS) for Bis(2-butoxyethyl) phosphate.[1][4][8]

  • Ensure a chemical fume hood is certified and functioning correctly.

  • Assemble all necessary equipment (glassware, stir plates, etc.) inside the fume hood.

  • Don all required PPE as outlined in the table above.

• Handling and Use:

  • Perform all manipulations of the chemical inside the fume hood to minimize inhalation exposure.[7]

  • Use caution when pouring to avoid splashing.

  • Keep containers tightly closed when not in use.[1]

  • Avoid contact with skin, eyes, and clothing.[1]

• Spill Management:

  • In case of a small spill, absorb it with an inert material such as vermiculite or sand.[1]

  • Collect the absorbed material into a designated hazardous waste container.[4]

  • For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[4]

• Waste Disposal:

  • All waste, including contaminated PPE, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[4][7]

  • Collect liquid waste in a labeled, sealed, and chemically compatible container.[7]

  • Collect solid waste, including contaminated gloves and absorbent materials, in a separate, clearly labeled hazardous waste container.[7]

• Decontamination:

  • Wipe down the work area within the fume hood with an appropriate solvent (e.g., ethanol), followed by soap and water.[10]

  • Properly doff and dispose of contaminated gloves and other disposable PPE in the designated hazardous waste container.

  • Wash hands thoroughly with soap and water after handling the chemical.[1]

Logical Relationships: Hazard Mitigation Strategy

The following diagram illustrates the logical relationship between hazard identification, control measures, and the desired outcome of a safe working environment.

Caption: Hierarchy of Controls for Mitigating Chemical Hazards.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. ecetoc.org [ecetoc.org]
• 4. scantecnordic.se [scantecnordic.se]
• 5. researchgate.net [researchgate.net]
• 6. Exposure to tris(2-butoxyethyl) phosphate induces abnormal sperm morphology and testicular histopathology in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. harwick.com [harwick.com]
• 9. health.state.mn.us [health.state.mn.us]
• 10. TRIBUTOXYETHYL PHOSPHATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]